TMP195

Core Science & Biosynthesis

TMP195: A Technical Guide to its Structure, Zinc-Binding, and Mechanism of Action in Macrophage Repolarization

For Researchers, Scientists, and Drug Development Professionals

Abstract

TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), demonstrating significant therapeutic potential in oncology and inflammatory diseases. Its unique trifluoromethyloxadiazole (TFMO) zinc-binding group and its ability to modulate macrophage phenotype present a compelling avenue for novel drug development. This technical guide provides an in-depth overview of the structure, zinc-binding properties, and the signaling pathways modulated by TMP195, with a focus on its role in macrophage repolarization. Detailed experimental protocols are provided to facilitate further research and development.

TMP195 Structure and Physicochemical Properties

TMP195, with the IUPAC name N-(2-methyl-2-(2-phenyloxazol-4-yl)propyl)-3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide, is a small molecule inhibitor with the following properties:

Property	Value
Chemical Formula	C23H19F3N4O3
Molecular Weight	456.42 g/mol
CAS Number	1314891-22-9

The Trifluoromethyloxadiazole (TFMO) Zinc-Binding Group

A key structural feature of TMP195 is its trifluoromethyloxadiazole (TFMO) moiety, which functions as a non-chelating zinc-binding group. This is a departure from traditional HDAC inhibitors that often utilize hydroxamic acids, which can lead to off-target effects due to their strong chelating properties.[1][2] The TFMO group interacts with the zinc ion in the active site of class IIa HDACs, contributing to the compound's selectivity and pharmacological profile. This interaction is postulated to be a non-chelating one, offering a potential advantage in minimizing off-target metalloenzyme inhibition.

Quantitative Inhibitory Activity

TMP195 exhibits high selectivity for class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) over other classes of HDACs.

Target HDAC	Ki (nM)	IC50 (nM)
HDAC4	59	59
HDAC5	60	60
HDAC7	26	26
HDAC9	15	15

Data compiled from multiple sources.[3][4]

Signaling Pathway: Macrophage Repolarization

TMP195 has been shown to reprogram tumor-associated macrophages (TAMs) from a pro-tumoral (M2-like) to an anti-tumoral (M1-like) phenotype. This repolarization is mediated through the activation of the NF-κB and p38/JNK MAPK signaling pathways.

References

• 1. Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

TMP195: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of TMP195, a first-in-class, selective class IIa histone deacetylase (HDAC) inhibitor. It details the compound's discovery, an optimized multigram synthesis process, its mechanism of action, and key experimental data.

Discovery and Significance

TMP195 was identified as a potent and selective inhibitor of class IIa HDACs (HDAC4, 5, 7, and 9).[1][2] Its discovery marked a significant advancement in the field of epigenetics and drug development due to its unique, non-chelating zinc-binding group, the trifluoromethyloxadiazole (TFMO).[1][2] This moiety circumvents the pharmacological liabilities often associated with the hydroxamate groups found in many traditional, pan-HDAC inhibitors.[1][2] The high selectivity of TMP195 for class IIa HDACs allows for the targeted investigation of this enzyme subclass, revealing their distinct cellular roles, particularly in immune cell function, without the broad cytotoxicity seen with pan-HDAC inhibitors.[1][3]

Synthesis of TMP195

The initial synthesis routes for TMP195 were suitable for subgram-scale production but were limited by tedious procedures, the use of hazardous reagents, and low overall yields of around 9%.[3][4] To meet the demands for further clinical studies, a more efficient, environmentally friendly, and scalable process was developed. This optimized process significantly improved the overall yield to 45%, accelerated reaction times from 40 hours to under 19 hours, and streamlined purification steps from five column chromatography purifications to just one.[4] Key improvements include the solvent-free synthesis of the 4-(chloromethyl)-2-phenyloxazole intermediate and the replacement of hazardous cyanide sources.[4] This robust process is stable and repeatable on a 10-gram scale.[4]

Mechanism of Action

TMP195 exerts its biological effects through the selective inhibition of class IIa HDACs. Unlike other HDAC classes, class IIa enzymes have minimal catalytic activity on acetylated histones and primarily function as transcriptional repressors by interacting with transcription factors. TMP195 occupies the acetyl-lysine binding site of these HDACs, disrupting their repressive functions.[5]

A primary and well-documented effect of TMP195 is the modulation of the tumor microenvironment (TME) by reprogramming macrophage phenotypes.[6][7] In the context of cancer, tumor-associated macrophages (TAMs) often adopt a pro-tumor (M2-like) phenotype. TMP195 treatment promotes the differentiation and recruitment of monocytes that become highly phagocytic, pro-inflammatory (M1-like) macrophages within the tumor.[7][8] These reprogrammed macrophages enhance antigen presentation and produce pro-inflammatory cytokines, leading to an anti-tumor immune response.[8][9] This effect is not due to direct cytotoxicity on cancer cells, but rather an indirect, immune-mediated mechanism.[8][9]

The anti-inflammatory effects of TMP195 are also linked to the inhibition of the NF-κB signaling pathway.[10][11] By preventing the deacetylation and activation of key kinases like IKK, TMP195 can reduce the phosphorylation of the NF-κB p65 subunit, thereby decreasing the expression of downstream pro-inflammatory genes.[10][12] This mechanism is crucial for its therapeutic potential in inflammatory conditions beyond cancer, such as atherosclerosis and acute kidney injury.[10][12]

Caption: TMP195 inhibits Class IIa HDACs, preventing NF-κB activation and promoting M1 macrophage polarization.

Structure-Activity Relationship (SAR)

The design of TMP195 and its analogs is based on a three-motif pharmacophoric model common to HDAC inhibitors. Structure-activity relationship (SAR) studies have been crucial in optimizing its potency and selectivity.[13]

• Zinc-Binding Group (ZBG): The novel trifluoromethyloxadiazole (TFMO) moiety is the key innovation, providing a non-chelating interaction with the zinc ion in the catalytic pocket of class IIa HDACs.[2][13]

• Linker Moiety: A hydrophobic linker connects the ZBG to the "cap" group, occupying a hydrophobic channel within the enzyme. Modifications to this linker can influence brain penetrance and other pharmacokinetic properties.[13]

• Cap Group: This larger, often aromatic moiety interacts with residues at the surface of the enzyme's active site, contributing significantly to isoform selectivity and potency.[13]

Caption: Pharmacophore model of TMP195 showing its key structural components and their interactions.

Quantitative Data Summary

Table 1: Physicochemical Properties of TMP195

Property	Value	Reference
Molecular Formula	C₂₃H₁₉F₃N₄O₃	[2]
Molecular Weight	456.42 g/mol	[2][6]
Purity	>98% (typically 99.58%)	[1][6]
Appearance	White solid	[1]
Solubility in DMSO	Up to 91 mg/mL (199.37 mM)	[1][6]
CAS Number	1314891-22-9	[2][5]

Table 2: In Vitro Inhibitory Activity of TMP195

Target HDAC	Kᵢ (nM)	IC₅₀ (nM)	Selectivity vs Other HDACs	Reference
HDAC4	59	111	>100-fold	[2][5][6][14]
HDAC5	60	106	>100-fold	[2][5][6][14]
HDAC7	26	46	>100-fold	[2][5][6][14]
HDAC9	15	9	>100-fold	[2][5][6][14]
Class I & IIb	-	>10,000	-	[2][14]

Table 3: In Vivo Efficacy in Preclinical Models

Model	Dosage	Key Findings	Reference
MMTV-PyMT Breast Cancer (Mouse)	50 mg/kg/day, i.p.	Reduced tumor burden and pulmonary metastases; Increased anti-tumor macrophages.	[6][7]
Colitis-Associated Colorectal Cancer (Mouse)	50 mg/kg/day, i.p.	Significantly reduced tumor burden; Increased M1 macrophage polarization.	[9]
LPS-Induced Acute Kidney Injury (Mouse)	-	Reduced renal damage, inflammation, and tubular cell apoptosis.	[10][15]
Atherosclerosis (Apoe-/- Mouse)	-	Attenuated atherosclerotic plaque development and vascular inflammation.	[11]

Key Experimental Protocols

Protocol 1: In Vitro Human Monocyte Differentiation

This protocol describes the differentiation of human monocytes in the presence of TMP195 to assess its impact on macrophage development.

• Cell Isolation: Isolate human monocytes from peripheral blood mononuclear cells (PBMCs).

• Culture Medium: Use RPMI Medium 1640 supplemented with GlutaMAX, 10% v/v fetal bovine serum, 10 ng/ml IL-4, 50 ng/ml GM-CSF, 100 U/ml penicillin, and 100 μg/ml streptomycin.[6]

• Treatment: Differentiate monocytes for 5 days in the presence of either 300 nM TMP195 or 0.1% (v/v) DMSO as a vehicle control.[6]

• Cell Collection: After 5 days, collect cells by washing and incubating with a 5 mM EDTA solution in PBS (Ca²⁺/Mg²⁺-free).

• Analysis: Analyze the resulting antigen-presenting cells via flow cytometry to assess changes in cell surface markers and phenotypes.[6]

Protocol 2: In Vivo Murine Breast Cancer Model

This workflow outlines the evaluation of TMP195's anti-tumor efficacy in the MMTV-PyMT mouse model of breast cancer.

Caption: Workflow for evaluating TMP195 efficacy in a mouse model of breast cancer.

• Model: Use female MMTV-PyMT mice, an autochthonous, macrophage-dependent model of breast cancer.[7]

• Grouping: When tumors reach a specified volume (e.g., 150–800mm³), randomize mice into a vehicle control group and a treatment group.[7]

• Dosing: Administer daily intraperitoneal (i.p.) injections of TMP195 at 50 mg/kg or an equal volume of the vehicle (e.g., DMSO).[7]

• Monitoring: Measure tumor burden regularly (e.g., every 2-3 days) using calipers.

• Endpoint: After a set treatment period (e.g., 14-28 days), euthanize the mice.[7][9]

• Tissue Analysis: Harvest tumors for flow cytometry and histological analysis to assess the immune microenvironment. Harvest lungs and perform hematoxylin (B73222) and eosin (B541160) (H&E) staining to quantify metastatic lesions.[7]

Protocol 3: Preparation of TMP195 for In Vivo Administration

TMP195 can be formulated for intraperitoneal injection using the following method:

• Stock Solution: Prepare a 100 mg/ml stock solution of TMP195 in fresh DMSO.[6]

• Vehicle Preparation: To prepare 1 mL of the final working solution, add 50 μL of the DMSO stock solution to 400 μL of PEG300 and mix until clear.[6]

• Emulsification: Add 50 μL of Tween80 to the PEG300/DMSO mixture and mix until clear.

• Final Dilution: Add 500 μL of ddH₂O to bring the final volume to 1 mL.

• Administration: The mixed solution should be used immediately for optimal results.[6]

Therapeutic Applications and Future Directions

TMP195's unique mechanism of action positions it as a promising therapeutic agent for various diseases.

• Oncology: By modulating the tumor microenvironment, TMP195 shows significant potential as an immunomodulatory agent. It enhances the efficacy of standard chemotherapies (paclitaxel, carboplatin) and checkpoint blockade immunotherapies (anti-PD-1), suggesting its use in combination therapies for solid tumors like breast and colorectal cancer.[7][9]

• Inflammatory and Cardiovascular Diseases: The ability of TMP195 to suppress inflammation via the NF-κB pathway makes it a candidate for treating chronic inflammatory conditions such as atherosclerosis.[12][16] Early research also points to a potential role for HDAC inhibitors in mitigating cardiac hypertrophy and heart failure.[17][18]

• Drug Resistance: Emerging evidence suggests TMP195 may help resensitize multidrug-resistant cancer cells to conventional chemotherapeutics by inhibiting the function of ABCB1 and ABCG2 drug efflux pumps.[19]

Future research will likely focus on clinical trials to establish the safety and efficacy of TMP195 in humans, further exploration of its synergistic effects with other therapies, and the development of next-generation class IIa HDAC inhibitors with improved pharmacokinetic profiles.

References

• 1. cellagentech.com [cellagentech.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemicalpapers.com [chemicalpapers.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of histone deacetylase 9 in pro inflammatory responses in monocytes and macrophages [edoc.ub.uni-muenchen.de]
• 12. ahajournals.org [ahajournals.org]
• 13. Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel - PMC [pmc.ncbi.nlm.nih.gov]
• 14. TMP-195 - Applications - CAT N°: 23242 [bertin-bioreagent.com]
• 15. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ahajournals.org [ahajournals.org]
• 17. Role of Histone Deacetylase and Inhibitors in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Drug Can Reverse Overgrown Hearts to Help Prevent Heart Failure, UT Southwestern Medical Center Researchers Find - BioSpace [biospace.com]
• 19. The Selective Class IIa Histone Deacetylase Inhibitor TMP195 Resensitizes ABCB1- and ABCG2-Overexpressing Multidrug-Resistant Cancer Cells to Cytotoxic Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]

TMP195: A Deep Dive into its Potent and Selective Inhibition of Class IIa Histone Deacetylases

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of TMP195, a first-in-class, highly selective inhibitor of class IIa histone deacetylases (HDACs). This document details its selectivity profile, mechanism of action, and the experimental methodologies used to characterize its activity.

Executive Summary

TMP195 is a potent small molecule inhibitor that demonstrates remarkable selectivity for class IIa HDACs, which include HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] Unlike pan-HDAC inhibitors that target a broad range of HDAC isoforms and can lead to off-target effects, TMP195's focused activity offers a more targeted therapeutic approach with a potentially improved safety profile.[3] Its unique mechanism, which involves binding to the acetyl-lysine binding channel of class IIa HDACs, has significant implications for modulating gene expression, particularly in immune cells. This targeted immunomodulatory effect is a key area of investigation for its therapeutic potential in oncology and inflammatory diseases.

Data Presentation: Quantitative Selectivity of TMP195

The inhibitory activity of TMP195 has been quantified against various HDAC isoforms. The following tables summarize the key inhibition constants (Ki) and half-maximal inhibitory concentrations (IC50) from biochemical assays.

Table 1: TMP195 Inhibitory Activity (Ki) against Class IIa HDACs

HDAC Isoform	Ki (nM)
HDAC4	59
HDAC5	60
HDAC7	26
HDAC9	15
Data sourced from multiple consistent reports.[1][2]

Table 2: TMP195 Inhibitory Activity (IC50) against a Broader Panel of HDACs

HDAC Isoform	IC50 (nM)	HDAC Class
HDAC4	59	IIa
HDAC5	60	IIa
HDAC7	26	IIa
HDAC9	15	IIa
HDAC1	>10,000	I
HDAC2	>10,000	I
HDAC3	>10,000	I
HDAC6	>10,000	IIb
HDAC8	>10,000	I
HDAC10	>10,000	IIb
HDAC11	>10,000	IV
This table highlights the greater than 100-fold selectivity of TMP195 for Class IIa HDACs over other HDAC classes.[4][5]

Mechanism of Action: A Visual Guide

TMP195 exerts its effect by binding to the zinc-containing active site of class IIa HDACs. This binding is distinct from that of hydroxamate-based pan-HDAC inhibitors and is key to its selectivity. The following diagram illustrates the signaling pathway of Class IIa HDACs and the point of intervention by TMP195.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. cellagentech.com [cellagentech.com]
• 5. axonmedchem.com [axonmedchem.com]

biological targets of TMP195 downstream of HDACs

An In-depth Technical Guide to the Biological Targets of TMP195 Downstream of HDACs

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Histone deacetylases (HDACs) are a class of enzymes crucial for the epigenetic regulation of gene expression. They remove acetyl groups from lysine (B10760008) residues on both histone and non-histone proteins, generally leading to a more condensed chromatin structure and transcriptional repression.[1][2] HDACs are categorized into four classes, with Class IIa (HDAC4, -5, -7, and -9) being notable for its tissue-specific expression and distinct enzymatic mechanism.[3] Unlike other classes, Class IIa HDACs have weak deacetylase activity and primarily function as transcriptional repressors by recruiting other factors.[3]

TMP195 is a first-in-class, selective inhibitor of Class IIa HDACs, developed to probe the specific functions of this subclass and for its therapeutic potential.[4] It operates not by chelating the catalytic zinc ion, a mechanism common to pan-HDAC inhibitors like vorinostat, but by competitively occupying the acetyl-lysine binding pocket of Class IIa enzymes.[3][5] This selectivity offers the potential for more targeted therapeutic effects with fewer off-target toxicities.[6] This guide provides a comprehensive overview of the known biological targets and pathways modulated by TMP195 downstream of its primary interaction with Class IIa HDACs.

Core Mechanism: Selective Inhibition of Class IIa HDACs

TMP195 exhibits high potency and selectivity for the four Class IIa HDAC isoforms. This specificity is foundational to its biological effects, allowing it to modulate gene expression and cellular functions controlled by this subclass without the broad activity of pan-HDAC inhibitors.[7]

Parameter	HDAC4	HDAC5	HDAC7	HDAC9	Other HDACs (Class I, IIb)	Reference
Ki (nM)	59	60	26	15	>10,000	[7]
IC50 (nM)	111	106	46	9	>10,000	[8]

Table 1: Inhibitory Potency and Selectivity of TMP195. This table summarizes the reported inhibitory constant (Ki) and half-maximal inhibitory concentration (IC50) values of TMP195 against Class IIa HDAC isoforms, demonstrating its high degree of selectivity.

Figure 1: TMP195 Core Mechanism of Action.

Primary Cellular Target: Reprogramming of Myeloid Cells

A predominant effect of TMP195 is the genomic reprogramming of myeloid cells, particularly monocytes and macrophages.[3][9] In the context of cancer, TMP195 has been shown to have minimal direct cytotoxic effects on tumor cells.[3][5] Instead, its anti-neoplastic activity is largely dependent on its ability to modulate the tumor immune microenvironment by repolarizing tumor-associated macrophages (TAMs).[5][9] TMP195 drives macrophages from a pro-tumor (M2-like) phenotype towards a pro-inflammatory, anti-tumor (M1-like) state.[5][9]

Cell Type	Treatment	Observed Effect	Quantitative Data	Reference
Mouse BMDMs	40 µM TMP195 + LPS	Promoted M1 Polarization	Histone H3 Acetylation: ~14% increase vs LPS alone	[5]
Mouse MC38 Tumors	50 mg/kg TMP195 (in vivo)	Increased M1 Macrophage Infiltration	M1 (F4/80+CD86+) Infiltration: 74.02% vs 38.26% in control	[5]
Mouse MC38 Tumors	50 mg/kg TMP195 (in vivo)	Increased M1/Total Macrophage Ratio	M1 (CD45+CD11b+F4/80+MHC-II+) Ratio: 61.72% vs 42.45% in control	[5]
Human Monocytes	300 nM TMP195	Increased CD86 Expression	Increased proportion of CD86+ cells	[3]

Table 2: In Vitro and In Vivo Effects of TMP195 on Macrophage Phenotype. This table details the quantitative impact of TMP195 on macrophage polarization and activation markers in key experimental models.

Downstream Signaling Pathways and Molecular Targets

The reprogramming of macrophages by TMP195 is mediated through the activation of key pro-inflammatory signaling cascades.

Activation of NF-κB and MAPK Signaling

In bone marrow-derived macrophages (BMDMs), TMP195 treatment, particularly in combination with an inflammatory stimulus like LPS, leads to the increased phosphorylation and activation of central transcription factors and kinases in the NF-κB and MAPK pathways.[5] This activation is critical for the transcription of M1-associated genes, including various pro-inflammatory cytokines.[5] Studies have shown that HDAC9, a target of TMP195, enhances NF-κB p65 phosphorylation, and its inhibition by TMP195 can reduce this effect, thereby modulating the inflammatory response.[10]

Figure 2: TMP195-Mediated Macrophage Activation Pathway.

Regulation of Apoptosis and Cellular Stress

In a model of lipopolysaccharide (LPS)-induced acute kidney injury, TMP195 demonstrated a protective role by mitigating renal tubular cell apoptosis.[6][11] This effect was associated with the modulation of key apoptosis-related proteins.

Protein Target	Model System	Effect of TMP195	Reference
Phospho-p38 MAPK	LPS-stimulated BMDMs	Increased Phosphorylation	[5]
Phospho-JNK	LPS-stimulated BMDMs	Increased Phosphorylation	[5]
Phospho-NF-κB p65	LPS-stimulated BMDMs	Increased Phosphorylation	[5]
BAX	LPS-treated kidney/tubular cells	Decreased Expression (Reversal of LPS effect)	[6][11]
Cleaved Caspase-3	LPS-treated kidney/tubular cells	Decreased Expression (Reversal of LPS effect)	[6][11]
Bcl-2	LPS-treated kidney/tubular cells	Increased Expression (Reversal of LPS effect)	[6][11]
BMP-7	LPS-treated kidney/tubular cells	Increased Expression (Reversal of LPS effect)	[6][11]

Table 3: Effect of TMP195 on Key Signaling and Apoptosis-Related Proteins. This table summarizes the observed changes in protein expression or phosphorylation status following TMP195 treatment in different experimental contexts.

Modulation of Gene and Protein Expression

The inhibition of Class IIa HDACs by TMP195 results in significant changes in the transcriptional landscape, leading to altered protein expression. A primary consequence is the increased production of pro-inflammatory cytokines and chemokines that contribute to an anti-tumor immune response.[5]

Gene/Protein	Model System	Effect of TMP195	Quantitative Data	Reference
IL-6, IL-12, TNFα (Protein)	LPS-stimulated BMDMs	Increased Secretion	Significantly higher than LPS group	[5]
IL-1β, IL-12, TNFα (Protein)	Serum from MC38 tumor mice	Increased Levels	Significantly higher than control group	[5]
IL-12, TNFα, iNOS (mRNA)	MC38 tumor tissue	Increased Expression	-	[5]
PD-L1, PD-1 (mRNA & Protein)	LPS-stimulated BMDMs	Increased Expression	Higher than LPS only group	[5]
CCL1 (Protein)	Human Monocytes	Increased Secretion	Significantly increased vs vehicle	[7][12]
CCL2 (Protein)	Human Monocytes	Decreased Secretion	Blocked accumulation	[7][12]
NGAL, KIM-1 (Protein)	LPS-injured mouse kidney	Decreased Expression	Reduced expression vs LPS only	[6][11]
Il17a, Il17f (mRNA)	Differentiating Th17 cells	Decreased Expression	Dose-dependent downregulation	[13]

Table 4: TMP195-Mediated Changes in Gene and Protein Expression. This table highlights key genes and proteins whose expression is significantly altered by TMP195 treatment, underpinning its immunomodulatory and tissue-protective effects.

Key Experimental Methodologies

Reproducing and building upon the findings related to TMP195 requires robust experimental protocols. Below are methodologies synthesized from the cited literature.

Protocol 1: In Vitro Bone Marrow-Derived Macrophage (BMDM) Polarization

• BMDM Isolation: Harvest bone marrow from the femurs and tibias of C57BL/6 mice.

• Differentiation: Culture cells for 7 days in DMEM supplemented with 10% FBS, 1% penicillin/streptomycin, and 20 ng/mL M-CSF.

• Polarization Assay: Plate differentiated BMDMs and allow them to adhere. Pre-treat cells with TMP195 (e.g., 20-60 µM) or vehicle (DMSO) for 2 hours.

• Stimulation: Add LPS (100 ng/mL) to induce M1 polarization and incubate for the desired time (e.g., 8 hours for cytokine analysis, 2 hours for protein phosphorylation).

• Analysis: Collect supernatant for ELISA to measure cytokine levels (IL-6, IL-12, TNFα). Lyse cells to extract protein for Western blot analysis of signaling pathways (p-p65, p-p38) or RNA for RT-PCR analysis of M1 marker genes (iNOS, TNFα).[5]

Protocol 2: Western Blot Analysis for Signaling Pathway Activation

• Protein Extraction: Following cell treatment (as in Protocol 1), wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer: Transfer separated proteins to a PVDF membrane.

• Blocking & Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-p38, anti-p38, anti-β-actin) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour. Detect chemiluminescence using an imaging system. Quantify band density using software like ImageJ.[5][6]

Figure 3: General Workflow for In Vivo Antitumor Study.

Conclusion

TMP195, as a selective Class IIa HDAC inhibitor, primarily exerts its biological effects by targeting myeloid cells. Its downstream effects are not directly cytotoxic to cancer cells but are instead immunomodulatory. By inhibiting HDACs 4, 5, 7, and 9 in macrophages, TMP195 activates NF-κB and MAPK signaling pathways. This leads to a profound reprogramming of the cellular phenotype towards a pro-inflammatory, anti-tumor M1 state, characterized by the secretion of cytokines like IL-12 and TNF-α and increased expression of co-stimulatory molecules. These reprogrammed macrophages can enhance anti-tumor immunity, reduce tumor burden, and synergize with other cancer therapies like checkpoint blockade.[3][5] Further research into the non-histone substrates of Class IIa HDACs and the precise transcriptional networks governed by TMP195 will continue to illuminate its therapeutic potential across oncology, inflammation, and tissue injury.

References

• 1. Systematic Analysis of Time-Series Gene Expression Data on Tumor Cell-Selective Apoptotic Responses to HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Selective Class IIa Histone Deacetylase Inhibitor TMP195 Resensitizes ABCB1- and ABCG2-Overexpressing Multidrug-Resistant Cancer Cells to Cytotoxic Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. axonmedchem.com [axonmedchem.com]
• 9. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of histone deacetylase 9 in pro inflammatory responses in monocytes and macrophages [edoc.ub.uni-muenchen.de]
• 11. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pnas.org [pnas.org]

TMP195 effect on gene expression and transcription

An In-depth Technical Guide on the Core Effects of TMP195 on Gene Expression and Transcription

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a highly selective, first-in-class inhibitor of class IIa histone deacetylases (HDACs), which include HDAC4, -5, -7, and -9.[1][2][3][4] Unlike other HDAC classes, class IIa HDACs possess minimal catalytic activity for deacetylating acetylated lysines.[5] Instead, they function primarily as transcriptional repressors by binding to acetylated lysines on histones and other proteins, thereby recruiting other effector proteins to chromatin.[4][5] The activity of class IIa HDACs is tightly regulated by signal-dependent phosphorylation, which controls their translocation between the cytoplasm and the nucleus.[5] By occupying the acetyl-lysine binding site within the catalytic domain of class IIa HDACs, TMP195 disrupts their repressive functions, leading to the re-expression of silenced genes and profound effects on cellular differentiation and function, particularly within the immune system and other tissues.[1][4] This guide provides a detailed overview of the molecular mechanisms, signaling pathways, and transcriptional changes induced by TMP195 across various biological contexts, supported by quantitative data and detailed experimental protocols.

Chapter 1: Immunomodulatory Effects in the Tumor Microenvironment

TMP195 has been shown to exert significant anti-tumor effects not by directly targeting cancer cells, but by reprogramming the tumor microenvironment, specifically by modulating macrophage polarization.[1][4]

Core Mechanism: Macrophage Reprogramming

In the context of breast and colorectal cancer, TMP195 drives the differentiation of tumor-associated macrophages (TAMs) from a pro-tumoral, M2-like phenotype towards a tumoricidal, M1-like phenotype.[1][4] This shift is characterized by an increased recruitment of monocytes to the tumor, which then differentiate into highly phagocytic and immunostimulatory macrophages.[4] These reprogrammed macrophages release a barrage of pro-inflammatory cytokines that create an anti-tumor milieu and enhance the efficacy of other immunotherapies like PD-1 blockade.[1]

Signaling Pathways

TMP195-induced M1 macrophage polarization is mediated through the activation of key pro-inflammatory signaling pathways. In bone marrow-derived macrophages (BMDMs), TMP195 treatment leads to the increased phosphorylation of critical components of the MAPK and NF-κB pathways, including p38 MAPK, JNK, and the p65 subunit of NF-κB.[1] This activation is central to the subsequent upregulation of M1-associated genes.

TMP195 promotes M1 macrophage polarization via MAPK and NF-κB pathways.[1]

Data Presentation: Gene & Protein Expression Changes

The following table summarizes the quantitative changes in M1 macrophage-associated inflammatory cytokines and markers following TMP195 treatment.

Gene/Protein	Cell/Tissue Type	Treatment Conditions	Fold Change / Effect	P-value	Reference
IL-12 mRNA	BMDMs	LPS + 20µM TMP195 (4h)	Significant Increase vs LPS alone	<0.05	[1]
TNFα mRNA	BMDMs	LPS + 20µM TMP195 (4h)	Significant Increase vs LPS alone	<0.05	[1]
iNOS mRNA	BMDMs	LPS + 20µM TMP195 (4h)	Significant Increase vs LPS alone	<0.05	[1]
IL-6 Protein	BMDMs	20µM TMP195 (8h)	~2500 pg/mL vs ~1500 pg/mL (LPS)	<0.01	[1]
IL-12 Protein	BMDMs	20µM TMP195 (8h)	~1000 pg/mL vs ~600 pg/mL (LPS)	<0.01	[1]
TNFα Protein	BMDMs	20µM TMP195 (8h)	~4000 pg/mL vs ~2500 pg/mL (LPS)	<0.01	[1]
IL-1β Protein	Mouse Serum (CAC Model)	50 mg/kg TMP195 (28 days)	Significant Increase vs Control	<0.05	[1]
IL-12 Protein	Mouse Serum (MC38 Model)	50 mg/kg TMP195 (~20 days)	Significant Increase vs Control	<0.01	[1]
TNFα Protein	Mouse Serum (MC38 Model)	50 mg/kg TMP195 (~20 days)	Significant Increase vs Control	<0.05	[1]
F4/80+CD86+ M1 Macrophages	CAC Tumor Tissue	50 mg/kg TMP195 (28 days)	46.7% vs 24.7% of total macrophages	<0.05	[1]

Experimental Protocols

This protocol outlines the induction of CAC in mice to study the therapeutic effects of TMP195.[1]

• Animal Model: 6-8 week old male C57BL/6 mice.[1]

• Induction:

  • Day 0: Administer a single intraperitoneal (i.p.) injection of azoxymethane (B1215336) (AOM) at 10 mg/kg.[1]

  • Day 7: Replace drinking water with 2% (w/v) dextran (B179266) sodium sulfate (B86663) (DSS) for 7 days.[1]

  • Day 14: Return to normal drinking water for 14 days.

  • Repeat the DSS/water cycle two more times.[1]

• Treatment:

  • From day 85 to day 113, administer daily i.p. injections of TMP195 (50 mg/kg, dissolved in DMSO) or vehicle control.[1]

• Analysis:

  • On day 113, sacrifice mice and collect colon tissue and peripheral blood for analysis (e.g., tumor count, histology, cytokine measurement).[1]

Workflow for the Colitis-Associated Cancer (CAC) mouse model.[1]

This protocol is used to measure the mRNA expression of target genes.[1]

• RNA Extraction: Extract total RNA from cells or tissues using RNAiso Plus reagent according to the manufacturer's instructions.[1]

• cDNA Synthesis: Reverse-transcribe the extracted RNA into cDNA using a suitable kit (e.g., HiScript II 1st Strand cDNA Synthesis Kit).[1]

• PCR Amplification: Perform quantitative PCR using a SYBR Green-based mixture (e.g., MagicSYBR Mixture) and gene-specific primers.[1]

• Data Analysis: Standardize target gene expression to a housekeeping gene, such as β-actin, to determine relative expression levels.[1]

Chapter 2: Renoprotective Effects in Acute Kidney Injury

TMP195 demonstrates a protective role in a murine model of sepsis-associated acute kidney injury (SA-AKI) by inhibiting inflammation and apoptosis in renal tubular cells.[2]

Core Mechanism: Anti-Apoptosis and Anti-Inflammation

In a lipopolysaccharide (LPS)-induced model of AKI, TMP195 administration significantly reduces renal damage.[2] The mechanism involves the suppression of apoptosis in renal tubular cells and a marked reduction in the infiltration of inflammatory cells. TMP195 treatment reverses the LPS-induced increase in the pro-apoptotic protein BAX and cleaved caspase-3, while preserving the levels of the anti-apoptotic protein Bcl-2.[2]

Signaling Pathways

The renoprotective effect of TMP195 is linked to its ability to modulate the expression of key proteins involved in apoptosis and inflammation. By inhibiting class IIa HDACs (specifically HDAC4, which is upregulated by LPS in the kidney), TMP195 prevents the downstream cascade leading to cell death and suppresses the expression of multiple pro-inflammatory cytokines and chemokines.[2]

TMP195 mitigates acute kidney injury by inhibiting apoptosis and inflammation.[2]

Data Presentation: Gene Expression Changes

The following table summarizes the effect of TMP195 on the expression of pro-inflammatory and injury-related genes in the kidney following LPS challenge.

Gene/Marker	Tissue Type	Treatment Conditions	Effect of TMP195	P-value	Reference
ICAM-1	Mouse Kidney	50 mg/kg TMP195 post LPS	Suppressed LPS-induced upregulation	<0.001	[2]
MCP-1	Mouse Kidney	50 mg/kg TMP195 post LPS	Suppressed LPS-induced upregulation	<0.001	[2]
TNF-α	Mouse Kidney	50 mg/kg TMP195 post LPS	Suppressed LPS-induced upregulation	<0.001	[2]
IL-1β	Mouse Kidney	50 mg/kg TMP195 post LPS	Suppressed LPS-induced upregulation	<0.001	[2]
HDAC4	Mouse Kidney	50 mg/kg TMP195 post LPS	Reduced LPS-induced upregulation	<0.05	[2]
NGAL	Mouse Kidney	50 mg/kg TMP195 post LPS	Reduced LPS-induced expression	<0.01	[2]
KIM-1	Mouse Kidney	50 mg/kg TMP195 post LPS	Reduced LPS-induced expression	<0.01	[2]

Experimental Protocols

This protocol details the induction of septic AKI in mice to evaluate the renoprotective effects of TMP195.[2]

• Animal Model: Male C57/black mice (20-25g).[2]

• Induction: Administer a single i.p. injection of LPS (20 mg/kg, dissolved in 0.9% normal saline).[2]

• Treatment: Immediately following the LPS injection, administer a single i.p. injection of TMP195 (50 mg/kg, dissolved in 10% DMSO and 90% corn oil) or vehicle control.[2]

• Analysis: Euthanize mice 24 hours after treatment. Collect kidneys and blood for subsequent analysis, including measurement of blood urea (B33335) nitrogen (BUN), serum creatinine, histology, and immunoblotting.[2]

Workflow for the LPS-induced acute kidney injury mouse model.[2]

Chapter 3: Role in Bone Regeneration and Fracture Healing

TMP195 influences the cellular processes of bone repair by promoting the differentiation of bone-forming osteoblasts while simultaneously inhibiting the differentiation of bone-resorbing osteoclasts.[6]

Core Mechanism: Regulation of Cell Differentiation

The therapeutic effect of TMP195 in fracture healing stems from its dual action on bone marrow stromal cells (BMSCs) and bone marrow mononuclear macrophages (BMMs). It enhances the differentiation of BMSCs into osteoblasts and downregulates the expression of genes associated with osteoclast formation and function from BMMs.[6] This coordinated regulation shifts the balance towards bone formation, accelerating fracture repair.

Signaling Pathways

The underlying mechanism involves the inhibition of HDAC4's nuclear translocation. In the cytoplasm, HDAC4 is inhibited by TMP195, preventing it from moving into the nucleus where it would normally repress the transcription of Nuclear factor erythroid 2-related factor 2 (NRF2). With HDAC4 sequestered in the cytoplasm, NRF2 expression increases in the nucleus, leading to the activation of its downstream target, Heme Oxygenase-1 (HO-1). The NRF2/HO-1 signaling pathway is a key regulator of cellular redox homeostasis and plays a crucial role in promoting osteoblast differentiation.[6]

TMP195 activates NRF2/HO-1 signaling by inhibiting HDAC4 nuclear translocation.[6]

Data Presentation: Gene Expression Changes

The following table summarizes the quantitative changes in osteoblast and osteoclast-related gene expression following treatment with TMP195.

Gene	Cell Type	Treatment Conditions	Fold Change (mPPTMP195 vs Control)	P-value	Reference
RUNX2	BMSCs	20 µg/mL (Osteogenic Media)	~1.7-fold higher than free TMP195	<0.05	[6]
ALP	BMSCs	20 µg/mL (Osteogenic Media)	Upregulated vs Control	<0.05	[6]
Osterix	BMSCs	20 µg/mL (Osteogenic Media)	~1.5-fold higher than free TMP195	<0.05	[6]
Col1α1	BMSCs	20 µg/mL (Osteogenic Media)	~1.3-fold higher than free TMP195	<0.05	[6]
NFATc1	BMMs	RANKL + 20 µg/mL	Downregulated vs RANKL alone	<0.05	[6]
c-Fos	BMMs	RANKL + 20 µg/mL	Downregulated vs RANKL alone	<0.05	[6]
CTSK	BMMs	RANKL + 20 µg/mL	Downregulated vs RANKL alone	<0.05	[6]

Note: Data for mPPTMP195, a nanoparticle formulation of TMP195, showed enhanced effects compared to free TMP195.[6]

Experimental Protocols

This protocol describes the in vitro differentiation of BMSCs into osteoblasts.[6]

• Isolation: Isolate BMSCs from the femoral head by flushing the bone marrow cavity with α-MEM medium.[6]

• Culture: Culture the cell suspension at 37°C in 5% CO2. After initial plating, non-adherent cells are removed, and adherent BMSCs are expanded.

• Induction: Seed BMSCs into 24-well plates. Replace the standard medium with an osteogenic induction medium.

• Treatment: Add TMP195 (e.g., 20 µg/mL) or vehicle control to the induction medium. Change the medium every 48 hours.[6]

• Analysis: After 7 days, perform alkaline phosphatase (ALP) staining. After 21 days, perform Alizarin Red (AR) staining to assess calcium deposition and mineralization.[6]

This protocol is used to detect and quantify protein expression.[6]

• Protein Extraction: Lyse cells in RIPA buffer to extract total protein.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Separate protein lysates (e.g., 20-30 µg) on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., RUNX2, Osterix, HDAC4, NRF2) overnight at 4°C.

• Secondary Antibody: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify band intensity using densitometry software.

Conclusion

TMP195 is a powerful modulator of gene expression and transcription with a distinct mechanism of action centered on the inhibition of class IIa HDACs. Its effects are not cytotoxic but rather cytomodulatory, leading to the reprogramming of cellular phenotypes in a therapeutically beneficial manner. By influencing key signaling pathways such as MAPK/NF-κB in macrophages, mitigating apoptosis in renal cells, and activating the NRF2/HO-1 axis in bone marrow stromal cells, TMP195 demonstrates significant potential across diverse therapeutic areas including oncology, nephrology, and regenerative medicine. The data and protocols presented in this guide underscore the importance of targeting specific epigenetic regulators to achieve precise control over gene expression programs in disease.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective class IIa HDAC inhibitors: myth or reality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mPPTMP195 nanoparticles enhance fracture recovery through HDAC4 nuclear translocation inhibition - PMC [pmc.ncbi.nlm.nih.gov]

role of TMP195 in modulating immune responses

An In-depth Technical Guide on the Role of TMP195 in Modulating Immune Responses

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

TMP195 is a first-in-class, selective small molecule inhibitor of class IIa histone deacetylases (HDACs), which include HDAC4, HDAC5, HDAC7, and HDAC9. Unlike pan-HDAC inhibitors that target the catalytic activity of a broad range of HDACs, TMP195 functions by occupying the acetyl-lysine binding pocket of class IIa HDACs, thereby modulating their protein-protein interactions and gene regulatory functions. This selectivity results in a distinct immunomodulatory profile, primarily centered on the reprogramming of myeloid cells, particularly macrophages. In preclinical models, TMP195 redirects tumor-associated macrophages (TAMs) from a pro-tumoral (M2-like) to a pro-inflammatory and anti-tumoral (M1-like) phenotype. This polarization enhances phagocytosis, antigen presentation, and the secretion of inflammatory cytokines, which in turn activates the adaptive immune system, including cytotoxic T lymphocytes. This guide provides a comprehensive overview of the mechanism of action of TMP195, its impact on key signaling pathways, and its therapeutic potential, particularly in combination with immunotherapy.

Mechanism of Action: Selective Inhibition of Class IIa HDACs

TMP195 exhibits high selectivity for class IIa HDACs, a unique subgroup of deacetylases that have weak intrinsic catalytic activity and function primarily as transcriptional corepressors by recruiting other enzymes to chromatin. They achieve this by interacting with transcription factors, most notably the Myocyte Enhancer Factor-2 (MEF2) family.[1][2] TMP195's mechanism does not rely on chelating the zinc ion in the catalytic site, which is a common feature of pan-HDAC inhibitors like vorinostat.[3] Instead, it competitively binds to the acetyl-lysine binding channel.[4] This disrupts the interaction between class IIa HDACs and their binding partners, liberating transcription factors like MEF2 to activate gene expression.[2][5]

This selective action predominantly affects the gene expression of monocytes and macrophages, with minimal impact on lymphocytes.[6] The inhibition leads to histone hyperacetylation, a hallmark of increased transcriptional activity, and the expression of genes associated with a pro-inflammatory immune response.[7]

Data Presentation: Quantitative Analysis of TMP195 Activity

The following tables summarize the key quantitative data regarding the inhibitory activity and cellular effects of TMP195.

Table 1: Inhibitory Potency of TMP195 against HDAC Isoforms

HDAC Isoform	Type	Inhibition Constant (Ki)
HDAC4	Class IIa	59 nM[4][8]
HDAC5	Class IIa	60 nM[4][8]
HDAC7	Class IIa	26 nM[4][8]
HDAC9	Class IIa	15 nM[4][8]

| Class I & IIb | - | >10 µM |

Table 2: Effective Concentrations of TMP195 in Preclinical Models

Model System	Application	Concentration / Dosage	Observed Effect	Reference(s)
Bone Marrow-Derived Macrophages (BMDMs)	M1 Polarization	40 µM	Increased phosphorylation of p38, JNK, NF-κB p65.	[7]
Human Monocytes	Differentiation	300 nM	Influenced responses to CSF-1 and CSF-2.	[8]
MC38 Colorectal Cancer Mouse Model	In Vivo Therapy	50 mg/kg/day (i.p.)	Significant reduction in tumor weight and volume.	[7]
MMTV-PyMT Breast Cancer Mouse Model	In Vivo Therapy	50 mg/kg/day (i.p.)	Reduced tumor burden and pulmonary metastases.	[9]

| LPS-Induced Acute Kidney Injury Mouse Model | In Vivo Therapy | 20 mg/kg (i.p.) | Reduced serum creatinine (B1669602) and BUN levels. |[10] |

Table 3: Immunomodulatory Effects of TMP195 on Macrophage Populations In Vivo

Cancer Model	Treatment Group	M1 Macrophage Proportion (% of Total Macrophages)	Reference
Colitis-Associated Cancer (CAC)	Control	24.67 ± 4.01%	[7]
	TMP195	46.69 ± 5.76%	[7]
MC38 Transplanted Tumor	Control	42.45 ± 2.56%	[7]
	TMP195	61.72 ± 6.26%	[7]
MC38 Transplanted Tumor	PD-1 Blockade	60.86 ± 2.78%	[7]

| | PD-1 Blockade + TMP195 | 71.90 ± 3.12% |[11] |

Core Immunomodulatory Role: Macrophage Reprogramming

The primary immunomodulatory function of TMP195 is the reprogramming of macrophages. In the tumor microenvironment (TME), TAMs often adopt an M2-like phenotype, which suppresses anti-tumor immunity and promotes tumor growth and angiogenesis. TMP195 treatment reverses this polarization.[12]

Key effects on macrophages include:

• Promotion of M1 Polarization: TMP195 drives macrophages towards a pro-inflammatory M1 phenotype, characterized by the expression of markers like CD86 and MHC-II.[7]

• Enhanced Phagocytosis: TMP195-treated macrophages show increased phagocytic activity against tumor cells.[6]

• Increased Cytokine Secretion: Treatment leads to a significant increase in the release of pro-inflammatory cytokines, including IL-1β, IL-6, IL-12, and TNF-α.[7]

• Chemokine Modulation: TMP195 blocks the production of the pro-tumoral chemokine CCL2 while increasing the secretion of CCL1.[4][8]

• Recruitment of New Monocytes: Evidence suggests that TMP195 acts by inducing the recruitment of new monocytes into the tumor, which then differentiate into anti-tumor macrophages, rather than by re-polarizing existing TAMs.[6]

This reprogramming of macrophages creates a pro-inflammatory TME that is less hospitable to tumor growth and enhances the efficacy of other cancer therapies.[9]

Key Signaling Pathways

TMP195 modulates several critical signaling pathways to exert its effects on immune cells.

The Class IIa HDAC-MEF2 Axis

Class IIa HDACs act as signal-responsive repressors of MEF2 transcription factors.[1] In their basal state, HDACs like HDAC4 and HDAC7 bind to MEF2 on the DNA, preventing the transcription of MEF2 target genes.[2][5] TMP195, by inhibiting this interaction, allows MEF2 to recruit co-activators and initiate the transcription of genes involved in the inflammatory response.

Caption: TMP195 disrupts the repressive binding of Class IIa HDACs to MEF2 transcription factors.

MAPK and NF-κB Pathways

In macrophages, TMP195 treatment leads to the sustained activation of key inflammatory signaling pathways.[7] Upon stimulation (e.g., with LPS), TMP195 enhances the phosphorylation of p38 MAPK, JNK, and the p65 subunit of NF-κB.[7] The activation of these pathways is critical for the production of inflammatory cytokines like IL-6, IL-12, and TNF-α, which are hallmarks of M1 macrophage function.[7] The mechanism may involve inhibiting the deacetylation of components within these pathways or altering the expression of upstream regulators.[10]

Caption: TMP195 enhances LPS-induced activation of MAPK and NF-κB pathways in macrophages.

Therapeutic Implications and Combination Strategies

The ability of TMP195 to convert an immunologically "cold" tumor microenvironment to a "hot" one makes it a prime candidate for combination therapies.

• Combination with Checkpoint Blockade: In colorectal and breast cancer models, TMP195 enhances the efficacy of anti-PD-1 therapy.[7][9] By increasing the number of pro-inflammatory M1 macrophages and subsequently activating cytotoxic T cells, TMP195 can overcome resistance to checkpoint inhibitors.[11]

• Combination with Chemotherapy: Combining TMP195 with standard chemotherapeutic agents like paclitaxel (B517696) has been shown to significantly enhance the durability of tumor reduction in breast cancer models.[9]

Caption: Logical relationship of TMP195 in combination with standard cancer therapies.

Experimental Protocols

In Vivo Murine Tumor Model Protocol

This protocol is a composite based on studies using MC38 colorectal and MMTV-PyMT breast cancer models.[7][9]

• Cell Implantation:

  • For subcutaneous models, inject 1x10⁶ MC38 colon carcinoma cells in a 100 µL suspension into the flank of 6-8 week old C57BL/6 mice.[7]

  • For autochthonous models like MMTV-PyMT, tumors develop spontaneously.[9]

• TMP195 Formulation:

  • Dissolve TMP195 in DMSO to create a stock solution.

  • For intraperitoneal (i.p.) injection, the vehicle is typically DMSO or a formulation of DMSO, PEG300, Tween80, and ddH2O.[8]

• Treatment Regimen:

  • Begin treatment when tumors are established (e.g., 5 days post-inoculation).[7]

  • Administer TMP195 daily via i.p. injection at a dose of 50 mg/kg.[7]

  • The control group receives an equal volume of the vehicle (e.g., DMSO).[7]

• Combination Therapy (PD-1 Blockade):

  • Administer anti-PD-1 antibody (e.g., 100-200 µg per mouse) via i.p. injection, typically every 3-4 days, alongside the daily TMP195 treatment.

• Endpoint Analysis:

  • Monitor tumor growth via caliper measurements (Volume = 0.5 x Length x Width²).

  • At the study endpoint (e.g., ~20 days), sacrifice mice and harvest tumors, blood, and lungs (for metastasis) for further analysis (flow cytometry, IHC, ELISA).[7]

Macrophage Polarization and Flow Cytometry

This protocol outlines the analysis of macrophage polarization in tumor tissue.[7][9]

• Tissue Processing:

  • Mince harvested tumors and digest in a solution containing collagenase IV at 37°C for 1-2 hours to create a single-cell suspension.[7]

  • Filter the suspension through a 70 µm cell strainer and centrifuge at 400 x g for 10 minutes at 4°C.[7]

• Cell Staining:

  • Perform a live/dead stain (e.g., FITC Fixable Green Dead Cell Stain Kit) for 30 minutes.[7]

  • Wash cells and resuspend in FACS buffer (PBS + 2% FBS).

  • Block Fc receptors with anti-CD16/32 antibody.

  • Incubate cells with a cocktail of fluorochrome-conjugated primary antibodies for 30 minutes at 4°C. A typical panel includes:

    • Leukocytes: Anti-CD45

    • Myeloid Cells: Anti-CD11b

    • Macrophages: Anti-F4/80

    • M1 Marker: Anti-CD86 or Anti-MHC-II

• Data Acquisition and Analysis:

  • Acquire data on a flow cytometer.

  • Gate on live, singlet, CD45+ cells to identify the immune population.

  • Within the CD45+ gate, identify macrophages as CD11b+ F4/80+.

  • Quantify M1 macrophages as the percentage of CD86+ or MHC-II+ cells within the total macrophage (CD11b+ F4/80+) population.[7]

Caption: Workflow for analyzing macrophage polarization in tumors via flow cytometry.

Western Blot for Histone Acetylation and Signaling Proteins

This protocol is for assessing target engagement and downstream signaling.[7][13][14]

• Cell Lysis and Protein Extraction:

  • For in vitro studies, treat BMDMs with 100 ng/mL LPS and 40 µM TMP195 for 2 hours.[7]

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors. For histones, an acid extraction protocol may be required.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Prepare samples with LDS sample buffer and a reducing agent (DTT).

  • Separate 20-30 µg of protein on a 10% Bis-Tris or high-percentage polyacrylamide gel (for small histones).

  • Transfer proteins to a PVDF or 0.2 µm nitrocellulose membrane (optimal for histones).[14]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% BSA in TBST.

  • Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Key antibodies include:

    • Target Engagement: Acetyl-Histone H3, Total Histone H3[7]

    • Signaling: Phospho-p38, Phospho-JNK, Phospho-NF-κB p65, and their total protein counterparts.[7]

    • Loading Control: β-actin or α-tubulin.

• Detection:

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.[7]

  • Visualize bands using an enhanced chemiluminescence (ECL) kit and an imaging system.[7]

  • Quantify band density using software like ImageJ, normalizing phosphoproteins to total proteins and acetyl-histone to total histone.[7]

References

• 1. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. cellagentech.com [cellagentech.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Histone Immunoblotting Protocol | Rockland [rockland.com]

The Dual Regulatory Role of TMP195 on NF-κB and MAPK Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, has emerged as a significant modulator of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways. This technical guide provides an in-depth analysis of the context-dependent regulatory effects of TMP195, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular mechanisms. Evidence reveals a dual regulatory function: in immune cells such as macrophages, TMP195 promotes a pro-inflammatory and anti-tumor phenotype by activating NF-κB and MAPK pathways. Conversely, in astrocytes, it exhibits anti-inflammatory properties by inhibiting NF-κB signaling. This document serves as a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of TMP195 in oncology and neuroinflammation.

Introduction

TMP195 is a potent and selective inhibitor of class IIa HDACs, specifically HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] These enzymes play a crucial role in regulating gene expression and cellular function through the deacetylation of histone and non-histone proteins. The NF-κB and MAPK signaling cascades are central to cellular responses to a variety of stimuli, including stress, cytokines, and pathogens, and are critically involved in inflammation, immunity, and cancer. The ability of TMP195 to modulate these pathways highlights its potential as a therapeutic agent in various disease contexts. This guide will explore the molecular mechanisms underpinning the dual regulatory effects of TMP195 on these critical signaling networks.

Context-Dependent Regulation of NF-κB and MAPK Signaling by TMP195

The influence of TMP195 on NF-κB and MAPK signaling is highly dependent on the cellular context, a critical consideration for its therapeutic application.

Pro-inflammatory and Anti-Tumor Effects in Macrophages and Cancer Models

In the context of cancer immunology, TMP195 has been shown to reprogram macrophages towards a pro-inflammatory M1 phenotype, which is associated with anti-tumor activity.[3][4][5] This phenotypic switch is driven by the activation of both NF-κB and MAPK signaling pathways.

Specifically, in bone marrow-derived macrophages (BMDMs), treatment with TMP195 in combination with lipopolysaccharide (LPS) leads to a significant increase in the phosphorylation of key signaling proteins:

• NF-κB Pathway: Increased phosphorylation of the p65 subunit of NF-κB.[3]

• MAPK Pathway: Increased phosphorylation of p38 and c-Jun N-terminal kinase (JNK).[3]

This activation culminates in the enhanced production and secretion of pro-inflammatory cytokines, including Interleukin-6 (IL-6), Interleukin-12 (IL-12), and Tumor Necrosis Factor-alpha (TNF-α).[3]

Anti-inflammatory Effects in Astrocytes

In contrast to its effects in macrophages, TMP195 demonstrates anti-inflammatory properties in the central nervous system by inhibiting NF-κB signaling in astrocytes.[6][7][8][9][10] In a model of LPS-induced neuroinflammation, TMP195 treatment was found to:

• Block the phosphorylation of the NF-κB p65 subunit.

• Attenuate the nuclear translocation of NF-κB.

• Reduce the expression of NF-κB target genes, including those encoding pro-inflammatory molecules.

The mechanism in astrocytes appears to be mediated by the inhibition of HDAC7, which has been shown to deacetylate and activate the IκB kinase (IKK) complex, the upstream activator of the canonical NF-κB pathway.[6][7][8][9][10] By inhibiting HDAC7, TMP195 prevents IKK activation and subsequent NF-κB-dependent inflammation.

Quantitative Data Summary

The following tables summarize the key quantitative findings on the effects of TMP195 on NF-κB and MAPK signaling pathways from the cited literature.

Table 1: Effect of TMP195 on NF-κB and MAPK Pathway Activation in Macrophages

Parameter	Cell Type	Treatment	Observed Effect	Reference
p-p65 NF-κB	BMDMs	LPS + TMP195 (40 µM)	Increased phosphorylation	[3]
p-p38 MAPK	BMDMs	LPS + TMP195 (40 µM)	Increased phosphorylation	[3]
p-JNK	BMDMs	LPS + TMP195 (40 µM)	Increased phosphorylation	[3]

Table 2: Effect of TMP195 on Pro-inflammatory Cytokine Production in Macrophages

Cytokine	Cell Type	Treatment	Observed Effect	Reference
IL-6	BMDMs	LPS + TMP195 (20 µM or 60 µM)	Significantly higher than LPS alone	[3]
IL-12	BMDMs	LPS + TMP195 (20 µM or 60 µM)	Significantly higher than LPS alone	[3]
TNF-α	BMDMs	LPS + TMP195 (20 µM or 60 µM)	Significantly higher than LPS alone	[3]

Table 3: Effect of TMP195 on NF-κB Pathway Activation in Astrocytes

Parameter	Cell Type	Treatment	Observed Effect	Reference
p-p65 NF-κB	Primary Astrocytes	LPS + TMP195	Dose-dependent blockade of phosphorylation	[6][9]
NF-κB Nuclear Translocation	Primary Astrocytes	LPS + TMP195	Attenuated	[6][9]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathways

Caption: TMP195 promotes NF-κB and MAPK signaling in macrophages.

Caption: TMP195 inhibits NF-κB signaling in astrocytes.

Experimental Workflow

Caption: General experimental workflow for studying TMP195 effects.

Detailed Experimental Protocols

Western Blot for Phosphorylated Proteins

This protocol is for the detection of phosphorylated p65 NF-κB, p38 MAPK, and JNK.

• Sample Preparation:

  • Culture cells (e.g., BMDMs) to desired confluency and treat with LPS (100 ng/mL) and/or TMP195 (40 µM) for the specified time.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• Gel Electrophoresis:

  • Load 20-40 µg of protein per lane on a 10% SDS-PAGE gel.

  • Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer proteins to a PVDF membrane at 100V for 1-2 hours at 4°C.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation. Recommended dilutions:

    • Phospho-NF-κB p65 (Ser536): 1:1000

    • Phospho-p38 MAPK (Thr180/Tyr182): 1:1000

    • Phospho-JNK (Thr183/Tyr185): 1:1000

    • Total p65, p38, JNK, and β-actin: 1:1000

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with HRP-conjugated secondary antibody (1:2000) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply ECL substrate and visualize the bands using a chemiluminescence imaging system. Densitometry analysis can be performed to quantify band intensity.

ELISA for Cytokine Quantification

This protocol is for measuring the concentration of IL-6, IL-12, and TNF-α in cell culture supernatants.

• Sample Collection:

  • Collect cell culture supernatants after treatment and centrifuge to remove cellular debris.

  • Store supernatants at -80°C until use.

• ELISA Procedure:

  • Use commercially available ELISA kits (e.g., from R&D Systems or Thermo Fisher Scientific) for IL-6, IL-12, and TNF-α.

  • Follow the manufacturer's instructions for coating the plate with capture antibody, blocking, adding standards and samples, adding detection antibody, adding streptavidin-HRP, and adding substrate solution.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Generate a standard curve and calculate the concentration of cytokines in the samples.

Immunofluorescence for NF-κB Nuclear Translocation

This protocol is for visualizing the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus.[11][12][13]

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a 24-well plate.

  • Treat cells with stimuli (e.g., LPS) with or without TMP195.

• Fixation and Permeabilization:

  • Fix cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Block with 1% BSA in PBST for 30 minutes.

  • Incubate with anti-p65 NF-κB primary antibody (1:200) overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Mount coverslips on slides with a mounting medium containing DAPI for nuclear counterstaining.

  • Visualize using a fluorescence or confocal microscope. The colocalization of p65 (green) and DAPI (blue) indicates nuclear translocation.

Conclusion and Future Directions

TMP195 exhibits a remarkable, context-dependent dual role in the regulation of NF-κB and MAPK signaling. Its ability to promote a pro-inflammatory, anti-tumor macrophage phenotype makes it a promising candidate for cancer immunotherapy, particularly in combination with other treatments. Conversely, its anti-inflammatory effects in astrocytes suggest its potential for treating neuroinflammatory disorders.

Future research should focus on elucidating the precise molecular mechanisms that govern this cell-type-specific activity. Identifying the direct substrates of class IIa HDACs within the NF-κB and MAPK pathways in different cell types will be crucial for the rational design of more targeted therapeutics. Furthermore, preclinical and clinical studies are warranted to fully explore the therapeutic potential of TMP195 in both oncology and neurology. This technical guide provides a solid foundation for researchers and drug developers to advance our understanding and application of this intriguing molecule.

References

• 1. Immunostaining of NF-κB p65 Nuclear Translocation [bio-protocol.org]
• 2. fivephoton.com [fivephoton.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fn-test.com [fn-test.com]
• 7. researchgate.net [researchgate.net]
• 8. HDAC7 Activates IKK/NF-κB Signaling to Regulate Astrocyte-Mediated Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HDAC7 Activates IKK/NF-κB Signaling to Regulate Astrocyte-Mediated Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 4.6.1. Detection of NF-κB p65 Subunit Nuclear Translocation [bio-protocol.org]
• 12. benchchem.com [benchchem.com]
• 13. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]

TMP195: A Preclinical and Mechanistic Review of a Selective Class IIa HDAC Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), demonstrating significant therapeutic potential in preclinical models of oncology and inflammatory diseases. Unlike pan-HDAC inhibitors, which target a broad range of HDAC isoforms and are often associated with toxicity, TMP195's focused activity on HDAC4, 5, 7, and 9 offers a more targeted approach with a potentially wider therapeutic window. This document provides a comprehensive overview of the preclinical data for TMP195, detailing its mechanism of action, summarizing key quantitative findings, outlining experimental methodologies, and visualizing its impact on cellular signaling pathways.

Core Mechanism of Action

TMP195 functions as a selective inhibitor of class IIa HDACs. These enzymes are distinct from other HDAC classes in that they possess minimal intrinsic deacetylase activity and primarily function as transcriptional repressors by recruiting other co-repressor complexes. TMP195 contains a unique trifluoromethyloxadiazole (TFMO) moiety that acts as a non-chelating zinc-binding group, interacting with the active site of class IIa HDACs.[1][2] This selective inhibition leads to a nuanced modulation of gene expression, particularly within myeloid cells, rather than the global histone hyperacetylation observed with pan-HDAC inhibitors.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of TMP195, including its inhibitory activity and in vivo efficacy in various models.

Table 1: In Vitro Inhibitory Activity of TMP195

Target	Inhibition Constant (Ki)	IC50	Assay Type
HDAC4	59 nM[5][6]	111 nM[1]	Cell-free assay[5]
HDAC5	60 nM[5][6]	106 nM[1]	Cell-free assay[5]
HDAC7	26 nM[5][6]	46 nM[1]	Cell-free assay[5]
HDAC9	15 nM[5][6]	9 nM[1]	Cell-free assay[5]
Other HDACs (Class I, IIb)	>10 µM[1]	-	Cell-free assay

Table 2: Preclinical In Vivo Efficacy of TMP195

Disease Model	Animal Model	TMP195 Dosage	Key Findings
Breast Cancer	MMTV-PyMT Transgenic Mice	50 mg/kg, daily IP injection[5][7]	Reduced tumor burden and pulmonary metastases.[5][7]
Colorectal Cancer	Colitis-Associated Cancer (CAC) and MC38-transplanted mice	50 mg/kg/day, IP injection[8]	Significantly reduced tumor burden.[8]
Acute Kidney Injury	Lipopolysaccharide (LPS)-induced AKI in mice	20 mg/kg, IP injection[9]	Significantly reduced serum creatinine (B1669602) and blood urea (B33335) nitrogen levels.[9]

Key Signaling Pathways and Mechanisms

TMP195's therapeutic effects are largely attributed to its ability to modulate the tumor microenvironment and inflammatory responses, primarily through its action on macrophages.

Macrophage Reprogramming in Cancer

In the tumor microenvironment, TMP195 promotes the differentiation of monocytes into pro-inflammatory, anti-tumor M1 macrophages, while inhibiting the pro-tumor M2 phenotype.[8][10][11] This reprogramming enhances phagocytosis of tumor cells, increases antigen presentation, and stimulates a robust anti-tumor immune response.[7][10][12]

TMP195-mediated macrophage reprogramming in the tumor microenvironment.

Attenuation of Inflammatory Signaling

In inflammatory conditions, TMP195 has been shown to suppress pro-inflammatory pathways. For instance, in models of acute kidney injury and atherosclerosis, TMP195 can inhibit the NF-κB signaling pathway, a key regulator of inflammation.[9][13][14] This leads to a reduction in the expression of pro-inflammatory cytokines and chemokines.[9]

Inhibition of the NF-κB inflammatory pathway by TMP195.

Experimental Protocols

Detailed methodologies for key preclinical studies are crucial for the replication and extension of these findings.

In Vivo Murine Model of Breast Cancer

• Animal Model: MMTV-PyMT transgenic mice, which spontaneously develop mammary tumors.[7]

• Treatment Regimen: Mice with established tumors were randomized into treatment groups. TMP195 was administered daily via intraperitoneal (IP) injection at a dose of 50 mg/kg.[5][7]

• Efficacy Assessment: Tumor burden was measured regularly. At the end of the study, lungs were harvested for histological analysis to quantify metastatic lesions.[7]

• Immunophenotyping: Tumors were dissociated into single-cell suspensions and analyzed by flow cytometry to characterize immune cell populations, including macrophages (CD11b+, F4/80+, Mac-2+).[7]

In Vivo Murine Model of Acute Kidney Injury

• Animal Model: Sepsis-associated acute kidney injury (SA-AKI) was induced in mice by a single intraperitoneal injection of lipopolysaccharide (LPS) at 20 mg/kg.[9]

• Treatment Regimen: TMP195 was administered to mice following LPS exposure.[9]

• Efficacy Assessment: Blood samples were collected after 24 hours to measure serum creatinine and blood urea nitrogen (BUN) levels. Kidney tissues were collected for histological examination and western blot analysis of injury and inflammatory markers.[9]

• Mechanism of Action Studies: Kidney tissues were analyzed for the expression of HDAC4, acetyl-histone H3, apoptosis-related proteins (Bax, Bcl-2, cleaved caspase-3), and pro-inflammatory cytokines/chemokines (ICAM-1, MCP-1, TNF-α, IL-1β).[9]

In Vitro Monocyte Differentiation Assay

• Cell Source: Human peripheral blood mononuclear cells (PBMCs) were isolated, from which monocytes were purified.[5]

• Differentiation Conditions: Monocytes were cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum, penicillin, and streptomycin. Differentiation into macrophages was induced using colony-stimulating factors such as CSF-1 and GM-CSF.[5]

• TMP195 Treatment: TMP195 was added to the culture medium at various concentrations (e.g., 300 nM) during the differentiation process.[5]

• Analysis: Supernatants were collected to measure the secretion of chemokines like CCL1 and CCL2 by ELISA. Cells were harvested for flow cytometric analysis of surface markers to assess macrophage phenotype.[5][6]

Workflow for assessing the effect of TMP195 on monocyte differentiation in vitro.

Combination Therapies

Preclinical studies have explored the synergistic potential of TMP195 with existing cancer therapies. In the MMTV-PyMT breast cancer model, combining TMP195 with chemotherapy (paclitaxel or carboplatin) or with immune checkpoint blockade (anti-PD-1) resulted in significantly enhanced and more durable tumor reduction compared to monotherapy.[7] Similarly, in a colorectal cancer model, TMP195 enhanced the efficacy of PD-1 blockade.[8] These findings suggest that by modulating the tumor immune microenvironment, TMP195 can sensitize tumors to other anti-cancer agents.[7][8]

Future Directions

The compelling preclinical data for TMP195 underscore its potential as a novel therapeutic agent. Further research is warranted to fully elucidate its mechanisms of action in various disease contexts. Key areas for future investigation include:

• Clinical Trials: The progression of TMP195 or other selective class IIa HDAC inhibitors into clinical trials for relevant cancer and inflammatory indications is a critical next step.

• Biomarker Development: Identifying predictive biomarkers will be essential for patient selection and for monitoring treatment response.

• Exploration of Other Indications: Given its mechanism of action, the therapeutic potential of TMP195 could be explored in other immune-mediated diseases and fibrotic conditions.

Conclusion

TMP195 represents a promising new class of epigenetic modulators with a distinct mechanism of action from pan-HDAC inhibitors. Its ability to selectively target class IIa HDACs allows for a targeted immunomodulatory effect, particularly on macrophage polarization, which has shown significant therapeutic benefit in preclinical models of cancer and inflammation. The data summarized herein provide a strong rationale for the continued development of TMP195 and other selective class IIa HDAC inhibitors as a novel therapeutic strategy.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. cellagentech.com [cellagentech.com]
• 3. benchchem.com [benchchem.com]
• 4. Selective class IIa HDAC inhibitors: myth or reality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Advances of HDAC inhibitors in tumor therapy: potential applications through immune modulation [frontiersin.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Role of histone deacetylase 9 in pro inflammatory responses in monocytes and macrophages [edoc.ub.uni-muenchen.de]
• 14. ahajournals.org [ahajournals.org]

An In-depth Technical Guide to TMP195 in Cancer Immunology and the Tumor Microenvironment

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), specifically targeting HDAC4, -5, -7, and -9.[1][2][3] Unlike pan-HDAC inhibitors, TMP195 exhibits a unique mechanism of action in oncology, primarily characterized by its profound immunomodulatory effects rather than direct cytotoxicity to cancer cells.[1][2] This guide delineates the core mechanisms of TMP195 within the tumor microenvironment (TME), its role in reprogramming innate immune cells, and its synergistic potential with established cancer therapies. The central finding is that TMP195 re-educates tumor-associated macrophages (TAMs) from a pro-tumoral (M2-like) to an anti-tumoral (M1-like) phenotype, thereby initiating a cascade of anti-cancer immune responses, reducing tumor burden, and decreasing metastasis.[4][5] This document provides a comprehensive overview of its mechanism, quantitative efficacy data, key experimental protocols, and the signaling pathways involved.

Mechanism of Action: Reprogramming the Innate Immune Response

The anti-tumor activity of TMP195 is not mediated by direct effects on cancer cell proliferation or apoptosis.[1] Instead, its efficacy is rooted in its ability to epigenetically reprogram myeloid cells, particularly monocytes and macrophages, within the TME.

Selective Inhibition of Class IIa HDACs

TMP195 possesses a novel trifluoromethyloxadiazole (TFMO) zinc-binding group, which confers high selectivity for class IIa HDACs.[6] This selectivity is crucial as it avoids the broader, often cytotoxic, effects associated with pan-HDAC inhibitors and specifically targets the immune-regulatory functions governed by class IIa enzymes.[4]

Macrophage Polarization to an M1 Phenotype

The hallmark of TMP195's action is the repolarization of TAMs. In many solid tumors, TAMs adopt an M2-like phenotype, which promotes tumor growth, angiogenesis, and immunosuppression. TMP195 treatment drives these macrophages towards a pro-inflammatory, anti-tumoral M1 phenotype.[1][7] This shift results in:

• Enhanced Phagocytosis: TMP195-reprogrammed macrophages become highly phagocytic, directly engulfing and clearing tumor cells.[2][4]

• Increased Cytokine Secretion: The M1 macrophages release significantly higher levels of pro-inflammatory cytokines such as IL-6, IL-12, and TNFα, which further activate the anti-tumor immune response.[1]

• Activation of Adaptive Immunity: By increasing antigen presentation and expressing co-stimulatory molecules like CD40 and CD86, these macrophages bridge the innate and adaptive immune responses, leading to the activation of cytotoxic T lymphocytes (CTLs).[2]

Key Signaling Pathways

In macrophages, TMP195-mediated inhibition of class IIa HDACs leads to the activation of crucial inflammatory signaling pathways. Studies have shown that TMP195 treatment increases the phosphorylation of p38 MAPK, JNK, and the NF-κB p65 subunit.[1] These pathways are instrumental in driving the expression of genes associated with the M1 macrophage phenotype.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. cellagentech.com [cellagentech.com]
• 7. Advances of HDAC inhibitors in tumor therapy: potential applications through immune modulation - PMC [pmc.ncbi.nlm.nih.gov]

TMP195: A Paradigm Shift in Epigenetic Modulation for Immuno-Oncology and Beyond

A Technical Guide to the Therapeutic Potential of a Selective Class IIa HDAC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

TMP195, a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), represents a significant advancement in the field of epigenetic modulation with profound therapeutic implications. Unlike pan-HDAC inhibitors, TMP195's targeted activity against HDAC4, HDAC5, HDAC7, and HDAC9 offers a unique mechanism of action, primarily centered on the reprogramming of myeloid cells, particularly macrophages. This technical guide provides an in-depth overview of the core biology of TMP195, its mechanism of action, and its burgeoning therapeutic applications in oncology, inflammatory diseases, and organ injury. Detailed experimental methodologies, quantitative data summaries, and visual representations of key signaling pathways and workflows are presented to facilitate further research and drug development efforts.

Introduction: The Rise of Selective HDAC Inhibition

Histone deacetylases are critical enzymes that regulate gene expression by removing acetyl groups from histones, leading to chromatin condensation and transcriptional repression.[1][2] Dysregulation of HDAC activity is a hallmark of various diseases, including cancer.[1] While pan-HDAC inhibitors have shown clinical efficacy, their broad activity often leads to dose-limiting toxicities.[3] The development of selective inhibitors like TMP195, which targets the class IIa subfamily of HDACs, offers the potential for a more favorable therapeutic window and a distinct mechanistic profile.[4][5][6][7] Class IIa HDACs are distinguished by their primary role in regulating immune functions, including immune responses and the expression of chemokines and complement pathway components.[4]

Core Mechanism of Action: Macrophage Reprogramming

The principal therapeutic effect of TMP195 stems from its ability to modulate the phenotype of macrophages. In the tumor microenvironment (TME), tumor-associated macrophages (TAMs) often adopt an M2-like, pro-tumoral phenotype that promotes tumor growth, angiogenesis, and immunosuppression.[8] TMP195 treatment has been shown to repolarize these M2-like macrophages towards a pro-inflammatory, anti-tumoral M1 phenotype.[4][7] This reprogramming is characterized by increased phagocytic activity, enhanced antigen presentation, and the release of pro-inflammatory cytokines.[4][7][9]

Signaling Pathways

TMP195-mediated M1 macrophage polarization is driven by the activation of key inflammatory signaling pathways, including the MAPK and NF-κB pathways.[4] Inhibition of class IIa HDACs by TMP195 leads to increased phosphorylation of p38 MAPK, JNK, and the NF-κB p65 subunit, culminating in the transcription of M1-associated genes and cytokines.[4]

Caption: TMP195 signaling pathway in macrophage polarization.

Therapeutic Applications

Oncology

TMP195 has demonstrated significant anti-tumor efficacy in various preclinical cancer models, primarily through its immunomodulatory effects rather than direct cytotoxicity to cancer cells.[4][9]

• Colorectal Cancer: In mouse models of colitis-associated and subcutaneous colorectal cancer, TMP195 significantly reduced tumor burden.[4] This effect was attributed to a decrease in the overall macrophage population but an increase in the proportion of M1 macrophages, leading to elevated levels of inflammatory cytokines such as IL-6, IL-12, and TNFα.[4] Importantly, the anti-tumor effect of TMP195 was abrogated when macrophages were depleted, confirming their central role.[4]

• Breast Cancer: In a macrophage-dependent mouse model of breast cancer, TMP195 treatment reduced tumor burden and pulmonary metastases by modulating macrophage phenotypes.[7][9] It induced the recruitment and differentiation of highly phagocytic and stimulatory macrophages within the tumors.[7][9]

• Combination Therapy: TMP195 has shown synergistic effects when combined with other anti-cancer therapies. In colorectal cancer models, it enhanced the efficacy of PD-1 blockade.[4] In breast cancer models, combining TMP195 with chemotherapy (paclitaxel or carboplatin) or T-cell checkpoint blockade (anti-PD-1) significantly improved the durability of tumor reduction.[7][9]

• Reversal of Multidrug Resistance: TMP195 has been shown to resensitize multidrug-resistant cancer cells that overexpress ABCB1 and ABCG2 to cytotoxic anticancer drugs.[10] It achieves this by inhibiting the drug transport function of these proteins.[10]

Acute Kidney Injury (AKI)

In a murine model of lipopolysaccharide (LPS)-induced sepsis-associated AKI, TMP195 demonstrated a potent renoprotective effect.[3] Treatment with TMP195 improved renal function, attenuated tubular cell damage and apoptosis, and reduced macrophage infiltration in the kidney.[3] The proposed mechanisms include the suppression of inflammation through the inhibition of NF-κB and the preservation of endogenous anti-apoptotic proteins like BMP-7.[3]

Cardiovascular Disease

Emerging evidence suggests a role for class IIa HDACs in cardiovascular diseases such as atherosclerosis. Pharmacological inhibition of HDAC9 by TMP195 has been shown to inhibit inflammatory phenotypes, ameliorate atherosclerosis, and enhance plaque stability in mice.[11] The mechanism involves the reduction of myeloid cell rolling and adhesion to arteries and the attenuation of NF-κB-mediated pro-inflammatory gene expression.[11]

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity and preclinical evaluation of TMP195.

Table 1: In Vitro Inhibitory Activity of TMP195

Target	Ki (nM)	IC50 (nM)
HDAC4	59[12][13]	111[5], 59[6][7]
HDAC5	60[12][13]	106[5], 60[6][7]
HDAC7	26[12][13]	46[5], 26[6][7]
HDAC9	15[12][13]	9[5], 15[6][7]
Other HDACs	>100-fold selective	>10 µM[5]

Table 2: Preclinical Efficacy of TMP195 in Animal Models

Disease Model	Animal	Dosage	Route	Key Findings
Colorectal Cancer (subcutaneous)	C57BL/6 mice	50 mg/kg/day	Intraperitoneal	Reduced tumor burden.[4]
Breast Cancer (MMTV-PyMT)	Mice	50 mg/kg/day	Intraperitoneal	Reduced tumor burden and pulmonary metastases.[9]
Sepsis-Associated Acute Kidney Injury	Mice	Not specified	Not specified	Reduced serum creatinine (B1669602) and BUN levels.[3]
Atherosclerosis	Apoe-/- mice	Not specified	Not specified	Reduced lesion formation.[11]

Experimental Protocols

This section outlines the methodologies for key experiments cited in the literature.

In Vivo Anti-Tumor Efficacy Studies

Caption: General workflow for in vivo anti-tumor efficacy studies.

• Animal Models: For colorectal cancer studies, C57BL/6 mice are often used.[4] Subcutaneous tumors can be established by injecting murine colon cancer cells (e.g., MC38).[4] For breast cancer, the MMTV-PyMT autochthonous mouse model is utilized.[9]

• Drug Administration: TMP195 is typically dissolved in a vehicle such as DMSO and administered daily via intraperitoneal (IP) injection at a dose of 50 mg/kg.[4][9]

• Tumor Measurement: Tumor growth is monitored regularly by measuring tumor dimensions with calipers.[9]

In Vitro Macrophage Polarization Assay

• Cell Culture: Bone marrow-derived macrophages (BMDMs) are cultured from bone marrow cells isolated from mice.

• Stimulation: BMDMs are stimulated with lipopolysaccharide (LPS) to induce a pro-inflammatory response, in the presence or absence of varying concentrations of TMP195 (e.g., 5 µM, 20 µM, 40 µM, 60 µM).[4]

• Analysis:

  • Gene Expression: After a 4-hour incubation, total RNA is extracted, and the mRNA expression of M1 macrophage-associated inflammatory cytokines (e.g., IL-12, TNFα, iNOS) is measured by RT-qPCR.[4]

  • Protein Secretion: After an 8-hour incubation, the culture medium is collected, and the protein levels of inflammatory cytokines (e.g., IL-6, IL-12, TNFα) are quantified by ELISA.[4]

  • Signaling Pathway Activation: Total protein lysates are collected to analyze the phosphorylation status of key signaling proteins (e.g., p38 MAPK, JNK, NF-κB p65) by Western blotting.[4]

Future Directions and Conclusion

TMP195 has emerged as a promising therapeutic agent with a unique immunomodulatory mechanism of action. Its ability to reprogram macrophages from a pro-tumoral to an anti-tumoral state holds significant potential for the treatment of various cancers, particularly in combination with immune checkpoint inhibitors and conventional chemotherapy. Furthermore, its protective effects in acute kidney injury and potential benefits in cardiovascular disease broaden its therapeutic applicability.

Ongoing and future research should focus on:

• Clinical trials to evaluate the safety and efficacy of TMP195 in cancer patients, both as a monotherapy and in combination regimens.[14]

• Further elucidation of the downstream molecular events following class IIa HDAC inhibition in different cell types.

• Exploration of TMP195's therapeutic potential in other inflammatory and autoimmune diseases.

• Development of biomarkers to identify patients most likely to respond to TMP195 therapy.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. axonmedchem.com [axonmedchem.com]
• 6. cellagentech.com [cellagentech.com]
• 7. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Selective Class IIa Histone Deacetylase Inhibitor TMP195 Resensitizes ABCB1- and ABCG2-Overexpressing Multidrug-Resistant Cancer Cells to Cytotoxic Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. selleckchem.com [selleckchem.com]
• 14. Facebook [cancer.gov]

The Impact of TMP195 on Cytokine and Chemokine Secretion: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, is emerging as a significant modulator of the immune system, with profound effects on the secretion of cytokines and chemokines. Its influence is context-dependent, demonstrating both pro-inflammatory and anti-inflammatory activities in different pathological settings. This technical guide synthesizes the current understanding of TMP195's effects on cytokine and chemokine secretion, providing quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways.

Executive Summary

TMP195 primarily exerts its immunomodulatory effects by targeting class IIa HDACs, specifically HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] This inhibition leads to alterations in gene expression within immune cells, particularly macrophages, influencing their polarization and subsequent secretome. In the context of cancer, TMP195 has been shown to promote a pro-inflammatory M1 macrophage phenotype, leading to the secretion of anti-tumor cytokines.[3][4][5] Conversely, in certain inflammatory conditions such as acute kidney injury, TMP195 exhibits anti-inflammatory properties by suppressing the release of inflammatory mediators.[6] The core mechanism often involves the modulation of key signaling pathways, including NF-κB and MAPK.[3][7]

Quantitative Data on Cytokine and Chemokine Modulation

The following tables summarize the quantitative effects of TMP195 on cytokine and chemokine secretion as reported in various studies.

Table 1: Pro-inflammatory Cytokine Secretion in Cancer Models

Cytokine	Model System	Treatment	Fold Change/Effect	Reference
IL-6	Bone Marrow-Derived Macrophages (BMDMs)	TMP195 (20 µM or 60 µM) for 8 hours	Significantly higher than LPS group	[3]
IL-12	BMDMs	TMP195 (5, 20, 40, 60 µM) for 4 hours (mRNA)	Dose-dependent increase in mRNA expression	[3]
IL-12	BMDMs	TMP195 (20 µM or 60 µM) for 8 hours (protein)	Significantly higher than LPS group	[3]
TNFα	BMDMs	TMP195 (5, 20, 40, 60 µM) for 4 hours (mRNA)	Dose-dependent increase in mRNA expression	[3]
TNFα	BMDMs	TMP195 (20 µM or 60 µM) for 8 hours (protein)	Significantly higher than LPS group	[3]
IL-1β	Colitis-Associated Colorectal Cancer (CAC) mice	TMP195 treatment	Significantly higher serum levels than control	[3]
IL-12	CAC mice	TMP195 treatment	Significantly higher serum levels than control	[3]
TNFα	CAC mice	TMP195 treatment	Significantly higher serum levels than control	[3]
iNOS	MC38-transplanted tumor tissue	TMP195 treatment	Increased expression	[3]

Table 2: Anti-inflammatory Cytokine and Chemokine Modulation in Acute Kidney Injury

Cytokine/Chemokine	Model System	Treatment	Effect	Reference
ICAM-1	LPS-induced Acute Kidney Injury (AKI) in mice	TMP195 treatment	Suppressed renal expression	[6]
MCP-1	LPS-induced AKI in mice	TMP195 treatment	Suppressed renal expression	[6]
TNF-α	LPS-induced AKI in mice	TMP195 treatment	Suppressed renal expression	[6]
IL-1β	LPS-induced AKI in mice	TMP195 treatment	Suppressed renal expression	[6]

Table 3: Modulation of Specific Chemokines

Chemokine	Model System	Treatment	Effect	Reference
CCL2	Monocyte-derived macrophage differentiation cultures	TMP195	Blocks accumulation in supernatants	[1][2]
CCL1	Monocyte-derived macrophage differentiation cultures	TMP195	Significantly increases secreted protein	[1][2]

Signaling Pathways Modulated by TMP195

TMP195 influences cytokine and chemokine secretion primarily through the modulation of the NF-κB and MAPK signaling pathways.

NF-κB Signaling Pathway

In many cell types, TMP195 treatment leads to an increase in the phosphorylation of the p65 subunit of NF-κB, promoting its activation and subsequent transcription of pro-inflammatory genes.[3][7] However, in other contexts, it is suggested to inhibit NF-κB activation, leading to anti-inflammatory effects.[6] This dual activity highlights the complexity of TMP195's mechanism of action, which is likely dependent on the specific cellular and disease context.

Fig. 1: TMP195's modulation of the NF-κB signaling pathway.

MAPK Signaling Pathway

TMP195 has been observed to increase the phosphorylation of p38 MAPK and JNK, key components of the MAPK signaling cascade.[3] This activation contributes to the pro-inflammatory response observed in cancer models.

Fig. 2: TMP195's influence on the MAPK signaling pathway.

Experimental Protocols

This section provides a detailed methodology for key experiments cited in the literature concerning TMP195's effect on cytokine secretion.

In Vitro Macrophage Stimulation and Cytokine Measurement

Objective: To determine the effect of TMP195 on cytokine production by macrophages in vitro.

Cell Type: Bone Marrow-Derived Macrophages (BMDMs) from mice.

Protocol:

• BMDM Isolation and Culture:

  • Isolate bone marrow cells from the femurs and tibias of mice.

  • Culture the cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 20 ng/mL M-CSF for 7 days to differentiate into macrophages.

• TMP195 Treatment:

  • Plate the differentiated BMDMs at a density of 1 x 10^6 cells/well in a 6-well plate.

  • Treat the cells with varying concentrations of TMP195 (e.g., 5, 20, 40, 60 µM) or vehicle control (DMSO) for a specified duration (e.g., 4 or 8 hours). Lipopolysaccharide (LPS) can be used as a positive control for inflammation.

• RNA Isolation and qRT-PCR:

  • After a 4-hour incubation, lyse the cells and extract total RNA using a suitable kit.

  • Synthesize cDNA from the RNA.

  • Perform quantitative real-time PCR (qRT-PCR) using primers specific for target cytokines (e.g., IL-12, TNFα) and a housekeeping gene (e.g., GAPDH) for normalization.

• Protein Measurement (ELISA):

  • After an 8-hour incubation, collect the cell culture supernatants.

  • Measure the concentration of secreted cytokines (e.g., IL-6, IL-12, TNFα) using commercially available ELISA kits according to the manufacturer's instructions.

Fig. 3: Workflow for in vitro macrophage stimulation experiments.

In Vivo Murine Cancer Model and Cytokine Analysis

Objective: To assess the in vivo effect of TMP195 on systemic cytokine levels in a tumor-bearing mouse model.

Model: Colitis-Associated Colorectal Cancer (CAC) induced in mice or MC38-transplanted tumor model.

Protocol:

• Tumor Induction:

  • Induce CAC in mice using an established protocol (e.g., AOM/DSS).

  • Alternatively, subcutaneously inject MC38 colorectal cancer cells into syngeneic mice.

• TMP195 Administration:

  • Once tumors are established, administer TMP195 or vehicle control to the mice via an appropriate route (e.g., intraperitoneal injection) at a specified dose and frequency.

• Blood Collection:

  • At the end of the treatment period, collect peripheral blood from the mice via cardiac puncture or retro-orbital bleeding.

• Serum Preparation and Cytokine Measurement:

  • Allow the blood to clot and then centrifuge to separate the serum.

  • Measure the levels of systemic cytokines (e.g., IL-1β, IL-6, IL-12, TNFα) in the serum using a multiplex cytokine assay or individual ELISAs.

Conclusion

TMP195 demonstrates a complex and context-dependent regulation of cytokine and chemokine secretion. In oncological settings, its ability to promote a pro-inflammatory microenvironment through the activation of M1 macrophages and the release of anti-tumor cytokines presents a promising therapeutic avenue.[3][5][8] Conversely, its anti-inflammatory effects in other disease models suggest a broader therapeutic potential for conditions characterized by excessive inflammation.[6] The modulation of the NF-κB and MAPK signaling pathways appears central to these effects.[3] Further research is warranted to fully elucidate the molecular mechanisms underlying the dual functionality of TMP195 and to explore its clinical utility in various diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of histone deacetylase 9 in pro inflammatory responses in monocytes and macrophages [edoc.ub.uni-muenchen.de]
• 8. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]

understanding the pharmacodynamics of TMP195

An In-depth Technical Guide to the Pharmacodynamics of TMP195

For Researchers, Scientists, and Drug Development Professionals

Abstract

TMP195 is a first-in-class, selective small molecule inhibitor of class IIa histone deacetylases (HDACs), which has demonstrated significant therapeutic potential in preclinical models of oncology and inflammatory diseases. Its unique mechanism of action, centered on the immunomodulation of myeloid cells, particularly macrophages, distinguishes it from pan-HDAC inhibitors. This technical guide provides a comprehensive overview of the pharmacodynamics of TMP195, detailing its molecular mechanism, impact on cellular signaling pathways, and effects in various disease models. The guide includes a compilation of quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding and application of this compound in research and drug development.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating gene expression through the removal of acetyl groups from histones and other non-histone proteins. While pan-HDAC inhibitors have shown clinical efficacy, their broad activity often leads to off-target effects and toxicity.[1] TMP195 emerges as a selective inhibitor of class IIa HDACs (HDAC4, -5, -7, and -9), offering a more targeted therapeutic approach.[2][3] The primary pharmacodynamic effect of TMP195 is not direct cytotoxicity to cancer cells, but rather the reprogramming of the tumor microenvironment, primarily by promoting the polarization of pro-inflammatory, anti-tumoral M1 macrophages.[4][5] This immunomodulatory activity underlies its efficacy in reducing tumor burden and metastasis, as well as in alleviating inflammation in other disease contexts.[5][6]

Molecular Mechanism of Action

TMP195 selectively binds to the zinc-containing active site of class IIa HDACs.[7] Unlike class I and IIb HDACs, class IIa HDACs have low intrinsic deacetylase activity and primarily function as transcriptional repressors by recruiting other proteins to chromatin. By inhibiting class IIa HDACs, TMP195 disrupts these repressive complexes, leading to the expression of genes that drive macrophage differentiation and activation towards a pro-inflammatory M1 phenotype.[4]

Quantitative Data: Inhibitory Activity of TMP195

The selectivity and potency of TMP195 against class IIa HDACs have been quantified in various assays.

HDAC Isoform	Inhibition Constant (Ki)	IC50
Class IIa
HDAC4	59 nM[2][3]	111 nM[7]
HDAC5	60 nM[2][3]	106 nM[7]
HDAC7	26 nM[2][3]	46 nM[7]
HDAC9	15 nM[2][3]	9 nM[7]
Class I & IIb	>10,000 nM[7]	>10,000 nM[7]

Signaling Pathways Modulated by TMP195

The pro-inflammatory and anti-tumoral effects of TMP195 are mediated through the activation of key signaling pathways within macrophages.

MAPK and NF-κB Signaling

Studies have shown that TMP195 treatment leads to the increased phosphorylation of key components of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[4] Specifically, an increase in the phosphorylation of p38 MAPK, JNK, and the p65 subunit of NF-κB has been observed in bone marrow-derived macrophages (BMDMs) treated with TMP195.[4] This activation leads to the transcription and secretion of pro-inflammatory cytokines associated with the M1 macrophage phenotype.[4]

Figure 1: TMP195 signaling pathway in macrophages.

Experimental Protocols

Detailed methodologies for key experiments cited in the study of TMP195's pharmacodynamics are provided below.

In Vivo Models

• Induction: 6-8 week old male C57BL/6 mice are injected intraperitoneally with azoxymethane (B1215336) (AOM; 10 mg/kg).

• DSS Cycles: After 7 days of normal diet and water, mice are given 2% (w/v) dextran (B179266) sulfate (B86663) sodium (DSS) in their drinking water for 7 days, followed by a 14-day recovery period with normal water. This cycle is repeated three times.

• TMP195 Treatment: On day 85, mice are randomized into treatment and control groups. The treatment group receives daily intraperitoneal injections of TMP195 (50 mg/kg), while the control group receives the vehicle (e.g., DMSO). Treatment continues for 28 days.

• Analysis: On day 113, mice are sacrificed, and colons are collected for tumor enumeration, size measurement, and histopathological analysis.

Figure 2: Experimental workflow for the CAC mouse model.

• Tumor Implantation: C57BL/6 mice are subcutaneously injected with MC38 murine colon cancer cells.

• Treatment: Starting on day 5 post-implantation, mice receive daily intraperitoneal injections of TMP195 (50 mg/kg) or vehicle until day 20.

• Analysis: On day 20, mice are euthanized, and tumors are excised for weight and size measurement, as well as for flow cytometry and immunohistochemical analysis.

• Model: The autochthonous MMTV-PyMT mouse model of breast cancer is utilized.

• Treatment: Tumor-bearing mice are randomized and receive daily intraperitoneal injections of TMP195 (50 mg/kg) or vehicle.

• Analysis: Tumor burden is measured regularly. After a defined treatment period (e.g., 14 days), lungs are harvested to assess metastasis.

In Vitro Assays

• Isolation: Bone marrow cells are harvested from the femurs and tibias of mice.

• Differentiation: Cells are cultured for 5 days in DMEM supplemented with 10% FBS, penicillin/streptomycin, and M-CSF (Macrophage Colony-Stimulating Factor) to differentiate them into BMDMs.

• Polarization: Differentiated BMDMs are stimulated with lipopolysaccharide (LPS; 100 ng/ml) in the presence or absence of TMP195 (e.g., 40 μM) for a specified duration (e.g., 2 hours for protein analysis, 4 hours for RNA analysis).

• Analysis: Cells and culture supernatants are collected for analysis of cytokine expression (ELISA, qRT-PCR) and protein phosphorylation (Western blot).

Figure 3: Workflow for in vitro BMDM polarization.

• Sample Preparation: BMDMs are treated as described in the polarization protocol. Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• Gel Electrophoresis: Equal amounts of protein are separated by SDS-PAGE.

• Transfer: Proteins are transferred to a PVDF membrane.

• Blocking: The membrane is blocked with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies against phospho-p38 MAPK, phospho-JNK, phospho-NF-κB p65, and total counterparts, as well as a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: The membrane is washed with TBST and incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Single-Cell Suspension: Tumors are minced and digested with collagenase IV. The resulting cell suspension is filtered and washed.

• Staining: Cells are stained with fluorescently-conjugated antibodies against surface markers such as CD45, CD11b, F4/80, and MHC-II to identify M1 macrophages. A live/dead stain is included to exclude non-viable cells.

• Fc Block: Cells are incubated with an Fc receptor blocking antibody to prevent non-specific antibody binding.

• Acquisition: Stained cells are analyzed on a flow cytometer.

• Data Analysis: The percentage of different macrophage populations is determined using appropriate gating strategies.

• Tissue Preparation: Formalin-fixed, paraffin-embedded tumor sections are deparaffinized and rehydrated.

• Antigen Retrieval: Heat-induced epitope retrieval is performed using a citrate (B86180) buffer.

• Blocking: Endogenous peroxidase activity is quenched, and non-specific binding sites are blocked with a serum-based blocking solution.

• Primary Antibody Incubation: Sections are incubated with a primary antibody against the macrophage marker F4/80.

• Secondary Antibody and Detection: A biotinylated secondary antibody followed by a streptavidin-HRP complex is applied. The signal is visualized using a DAB chromogen.

• Counterstaining and Mounting: Sections are counterstained with hematoxylin, dehydrated, and mounted.

Therapeutic Implications and Future Directions

The unique immunomodulatory mechanism of TMP195 presents a compelling rationale for its development as a therapeutic agent, particularly in combination with other anti-cancer therapies. By reprogramming the tumor microenvironment to be more pro-inflammatory, TMP195 can enhance the efficacy of immune checkpoint inhibitors, such as anti-PD-1 antibodies.[4] Furthermore, its anti-inflammatory properties suggest its potential use in a range of inflammatory and autoimmune diseases. Future research should focus on elucidating the full spectrum of non-histone targets of class IIa HDACs and further exploring the synergistic potential of TMP195 in various combination therapy regimens. Clinical trials investigating the safety and efficacy of TMP195 are warranted to translate these promising preclinical findings into patient benefits.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Class IIa HDAC inhibition reduces breast tumours and metastases through anti-tumour macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

TMP195: A Potent and Selective Chemical Probe for Class IIa Histone Deacetylases

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), a family of enzymes that play a critical role in regulating gene expression. Unlike pan-HDAC inhibitors, TMP195's targeted approach offers the potential for more specific therapeutic interventions with fewer off-target effects. This technical guide provides a comprehensive overview of TMP195, including its mechanism of action, quantitative data on its potency and efficacy, detailed experimental protocols for its use, and visualizations of its associated signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative data for TMP195, providing a clear comparison of its activity in various assays.

Table 1: In Vitro Enzymatic Activity of TMP195 against Class IIa HDACs

Target	Inhibition Constant (Ki)	IC50
HDAC4	59 nM[1][2]	111 nM[3]
HDAC5	60 nM[1][2]	106 nM[3]
HDAC7	26 nM[1][2]	46 nM[3]
HDAC9	15 nM[1][2]	9 nM[3]

Table 2: In Vivo Efficacy of TMP195 in Preclinical Models

Disease Model	Animal Model	TMP195 Dosage & Route	Key Findings
Breast Cancer	MMTV-PyMT Transgenic Mice	50 mg/kg/day, intraperitoneal (i.p.)	Reduced tumor burden and pulmonary metastases.[4]
Colorectal Cancer	AOM/DSS-induced Colitis-Associated Cancer (CAC) Mice	50 mg/kg/day, i.p.	Significantly reduced the number and load of tumors.
Colorectal Cancer	MC38 Syngeneic Tumor Model	50 mg/kg/day, i.p.	Significantly decreased tumor weight and volume.
Acute Kidney Injury	Lipopolysaccharide (LPS)-induced AKI in Mice	Not specified	Reduced serum creatinine (B1669602) and blood urea (B33335) nitrogen levels.

Table 3: Cellular Effects of TMP195

Cell Type	Assay	Concentration	Effect
Human Monocytes	Macrophage Differentiation	300 nM	Blocks CCL2 accumulation, increases CCL1 secretion.[1]
Murine Bone Marrow-Derived Macrophages (BMDMs)	M1 Polarization (with LPS)	40 µM	Increased expression of M1 markers (IL-12, TNFα, iNOS).
MC38, HCT116, LoVo (Colorectal Cancer Cells)	Proliferation & Apoptosis	5-60 µM	No direct effect on proliferation or apoptosis.[5]
6 Human Breast Cancer Cell Lines	Cell Viability	Not specified	No direct effect on cell viability.

Mechanism of Action & Signaling Pathway

TMP195 functions by occupying the acetyllysine-binding pocket of class IIa HDACs. This prevents the recruitment of these enzymes to their target proteins, thereby modulating gene expression. A key downstream effect of TMP195 is the polarization of macrophages towards a pro-inflammatory M1 phenotype, which is crucial for its anti-tumor effects.

Caption: Mechanism of TMP195 action on class IIa HDACs and macrophage polarization.

Experimental Protocols

This section provides detailed methodologies for key experiments involving TMP195.

In Vitro HDAC Enzymatic Assay (Fluorogenic)

This protocol is adapted from commercially available kits and common literature procedures for measuring class IIa HDAC activity.

Materials:

• Recombinant human class IIa HDAC enzymes (HDAC4, 5, 7, or 9)

• Fluorogenic HDAC class IIa substrate (e.g., a peptide containing a trifluoroacetylated lysine)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• TMP195 stock solution in DMSO

• Developer solution (containing Trypsin)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of TMP195 in Assay Buffer.

• In a 96-well plate, add the diluted TMP195 solutions. Include a vehicle control (DMSO) and a no-enzyme control.

• Add the recombinant class IIa HDAC enzyme to each well (except the no-enzyme control) and incubate for a pre-determined time (e.g., 15-30 minutes) at 37°C to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Incubate the plate at 37°C for a specified period (e.g., 30-60 minutes).

• Stop the reaction and develop the fluorescent signal by adding the Developer solution to each well. The developer, containing trypsin, will cleave the deacetylated substrate to release the fluorophore.

• Incubate at room temperature for 10-20 minutes.

• Measure the fluorescence intensity using a microplate reader (e.g., excitation at 355 nm and emission at 460 nm).

• Calculate the percent inhibition for each TMP195 concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vitro Macrophage Polarization Assay

This protocol details the differentiation of bone marrow-derived macrophages (BMDMs) and their polarization to the M1 phenotype using TMP195.

Materials:

• Bone marrow cells isolated from mice

• Macrophage Colony-Stimulating Factor (M-CSF)

• Lipopolysaccharide (LPS)

• TMP195

• RPMI-1640 medium with 10% FBS and antibiotics

• 6-well culture plates

• Reagents for RNA isolation (e.g., TRIzol) and qPCR

• ELISA kits for cytokine quantification (TNFα, IL-12)

Procedure:

• Isolate bone marrow cells from the femurs and tibias of mice.

• Culture the cells in RPMI-1640 medium supplemented with M-CSF (e.g., 20 ng/mL) for 5-7 days to differentiate them into BMDMs.

• Plate the differentiated BMDMs in 6-well plates.

• Treat the BMDMs with LPS (e.g., 100 ng/mL) in the presence or absence of TMP195 (e.g., 40 µM) for a specified duration (e.g., 4 hours for gene expression analysis, 24 hours for cytokine analysis).

• For gene expression analysis:

  • Lyse the cells and extract total RNA.

  • Perform reverse transcription to generate cDNA.

  • Analyze the expression of M1 marker genes (e.g., Nos2, Tnf, Il12b) by qPCR, normalizing to a housekeeping gene.

• For cytokine analysis:

  • Collect the cell culture supernatants.

  • Measure the concentration of secreted cytokines (e.g., TNFα, IL-12) using ELISA kits according to the manufacturer's instructions.

In Vivo Murine Breast Cancer Model (MMTV-PyMT)

This protocol outlines the use of TMP195 in the MMTV-PyMT transgenic mouse model of breast cancer.

Materials:

• Female MMTV-PyMT transgenic mice

• TMP195

• Vehicle (e.g., DMSO, corn oil)

• Calipers for tumor measurement

• Equipment for intraperitoneal injections

• Materials for tissue collection and processing (histology, flow cytometry)

Procedure:

• Monitor female MMTV-PyMT mice for tumor development.

• Once tumors are palpable and reach a pre-determined size, randomize the mice into treatment and control groups.

• Prepare a formulation of TMP195 for injection (e.g., 50 mg/kg in a suitable vehicle).

• Administer TMP195 or vehicle daily via intraperitoneal injection.

• Measure tumor dimensions with calipers regularly (e.g., every 2-3 days) and calculate tumor volume.

• Monitor the health and body weight of the mice throughout the study.

• At the end of the treatment period, euthanize the mice and harvest the tumors and lungs.

• Tumor analysis:

  • A portion of the tumor can be fixed in formalin for immunohistochemical analysis of immune cell markers (e.g., F4/80 for macrophages, CD86 for M1 macrophages).

  • Another portion can be dissociated into a single-cell suspension for flow cytometric analysis of immune cell populations.

• Metastasis analysis:

  • Fix the lungs and prepare histological sections.

  • Stain the sections with hematoxylin (B73222) and eosin (B541160) (H&E) and count the number of metastatic nodules.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the evaluation of TMP195 as a chemical probe.

Caption: A typical experimental workflow for evaluating TMP195.

Conclusion

TMP195 has emerged as a valuable chemical probe for elucidating the biological roles of class IIa HDACs. Its selectivity and demonstrated in vivo efficacy in modulating immune responses, particularly macrophage polarization, make it a powerful tool for research in oncology and inflammatory diseases. The data and protocols presented in this guide are intended to facilitate the effective use of TMP195 by the scientific community, ultimately advancing our understanding of class IIa HDAC biology and its therapeutic potential.

References

• 1. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [worldwide.promega.com]
• 2. abcam.cn [abcam.cn]
• 3. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

TMP195: In Vitro Application Notes and Protocols for a Selective Class IIa HDAC Inhibitor

For Research Use Only.

Introduction

TMP195 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs), with inhibitory constants (Ki) of 59 nM, 60 nM, 26 nM, and 15 nM for HDAC4, HDAC5, HDAC7, and HDAC9, respectively[1][2][3]. Unlike pan-HDAC inhibitors, TMP195 exhibits over 100-fold selectivity for class IIa HDACs over other HDAC classes[3]. This selectivity is attributed to its unique trifluoromethyloxadiazole (TFMO) zinc-binding group[3]. In vitro studies have demonstrated that TMP195's primary mechanism of action is not direct cytotoxicity to cancer cells but rather the modulation of the tumor microenvironment, particularly by reprogramming macrophages to an anti-tumor M1 phenotype[4][5]. This leads to an increased release of pro-inflammatory cytokines and enhanced phagocytic activity[4][5]. These application notes provide detailed protocols for in vitro experiments to study the effects of TMP195.

Mechanism of Action

TMP195 functions as a selective class IIa HDAC inhibitor. By inhibiting these enzymes, it leads to histone hyperacetylation, which in turn influences the re-expression of epigenetically silenced genes[4]. In macrophages, this epigenetic reprogramming promotes polarization towards a pro-inflammatory M1 phenotype. This is associated with the activation of key signaling pathways, including the NF-κB and p38/JNK MAPK pathways, leading to the production and secretion of anti-tumor cytokines such as IL-12, TNF-α, and IL-6[4].

Data Summary

Table 1: In Vitro Inhibitory Activity of TMP195

Target	Ki (nM)
HDAC4	59[1][2]
HDAC5	60[1][2]
HDAC7	26[1][2]
HDAC9	15[1][2]

Table 2: Effect of TMP195 on Cancer Cell Viability and Macrophage Polarization

Cell Line	Assay	TMP195 Concentration	Result	Reference
MC38 (colorectal cancer)	Proliferation/Apoptosis	5 µM, 20 µM, 40 µM, 60 µM	No significant effect	[4]
HCT116 (colorectal cancer)	Proliferation/Apoptosis	Not specified	No direct promotion or inhibition	[4]
LoVo (colorectal cancer)	Proliferation/Apoptosis	Not specified	No direct promotion or inhibition	[4]
Bone Marrow-Derived Macrophages (BMDMs)	M1 Polarization (mRNA expression of IL-12, TNFα, iNOS)	5 µM, 20 µM, 40 µM, 60 µM	Increased expression	[4]
Bone Marrow-Derived Macrophages (BMDMs)	Cytokine Secretion (IL-6, IL-12, TNFα)	20 µM, 60 µM	Significantly higher than LPS alone	[4]

Experimental Protocols

Cell Culture and Treatment

a. Cancer Cell Lines (e.g., MC38, HCT116, LoVo):

• Culture cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• For experiments, seed cells at an appropriate density and allow them to adhere overnight.

• Prepare a stock solution of TMP195 in DMSO. Further dilute in culture medium to achieve final desired concentrations (e.g., 5 µM, 20 µM, 40 µM, 60 µM).

• Treat cells with TMP195 or vehicle control (DMSO) for the desired duration.

b. Bone Marrow-Derived Macrophages (BMDMs):

• Isolate bone marrow from the femurs and tibias of mice.

• Culture the cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 20 ng/mL M-CSF for 5-7 days to differentiate into macrophages.

• For M1 polarization studies, stimulate BMDMs with 100 ng/mL LPS in the presence of varying concentrations of TMP195 (e.g., 5 µM, 20 µM, 40 µM, 60 µM) or vehicle control for the desired time.

Western Blot Analysis

This protocol is for assessing histone acetylation and the activation of signaling pathways.

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate them on a 10-12% SDS-polyacrylamide gel. For histone analysis, a 15% gel is recommended.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against acetyl-histone H3, total histone H3, phospho-p38 MAPK, total p38 MAPK, phospho-JNK, total JNK, phospho-NF-κB p65, and total NF-κB p65 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Quantitative Real-Time PCR (qRT-PCR)

This protocol is for analyzing the gene expression of M1 macrophage-associated inflammatory cytokines.

• RNA Extraction: Following treatment of BMDMs, extract total RNA using a suitable RNA isolation kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform real-time PCR using SYBR Green master mix and primers specific for IL-12, TNFα, iNOS, and a housekeeping gene (e.g., β-actin) for normalization.

• Data Analysis: Calculate the relative gene expression using the 2^-ΔΔCt method.

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol is for quantifying the protein levels of secreted cytokines in the cell culture supernatant.

• Collect the culture supernatant from treated BMDMs.

• Use commercially available ELISA kits for IL-6, IL-12, and TNF-α.

• Follow the manufacturer's instructions for the assay procedure.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cytokine concentrations based on a standard curve.

Apoptosis Assay (TUNEL Staining)

While TMP195 does not typically induce apoptosis in cancer cells, this protocol can be used to confirm its lack of cytotoxic effects or to study its effects in other cell types.

• Culture and treat cells on glass coverslips.

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.1% Triton X-100 in sodium citrate.

• Perform TUNEL staining using a commercial in situ cell death detection kit according to the manufacturer's protocol.

• Counterstain the nuclei with DAPI.

• Mount the coverslips and visualize the cells using a fluorescence microscope. Apoptotic cells will show green fluorescence in the nuclei.

Visualizations

Caption: TMP195 inhibits Class IIa HDACs, leading to M1 macrophage polarization and anti-tumor effects.

Caption: A streamlined workflow for Western blot analysis of TMP195-treated cell lysates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. cellagentech.com [cellagentech.com]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for TMP195 Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a highly selective, first-in-class inhibitor of class IIa histone deacetylases (HDACs), demonstrating potent inhibitory activity against HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3][4] Unlike pan-HDAC inhibitors, TMP195's selectivity allows for the targeted investigation of class IIa HDAC functions.[2] This compound has garnered significant interest in the field of immuno-oncology due to its ability to modulate the tumor microenvironment by reprogramming macrophages.[2][5][6] TMP195 treatment promotes the differentiation of monocytes into pro-inflammatory, anti-tumoral M1 macrophages, which can enhance the efficacy of standard chemotherapies and checkpoint blockade immunotherapies.[1][5] While its direct cytotoxic effects on cancer cells are limited, understanding its activity and treatment conditions is crucial for harnessing its therapeutic potential.[5][6]

Mechanism of Action

TMP195 exerts its biological effects through the selective inhibition of class IIa HDACs. These enzymes play a critical role in regulating gene expression. By inhibiting class IIa HDACs, TMP195 leads to an increase in the acetylation of specific lysine (B10760008) residues on histone and non-histone proteins. This alteration in acetylation status can remodel chromatin and activate the transcription of genes involved in immune cell function and differentiation.[7] A key mechanism of TMP195 in an oncological context is the genomic reprogramming of monocytes and macrophages, shifting them towards a tumoricidal M1 phenotype.[6][8] This process involves the activation of signaling pathways that promote an anti-tumor immune response.[9]

Data Presentation

Inhibitory Activity of TMP195

Target	Ki (nM)	IC50 (nM)
HDAC4	59[1][3]	111[4]
HDAC5	60[1][3]	106[4]
HDAC7	26[1][3]	46[4]
HDAC9	15[1][3]	9[4]
Other HDACs	>100-fold more selective vs other HDACs (IC50: >10 μM)[4]	-

Effects of TMP195 on Monocyte/Macrophage Phenotype

Cell Type	Treatment	Effect	Quantitative Data
Human Monocytes	300 nM TMP195 for 5 days	Differentiation into antigen-presenting cells	-
Colorectal Cancer Mouse Model	50 mg/kg/day TMP195	Increased M1 macrophage infiltration in tumors	-
Breast Cancer Mouse Model	In vivo TMP195 treatment	Alters tumour microenvironment, reduces tumour burden and pulmonary metastases by modulating macrophage phenotypes.[1]	-

Signaling Pathway and Experimental Workflow

TMP195 Signaling Pathway

General Experimental Workflow

Experimental Protocols

Protocol 1: General Cell Culture and TMP195 Treatment

Materials:

• TMP195 (stock solution typically in DMSO)

• Appropriate cell culture medium (e.g., RPMI-1640 for monocytes, DMEM for colorectal cancer cell lines)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• DMSO (vehicle control)

• Tissue culture plates/flasks

Procedure:

• Cell Seeding: Plate cells at the desired density in tissue culture plates or flasks and allow them to adhere overnight.

• Preparation of TMP195 Working Solution: Prepare a fresh working solution of TMP195 in complete cell culture medium from a concentrated stock solution in DMSO. A common final concentration for in vitro studies is around 300 nM.[1]

• Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of TMP195 used.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing TMP195 or the vehicle control.

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, 72 hours for cell cycle/protein analysis, or 5 days for monocyte differentiation).[1]

• Harvesting: After incubation, harvest the cells for downstream analysis.

Protocol 2: Western Blot Analysis for p21 and Histone Acetylation

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p21, anti-acetyl-Histone H3, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After TMP195 treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-p21 or anti-acetyl-Histone H3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Develop the blot using a chemiluminescent substrate and visualize the protein bands. Densitometry can be used for quantification relative to a loading control like β-actin.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Materials:

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution with RNase A

Procedure:

• Cell Harvesting: Following TMP195 treatment, harvest both adherent and floating cells.

• Fixation: Wash the cells with PBS and fix them by dropwise addition of ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Analysis: Analyze the cell cycle distribution using a flow cytometer. The DNA content will be used to quantify the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Monocyte to M1 Macrophage Differentiation

Materials:

• Human peripheral blood mononuclear cells (PBMCs)

• Ficoll-Paque

• RPMI-1640 medium with 10% FBS

• M-CSF (Macrophage Colony-Stimulating Factor)

• LPS (Lipopolysaccharide)

• TMP195

• Flow cytometry antibodies (e.g., anti-CD86, anti-F4/80 for murine cells)

Procedure:

• Monocyte Isolation: Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation. Isolate monocytes from PBMCs by plastic adherence or using a monocyte isolation kit.

• Differentiation to Macrophages: Culture monocytes in RPMI-1640 with M-CSF for 5-7 days to differentiate them into macrophages (M0).

• M1 Polarization with TMP195: Treat the M0 macrophages with LPS (to induce M1 polarization) in the presence or absence of TMP195 (e.g., 40 µM) for a specified period (e.g., 2 hours for signaling studies or 24 hours for cytokine analysis).

• Analysis: Analyze the expression of M1 macrophage markers (e.g., CD86) by flow cytometry. The culture supernatant can be collected to measure the secretion of pro-inflammatory cytokines (e.g., IL-6, IL-12, TNF-α) by ELISA.

References

• 1. benchchem.com [benchchem.com]
• 2. Activation of p21 by HDAC Inhibitors Requires Acetylation of H2A.Z - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. minds.wisconsin.edu [minds.wisconsin.edu]
• 5. benchchem.com [benchchem.com]
• 6. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HDAC activity is dispensable for repression of cell-cycle genes by DREAM and E2F:RB complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Histone deacetylase (HDAC) inhibitor activation of p21WAF1 involves changes in promoter-associated proteins, including HDAC1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration and Dosing of TMP195 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), with demonstrated efficacy in various preclinical mouse models.[1][2][3] As a potent immunomodulatory agent, TMP195 primarily targets HDAC4, HDAC5, HDAC7, and HDAC9.[3] Its mechanism of action involves the reprogramming of tumor-associated macrophages (TAMs) towards a pro-inflammatory, anti-tumor phenotype, thereby enhancing the innate immune response against cancer.[2][4] Additionally, TMP195 has shown protective effects in models of acute kidney injury by mitigating apoptosis and inflammation.[5]

These application notes provide a comprehensive overview of the in vivo administration and dosing of TMP195 in mice, compiled from peer-reviewed studies. The following sections detail recommended dosing regimens, preparation of dosing solutions, and standardized protocols for common experimental models.

Quantitative Data Summary

The following tables summarize the quantitative data for in vivo administration and dosing of TMP195 in various mouse models.

Table 1: TMP195 Dosing and Administration in Murine Models

Mouse Model	Disease Area	Dosage	Route of Administration	Vehicle	Treatment Schedule	Reference
MMTV-PyMT	Breast Cancer	50 mg/kg	Intraperitoneal (IP)	100% DMSO	Daily	[2]
Colitis-Associated Colorectal Cancer (AOM/DSS)	Colorectal Cancer	50 mg/kg/day	Intraperitoneal (IP)	DMSO	Daily for 28 days	[4]
MC38 Transplanted Tumor	Colorectal Cancer	50 mg/kg/day	Intraperitoneal (IP)	DMSO	Daily from day 5 to day 20	[4]
Sepsis-Associated Acute Kidney Injury (LPS-induced)	Acute Kidney Injury	50 mg/kg	Intraperitoneal (IP)	10% DMSO, 90% Corn Oil	Single dose immediately after LPS injection	[5]

Table 2: TMP195 Formulation Protocols

Vehicle Composition	Preparation Protocol	Final Concentration Example	Reference
10% DMSO, 90% Corn Oil	Dissolve TMP195 in DMSO first, then add corn oil.	3 mg/mL	[5]
100% DMSO	Dissolve TMP195 directly in 100% DMSO.	Not specified, dependent on desired dosing volume.	[2]
5% DMSO, 40% PEG300, 5% Tween80, 50% ddH₂O	Prepare a stock solution of TMP195 in DMSO (e.g., 100 mg/mL). Add the stock solution to PEG300 and mix until clear. Add Tween80 and mix. Finally, add ddH₂O to the final volume. Prepare fresh for immediate use.	5 mg/mL (for a 100 mg/mL stock)	[6]
5% DMSO, 95% Corn Oil	Prepare a stock solution of TMP195 in DMSO (e.g., 100 mg/mL). Add the stock solution to corn oil and mix well. Prepare fresh for immediate use.	5 mg/mL (for a 100 mg/mL stock)	[6]

Signaling Pathways

TMP195's therapeutic effects are mediated through the modulation of key signaling pathways, primarily in immune cells such as macrophages.

Figure 1: TMP195 signaling in macrophages.

TMP195 inhibits class IIa HDACs, which can lead to the activation of the NF-κB and MAPK signaling pathways.[4][7] This results in the nuclear translocation of NF-κB and subsequent transcription of pro-inflammatory genes, polarizing macrophages towards an M1-like, anti-tumor phenotype.[4]

Figure 2: TMP195 regulation of apoptosis.

In the context of acute kidney injury, TMP195 has been shown to exert a protective effect by regulating proteins involved in apoptosis.[5] It inhibits the expression of pro-apoptotic proteins like BAX and cleaved caspase-3, while preserving the phosphorylated (active) form of the anti-apoptotic protein Bcl-2 and upregulating the expression of Bone Morphogenetic Protein-7 (BMP-7).[5]

Experimental Protocols

Protocol 1: Intraperitoneal (IP) Injection in Mice

This protocol provides a standardized method for the intraperitoneal administration of TMP195 to mice.

Materials:

• TMP195 dosing solution

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol (B145695) wipes

• Appropriate personal protective equipment (PPE)

Procedure:

• Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be achieved by scruffing the mouse and securing the tail.

• Injection Site Identification: The preferred injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[3]

• Site Preparation: Cleanse the injection site with a 70% ethanol wipe.

• Needle Insertion: Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal cavity.

• Aspiration: Gently pull back on the plunger to ensure that no fluid (urine or blood) is aspirated. If fluid is drawn, withdraw the needle and reinject at a different site with a new sterile needle.

• Injection: Slowly and steadily inject the TMP195 solution.

• Needle Withdrawal: Withdraw the needle and return the mouse to its cage.

• Monitoring: Observe the mouse for several minutes post-injection for any signs of distress.

Figure 3: IP injection workflow.

Protocol 2: Colitis-Associated Colorectal Cancer (CAC) Model (AOM/DSS)

This protocol outlines the induction of colitis-associated colorectal cancer in mice using azoxymethane (B1215336) (AOM) and dextran (B179266) sodium sulfate (B86663) (DSS), followed by treatment with TMP195.[4][8]

Materials:

• Azoxymethane (AOM)

• Dextran sodium sulfate (DSS)

• TMP195 dosing solution

• Sterile saline

• Standard mouse chow and water

Procedure:

• Acclimation: Acclimate mice for at least one week before the start of the experiment.

• AOM Injection: On day 0, administer a single intraperitoneal injection of AOM (10-12.5 mg/kg).[8]

• DSS Administration (Cycles):

  • Cycle 1: From day 5 to day 10, provide 2-2.5% DSS in the drinking water.[8][9] Follow with 16 days of regular drinking water.

  • Cycle 2 & 3: Repeat the 5-day DSS administration followed by a 16-day recovery period with regular water for two more cycles.[9]

• TMP195 Treatment:

  • For a therapeutic model, begin daily intraperitoneal injections of TMP195 (50 mg/kg) or vehicle on day 85 and continue for 28 days.[4]

• Monitoring: Monitor mice for body weight loss, rectal bleeding, and diarrhea throughout the study.

• Endpoint: At the end of the treatment period (e.g., day 113), euthanize the mice and collect colons for tumor analysis.[4]

Protocol 3: MMTV-PyMT Spontaneous Breast Cancer Model

This protocol describes the use of the MMTV-PyMT transgenic mouse model for studying the efficacy of TMP195 on spontaneous breast tumor development.[2]

Materials:

• MMTV-PyMT transgenic mice

• TMP195 dosing solution

• Calipers for tumor measurement

Procedure:

• Tumor Monitoring: Begin weekly monitoring of female MMTV-PyMT mice for tumor development starting at approximately 5-6 weeks of age.

• Treatment Initiation: Once tumors become palpable (approximately 2-3 mm in diameter), randomize mice into treatment and control groups.

• TMP195 Administration: Administer daily intraperitoneal injections of TMP195 (50 mg/kg) or vehicle.[2]

• Tumor Measurement: Measure tumor size with calipers two to three times per week. Tumor volume can be calculated using the formula: (length x width²) / 2.

• Endpoint: Continue treatment for a predetermined period (e.g., 14-21 days) or until tumors in the control group reach a humane endpoint. At the end of the study, euthanize the mice and collect tumors and other relevant tissues (e.g., lungs for metastasis analysis) for further analysis.[2]

Conclusion

TMP195 is a promising therapeutic agent with a well-defined mechanism of action. The protocols and data presented in these application notes provide a solid foundation for researchers to design and execute in vivo studies using TMP195 in mice. Adherence to these established dosing and administration guidelines will contribute to the generation of reproducible and reliable preclinical data.

References

• 1. cellagentech.com [cellagentech.com]
• 2. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. HDAC7 Activates IKK/NF-κB Signaling to Regulate Astrocyte-Mediated Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. med.upenn.edu [med.upenn.edu]
• 9. Murine Model for Colitis-Associated Cancer of the Colon - PMC [pmc.ncbi.nlm.nih.gov]

preparing TMP195 stock solution and working concentrations

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs), with inhibitory constants (Ki) of 59, 60, 26, and 15 nM for HDAC4, HDAC5, HDAC7, and HDAC9, respectively.[1][2][3][4] It demonstrates high selectivity for class IIa HDACs over other HDAC classes.[4][5] TMP195 has emerged as a valuable tool in cancer research and immunology, primarily due to its ability to modulate macrophage polarization and enhance anti-tumor immune responses.[3][6][7] These notes provide detailed protocols for the preparation of TMP195 stock solutions and working concentrations for both in vitro and in vivo applications.

Data Presentation

Chemical Properties of TMP195

Property	Value	Reference
Molecular Weight	456.42 g/mol	[1][5][8]
Molecular Formula	C₂₃H₁₉F₃N₄O₃	[5][8]

Solubility of TMP195

Solvent	Solubility	Reference
DMSO	≥ 91 mg/mL (199.37 mM)	[1]
Ethanol	91 mg/mL	[1]
Water	Insoluble	[1]

Recommended Concentrations for Experimental Use

Application	Concentration Range	Reference
In Vitro (Cell-based assays)	300 nM - 60 µM	[1][6][7]
In Vivo (Mouse models)	50 mg/kg daily (intraperitoneal)	[7][9]

Experimental Protocols

Protocol 1: Preparation of TMP195 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of TMP195, which can be stored for long-term use and diluted to working concentrations as needed.

Materials:

• TMP195 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Weighing TMP195: Accurately weigh the desired amount of TMP195 powder in a sterile microcentrifuge tube.

• Adding Solvent: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM, 50 mM, or 100 mg/mL). It is recommended to use fresh DMSO as moisture can reduce solubility.[1]

• Dissolution: Vortex the solution thoroughly to dissolve the TMP195 powder. If necessary, use an ultrasonic bath to aid dissolution.[8]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C in DMSO, the solution is stable for up to two years.[2][8]

Protocol 2: Preparation of In Vitro Working Solutions

This protocol details the dilution of the TMP195 stock solution for use in cell-based assays.

Materials:

• TMP195 stock solution (from Protocol 1)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile tubes

Procedure:

• Thawing Stock Solution: Thaw an aliquot of the TMP195 stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final working concentrations. For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:1000 dilution.

• Application to Cells: Add the final diluted TMP195 solution to your cell cultures. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Protocol 3: Preparation of In Vivo Working Solutions

This protocol provides methods for preparing TMP195 formulations for intraperitoneal (IP) administration in animal models. It is crucial to prepare these solutions fresh daily.[9]

Method A: DMSO Formulation

Materials:

• TMP195 powder

• 100% DMSO

• Sterile tubes

Procedure:

• Dissolve TMP195 in 100% DMSO to the desired concentration for injection. A common dosage is 50 mg/kg, which can be delivered in a volume of 50 µL for a 20g mouse.[7]

Method B: Co-solvent Formulation (for improved tolerability)

Materials:

• TMP195 stock solution in DMSO (e.g., 30 mg/mL)

• PEG300

• Tween-80

• Saline (0.9% NaCl) or Corn Oil

• Sterile tubes

Procedure (Example for a 1 mL solution): [2]

• Start with 100 µL of a 30 mg/mL TMP195 stock solution in DMSO.

• Add 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is clear.

• Add 450 µL of saline to bring the final volume to 1 mL.

Alternative Procedure (Corn Oil): [8][9]

• Prepare a stock solution of TMP195 in DMSO.

• For the final formulation, mix 10% DMSO (containing TMP195) with 90% corn oil. For example, add 100 µL of the DMSO stock to 900 µL of corn oil.

Mandatory Visualizations

TMP195 Mechanism of Action in Macrophages

Caption: TMP195 inhibits Class IIa HDACs, leading to increased histone acetylation and activation of MAPK and NF-κB signaling pathways, promoting a pro-inflammatory macrophage phenotype.[6]

Experimental Workflow for In Vivo Studies

Caption: A generalized workflow for conducting in vivo experiments using TMP195.[9]

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. caymanchem.com [caymanchem.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. benchchem.com [benchchem.com]

Application Notes: TMP195 for Macrophage Polarization Assays

Introduction

TMP195 is a potent and selective inhibitor of Class IIa histone deacetylases (HDACs), specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] This selectivity makes it a valuable tool for studying the specific roles of these HDACs in biological processes, particularly in the context of the immune system. In immunological research, TMP195 has emerged as a key modulator of macrophage polarization, driving macrophages towards a pro-inflammatory M1 phenotype.[3][4][5] This characteristic is being explored for its therapeutic potential in oncology, as M1 macrophages exhibit anti-tumor activities.[3][6] These application notes provide a comprehensive overview of the use of TMP195 in macrophage polarization assays.

Mechanism of Action

TMP195 selectively inhibits the catalytic activity of Class IIa HDACs.[1][2] In macrophages, this inhibition leads to the activation of critical inflammatory signaling pathways, including the p38 MAPK, JNK, and NF-κB pathways.[3] The activation of these pathways results in increased expression and secretion of pro-inflammatory cytokines, such as IL-6, IL-12, and TNF-α, which are hallmarks of the M1 macrophage phenotype.[3] Studies have shown that TMP195 can reprogram tumor-associated macrophages (TAMs) into tumoricidal M1-like cells, thereby reducing tumor burden and enhancing the efficacy of immunotherapies.[3][6]

Quantitative Data Summary

The following tables summarize key quantitative data for TMP195.

Table 1: In Vitro Inhibitory Activity of TMP195

Target	Kᵢ (nM)
HDAC4	59
HDAC5	60
HDAC7	26
HDAC9	15

Data sourced from MedChemExpress and Selleck Chemicals.[1][2]

Table 2: Recommended Concentration Ranges for In Vitro Macrophage Polarization Assays

Cell Type	Stimulant	TMP195 Concentration (µM)	Incubation Time
Bone Marrow-Derived Macrophages (BMDMs)	LPS (100 ng/mL)	5 - 60	2 - 8 hours

Data derived from studies on colorectal cancer.[3]

Table 3: In Vivo Dosing for Murine Models

Mouse Model	Dosage	Administration Route
Colitis-Associated Colorectal Cancer (CAC)	50 mg/kg/day	Intraperitoneal (IP)
MMTV-PyMT Breast Cancer	50 mg/kg/day	Intraperitoneal (IP)

Data from studies on colorectal and breast cancer.[3][6]

Experimental Protocols

In Vitro Macrophage Polarization Assay Using Bone Marrow-Derived Macrophages (BMDMs)

This protocol details the isolation, differentiation, and polarization of murine BMDMs to assess the effect of TMP195 on M1 polarization.

Materials:

• 6- to 8-week-old C57BL/6 mice[3]

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Macrophage Colony-Stimulating Factor (M-CSF)

• Lipopolysaccharide (LPS)

• TMP195 (dissolved in DMSO)

• Phosphate-Buffered Saline (PBS)

• Red Blood Cell Lysis Buffer

• 70 µm cell strainer

Procedure:

• Isolation of Bone Marrow Cells:

  • Euthanize mice and sterilize hind legs with 70% ethanol.

  • Isolate the tibia and femur under sterile conditions, removing surrounding muscle tissue.

  • Cut the ends of the bones and flush the marrow with PBS using a syringe into a sterile tube.

  • Centrifuge the cell suspension, discard the supernatant, and resuspend the pellet in Red Blood Cell Lysis Buffer to lyse erythrocytes.

  • Wash the cells with PBS and pass them through a 70 µm cell strainer to obtain a single-cell suspension.[3]

• Differentiation of BMDMs:

  • Culture the bone marrow cells in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and M-CSF for five days to differentiate them into macrophages.[3]

• M1 Polarization with TMP195:

  • After five days of differentiation, treat the BMDMs with 100 ng/mL of LPS to induce M1 polarization.

  • Concurrently, treat the cells with varying concentrations of TMP195 (e.g., 5 µM, 20 µM, 40 µM, 60 µM) or vehicle control (DMSO).[3]

  • Incubate the cells for the desired time points (e.g., 2 hours for protein analysis, 4 hours for RNA analysis, 8 hours for cytokine secretion analysis).[3]

• Analysis of M1 Polarization:

  • Quantitative PCR (qPCR): Extract total RNA and perform qPCR to measure the mRNA expression levels of M1 markers such as Il12, Tnf, and Nos2.[3]

  • ELISA: Collect the cell culture supernatants and perform ELISA to quantify the protein levels of secreted M1 cytokines like IL-12 and TNF-α.[3]

  • Western Blotting: Lyse the cells and perform Western blotting to analyze the phosphorylation status of key signaling proteins in the MAPK and NF-κB pathways (e.g., phospho-p38, phospho-JNK, phospho-p65).[3]

  • Flow Cytometry: Stain the cells with fluorescently labeled antibodies against M1 surface markers (e.g., CD80, CD86) and analyze by flow cytometry.

Visualizations

Signaling Pathway of TMP195-Induced M1 Macrophage Polarization

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing TMP195 in Colorectal Cancer Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, in preclinical mouse models of colorectal cancer (CRC). The protocols detailed below are based on established methodologies demonstrating the anti-tumor effects of TMP195, primarily through the modulation of the tumor microenvironment.

Introduction

Colorectal cancer remains a significant global health challenge, with a high incidence of mortality in metastatic cases.[1] Current research efforts are focused on developing novel therapeutic strategies, including immunotherapies and targeted agents. TMP195, a selective inhibitor of class IIa HDACs (HDAC4, -5, -7, and -9), has emerged as a promising agent.[1][2][3] Unlike pan-HDAC inhibitors, TMP195's selectivity may offer a more favorable safety profile and a distinct mechanism of action.[2] In the context of colorectal cancer, TMP195 has been shown to reduce tumor burden not by directly targeting cancer cells, but by reprogramming tumor-associated macrophages (TAMs) to an anti-tumor M1 phenotype.[1][4][5] This immunomodulatory effect makes it a compelling candidate for both monotherapy and combination therapy, particularly with immune checkpoint inhibitors like PD-1 blockers.[1][5]

Mechanism of Action

TMP195's primary anti-tumor activity in colorectal cancer models is not cytotoxic to the cancer cells themselves.[1][5] In vitro studies have shown that TMP195 has no direct effect on the proliferation or apoptosis of colorectal cancer cell lines such as MC38, HCT116, and LoVo.[1] Instead, its efficacy lies in its ability to modulate the immune landscape within the tumor microenvironment.[3]

Specifically, TMP195 promotes the polarization of macrophages from a pro-tumoral M2 phenotype to a tumoricidal M1 phenotype.[1][4][5] This shift leads to an increased release of inflammatory cytokines that contribute to tumor suppression. The anti-tumor effect of TMP195 is significantly diminished when macrophages are depleted, highlighting their crucial role in its mechanism of action.[1][5]

Furthermore, TMP195 has been shown to enhance the efficacy of PD-1 blockade therapy in colorectal cancer mouse models, suggesting a synergistic effect that could be explored in clinical settings.[1][4][5]

Figure 1: Mechanism of action of TMP195 in the colorectal cancer tumor microenvironment.

Data Presentation

The following tables summarize the quantitative data from key experiments in colorectal cancer mouse models treated with TMP195.

Table 1: Effect of TMP195 on Tumor Burden in a Colitis-Associated Cancer (CAC) Mouse Model

Treatment Group	Number of Tumors	Average Tumor Size (mm)
Control (DMSO)	High	Larger
TMP195 (50 mg/kg/day)	Significantly Reduced	Smaller
Data abstracted from Han et al., 2022.[1]

Table 2: Effect of TMP195 on Tumor Growth in a Subcutaneous MC38 Syngeneic Mouse Model

Treatment Group	Average Tumor Weight (mg)	Average Tumor Volume (mm³)
Control (DMSO)	955.0 ± 95.13	660.7 ± 92.97
TMP195 (50 mg/kg/day)	240.0 ± 98.02	Significantly Reduced
Data from a representative study by Han et al., 2022.[1]

Experimental Protocols

Detailed methodologies for two key in vivo models are provided below.

Protocol 1: Colitis-Associated Colorectal Cancer (CAC) Mouse Model

This model is used to mimic the development of colorectal cancer arising from chronic inflammation.

Figure 2: Experimental workflow for the colitis-associated cancer (CAC) mouse model.

Materials:

• 6-8 week old C57BL/6 mice

• Azoxymethane (AOM)

• Dextran sulfate (B86663) sodium (DSS)

• TMP195 (Selleck Chemicals)[1]

• DMSO (vehicle control)

• Standard laboratory equipment for animal handling and injections

Procedure:

• Induction of CAC:

  • Administer a single intraperitoneal (i.p.) injection of AOM (10 mg/kg).

  • One week after AOM injection, provide 2.5% (w/v) DSS in the drinking water for 7 days.

  • Follow the DSS treatment with a 14-day recovery period of regular drinking water.

  • Repeat the DSS and recovery cycles for a total of three cycles.

• TMP195 Treatment:

  • On day 85, randomly divide the mice into two groups: a control group receiving DMSO and a treatment group receiving TMP195.[1]

  • Administer TMP195 (50 mg/kg/day, i.p.) or an equal volume of DMSO for 28 consecutive days (from day 85 to day 113).[1]

• Endpoint Analysis:

  • On day 113, euthanize the mice.[1]

  • Harvest the colons, measure their length, and count and measure the size of all visible tumors.

  • Tissues can be collected for further analysis, such as histology, immunohistochemistry, and flow cytometry.

Protocol 2: Subcutaneous Syngeneic Tumor Model

This model is used to assess the effect of TMP195 on the growth of established colorectal tumors.

Figure 3: Experimental workflow for the subcutaneous syngeneic colorectal cancer model.

Materials:

• 6-8 week old C57BL/6 mice

• MC38 murine colon adenocarcinoma cells

• TMP195 (Selleck Chemicals)[1]

• DMSO (vehicle control)

• Matrigel (optional, for cell injection)

• Calipers for tumor measurement

• Standard laboratory equipment for cell culture and animal procedures

Procedure:

• Tumor Implantation:

  • Harvest MC38 cells and resuspend them in sterile PBS or a mixture of PBS and Matrigel.

  • Subcutaneously inject 5 x 10^5 MC38 cells into the flank of each mouse.

• TMP195 Treatment:

  • Allow tumors to grow to a palpable size (approximately 100 mm³).

  • On day 5 post-injection, randomize the mice into control and treatment groups.[1]

  • Administer TMP195 (50 mg/kg/day, i.p.) or an equal volume of DMSO for 16 consecutive days (from day 5 to day 20).[1]

• Tumor Monitoring and Endpoint Analysis:

  • Measure tumor volume every 2-3 days using calipers (Volume = 0.5 x length x width²).

  • On day 20, euthanize the mice.[1]

  • Excise the tumors and measure their final weight and volume.

  • Tumor tissue can be processed for further analysis, including flow cytometry to analyze immune cell populations (e.g., M1/M2 macrophages).

TMP195 represents a novel therapeutic approach for colorectal cancer that leverages the host's immune system to combat tumor growth. The protocols outlined above provide a framework for preclinical evaluation of TMP195 in relevant mouse models. The ability of TMP195 to reprogram the tumor microenvironment and synergize with immune checkpoint inhibitors makes it a promising candidate for further investigation in the development of new colorectal cancer therapies.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for TMP195 Treatment in Breast Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs), specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] Unlike many traditional cytotoxic agents, the primary anti-tumor effect of TMP195 in breast cancer is not direct toxicity to cancer cells. Instead, its mechanism of action involves the immunomodulation of the tumor microenvironment.[3][4] These application notes provide a comprehensive overview of the effects of TMP195 on breast cancer models and detailed protocols for its use in research settings.

Mechanism of Action

TMP195 functions by reprogramming tumor-associated macrophages (TAMs) from a pro-tumoral, immunosuppressive phenotype to an anti-tumoral, pro-inflammatory state.[1][5] This selective inhibition of class IIa HDACs in myeloid cells, particularly monocytes and macrophages, leads to a cascade of anti-cancer effects.[1][3]

Key aspects of TMP195's mechanism of action include:

• Macrophage Repolarization: TMP195 promotes the differentiation of monocytes into highly phagocytic and immunostimulatory macrophages within the tumor microenvironment.[4][6]

• Enhanced Anti-Tumor Immunity: The activated macrophages are capable of engulfing tumor cells and presenting tumor antigens, which in turn activates cytotoxic T lymphocytes, leading to a more robust anti-tumor immune response.[1][3]

• Tumor Microenvironment Remodeling: Treatment with TMP195 has been shown to normalize tumor vasculature.[1][4]

• Synergistic Effects: TMP195 enhances the efficacy of standard chemotherapies and checkpoint blockade immunotherapies, such as anti-PD-1 therapy.[3][4][6]

Data Presentation

TMP195 Inhibitory Activity

Target	IC50 (nM)
HDAC4	59
HDAC5	60
HDAC7	26
HDAC9	15

Data sourced from Lobera et al. as cited in multiple sources.[1]

Effects on Breast Cancer Cell Lines and In Vivo Models

Parameter	Observation	Cell/Animal Model
Direct Cell Viability	No significant effect on the viability of various mouse and human breast cancer cell lines in vitro.[1][4]	5 mouse MMTV-PyMT cell lines, 6 human breast cancer cell lines.[4]
Tumor Growth	Significant reduction in tumor burden.[3][4]	MMTV-PyMT transgenic mouse model of breast cancer.[4]
Metastasis	Marked decrease in pulmonary metastasis.[1][4]	MMTV-PyMT transgenic mouse model of breast cancer.[4]
Immune Cell Infiltration	Increased proportion of CD11b+ cells, mature macrophages, and activated cytotoxic T lymphocytes in tumors.[3]	MMTV-PyMT transgenic mouse model of breast cancer.[3]
Macrophage Phenotype	Induction of a pro-inflammatory, highly phagocytic macrophage phenotype.[1][4]	In vitro human monocyte-derived macrophages and in vivo in MMTV-PyMT mice.[1][4]

Visualizations

Caption: Mechanism of TMP195 in the tumor microenvironment.

Caption: In vivo experimental workflow for TMP195 treatment.

Experimental Protocols

In Vitro Monocyte Differentiation Assay

This protocol is designed to assess the effect of TMP195 on the differentiation of human monocytes into macrophages.

Materials:

• TMP195 (stock solution in DMSO)

• Human peripheral blood mononuclear cells (PBMCs) or isolated monocytes

• RPMI-1640 medium with GlutaMAX

• Fetal Bovine Serum (FBS)

• Recombinant human M-CSF (Macrophage Colony-Stimulating Factor)

• Recombinant human GM-CSF (Granulocyte-Macrophage Colony-Stimulating Factor)

• Penicillin-Streptomycin solution

• 6-well tissue culture plates

Procedure:

• Isolate monocytes from fresh human PBMCs using standard methods (e.g., magnetic-activated cell sorting).

• Seed the purified monocytes in 6-well plates at a density of 1 x 10^6 cells/well.

• Prepare the differentiation medium: RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, 50 ng/mL GM-CSF, and 10 ng/mL IL-4.

• Add TMP195 to the treatment wells to a final concentration of 300 nM.[2] Add an equivalent volume of DMSO to the vehicle control wells (typically 0.1% v/v).[2]

• Incubate the cells for 5 days at 37°C in a humidified 5% CO2 incubator to allow for differentiation into macrophages.[2]

• After the incubation period, the cells can be harvested for downstream analysis, such as flow cytometry to assess surface marker expression (e.g., CD80, CD86, MHC-II) or gene expression analysis.

In Vivo Treatment of Breast Cancer Mouse Model

This protocol outlines the treatment of the MMTV-PyMT transgenic mouse model of breast cancer with TMP195.

Materials:

• TMP195

• Vehicle solution (e.g., DMSO, PEG300, Tween80, and saline, or corn oil)

• MMTV-PyMT tumor-bearing mice

• Syringes and needles for intraperitoneal (IP) injection

• Calipers for tumor measurement

Procedure:

• Once tumors are established and have reached a palpable size (e.g., 150-800 mm³), randomize the mice into treatment and vehicle control groups.[4]

• Prepare the TMP195 dosing solution. A common formulation involves dissolving TMP195 in a vehicle suitable for IP injection to a final concentration that allows for a 50 mg/kg dose.[4]

• Administer TMP195 (50 mg/kg) or an equivalent volume of the vehicle solution to the respective groups via daily intraperitoneal injections.[4]

• Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume (e.g., Volume = (length x width²)/2).

• Continue treatment for the desired duration (e.g., 14 days).[4]

• At the end of the study, euthanize the mice and harvest tumors and lungs for further analysis, including immunohistochemistry, flow cytometry, and metastasis quantification.

Western Blotting for Histone Acetylation

This protocol can be used to confirm the HDAC inhibitory activity of TMP195 in treated cells.

Materials:

• Treated and untreated cell lysates

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-Histone H3, anti-total-Histone H3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Lyse cells treated with TMP195 or vehicle control and quantify protein concentration.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against acetyl-Histone H3 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Histone H3 as a loading control. An increase in the ratio of acetylated to total histone H3 in TMP195-treated samples indicates target engagement.

Conclusion

TMP195 represents a novel immunotherapeutic approach for breast cancer by targeting the tumor microenvironment rather than the cancer cells directly. The provided protocols offer a framework for investigating the effects of TMP195 in both in vitro and in vivo settings. Researchers should optimize these protocols based on their specific experimental systems and cell lines. The ability of TMP195 to reprogram macrophages and enhance the efficacy of other cancer therapies makes it a promising candidate for further preclinical and clinical investigation.

References

• 1. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Histone acetylation modulators in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibition reduces breast tumours and metastases through anti-tumour macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Western Blot Analysis of Histone Acetylation Following TMP195 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone acetylation is a critical epigenetic modification that plays a fundamental role in regulating chromatin structure and gene expression. The acetylation of lysine (B10760008) residues on histone tails, catalyzed by histone acetyltransferases (HATs), is generally associated with a more open chromatin conformation, leading to transcriptional activation. Conversely, histone deacetylases (HDACs) remove these acetyl groups, resulting in chromatin condensation and transcriptional repression. Dysregulation of this process is implicated in various diseases, including cancer.

TMP195 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs), with high affinity for HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] By inhibiting these enzymes, TMP195 leads to an accumulation of acetylated histones (hyperacetylation), which can modulate gene expression and influence cellular processes such as cell differentiation and immune responses.[3][4] Western blotting is a widely used and effective technique to detect and quantify the global changes in histone acetylation levels following treatment with HDAC inhibitors like TMP195.[5] These application notes provide a detailed protocol for the analysis of histone acetylation in cultured cells after treatment with TMP195.

Signaling Pathway of TMP195 Action

TMP195, as a selective class IIa HDAC inhibitor, prevents the deacetylation of lysine residues on histone tails. This leads to an overall increase in histone acetylation, which in turn alters gene expression. The downstream effects of TMP195-induced histone hyperacetylation can impact various signaling pathways, including the MAPK and NF-κB pathways, which are crucial for immune cell polarization and inflammatory responses.[3]

Caption: Mechanism of TMP195-induced histone hyperacetylation.

Experimental Workflow

The overall experimental workflow for analyzing histone acetylation after TMP195 treatment involves several key stages: cell culture and treatment, histone protein extraction, protein quantification, SDS-PAGE and Western blotting, and finally, data analysis.

Caption: Experimental workflow for Western blot analysis.

Detailed Experimental Protocols

Protocol 1: Cell Culture and TMP195 Treatment

• Cell Seeding: Plate the cells of interest at a density that ensures they are in the logarithmic growth phase (approximately 70-80% confluency) at the time of treatment.

• TMP195 Preparation: Prepare a stock solution of TMP195 (e.g., 10 mM in DMSO) and store it at -20°C.[6] Dilute the stock solution to the desired final concentrations in the cell culture medium immediately before use. A typical concentration range for TMP195 can be 5 µM to 60 µM.[3]

• Treatment: Treat the cells with varying concentrations of TMP195 for a specified duration (e.g., 4, 8, or 24 hours).[3] Include a vehicle control (DMSO) at the same final concentration as the highest TMP195 treatment.

• Harvesting: Following treatment, wash the cells twice with ice-cold PBS. Harvest the cells by scraping or trypsinization. Centrifuge the cell suspension to pellet the cells and wash again with ice-cold PBS. The cell pellet can be stored at -80°C or used immediately for histone extraction.[7]

Protocol 2: Histone Extraction (Acid Extraction Method)

This is a widely used method for enriching histone proteins.[8][9]

• Lysis: Resuspend the cell pellet in a hypotonic lysis buffer (10 mM Tris-HCl pH 8.0, 1 mM KCl, 1.5 mM MgCl2, 1 mM DTT) and incubate on ice for 30 minutes.

• Nuclei Isolation: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the nuclei. Discard the supernatant.

• Acid Extraction: Resuspend the nuclear pellet in 0.4 N H2SO4 and incubate with gentle rotation for at least 1 hour or overnight at 4°C.

• Protein Precipitation: Centrifuge at 16,000 x g for 10 minutes at 4°C. Transfer the supernatant containing the histones to a new tube. Add trichloroacetic acid (TCA) to a final concentration of 20-25% and incubate on ice for at least 1 hour to precipitate the histones.

• Washing: Centrifuge at 16,000 x g for 10 minutes at 4°C. Discard the supernatant and wash the histone pellet twice with ice-cold acetone.

• Solubilization: Air-dry the pellet and resuspend it in sterile water or a suitable buffer.

Protocol 3: Western Blotting for Acetylated Histones

• Protein Quantification: Determine the protein concentration of the histone extracts using a Bradford or BCA protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 10-20 µg) with 4X Laemmli sample buffer and heat at 95-100°C for 5 minutes.[5]

• Gel Electrophoresis: Separate the histone proteins on a 15% SDS-polyacrylamide gel. Due to their small size, higher percentage gels provide better resolution for histones.[7]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. This can be done using wet or semi-dry transfer systems.[10]

• Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for the acetylated histone of interest (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4) diluted in the blocking buffer. Also, probe a separate membrane with an antibody against total Histone H3 or H4 as a loading control.[11]

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them using a chemiluminescence imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the acetylated histone band to the corresponding total histone band to account for any loading differences.[5]

Data Presentation

The quantitative data from the Western blot analysis can be summarized in a table for clear comparison of the effects of different TMP195 concentrations on histone acetylation levels.

Treatment Group	TMP195 Conc. (µM)	Acetyl-Histone H3 (Relative Intensity)	Total Histone H3 (Relative Intensity)	Normalized Acetyl-H3/Total H3 Ratio	Fold Change vs. Control
Vehicle Control	0 (DMSO)	1.00	1.00	1.00	1.0
TMP195	5	1.85	0.98	1.89	1.9
TMP195	20	2.95	1.02	2.89	2.9
TMP195	40	3.50	0.99	3.54	3.5
TMP195	60	3.65	1.01	3.61	3.6

Note: The data presented in this table are for illustrative purposes only and will vary depending on the cell line, experimental conditions, and specific antibodies used.

Conclusion

This application note provides a comprehensive framework for the analysis of histone acetylation changes induced by the selective class IIa HDAC inhibitor, TMP195. The detailed protocols for cell treatment, histone extraction, and Western blotting, along with the illustrative data presentation, offer a robust methodology for researchers in academic and drug development settings. By following these guidelines, investigators can effectively quantify the impact of TMP195 on histone modifications and further elucidate its mechanism of action in various biological contexts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cellagentech.com [cellagentech.com]
• 7. benchchem.com [benchchem.com]
• 8. Protocol for histone acid extraction for Western blot - DNA Methylation, Histone and Chromatin Study [protocol-online.org]
• 9. Histone Extraction Protocol | EpigenTek [epigentek.com]
• 10. A Rapid and Efficient Method for the Extraction of Histone Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeted proteomics for quantification of histone acetylation in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Co-treatment of TMP195 with Anti-PD-1 Immunotherapy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The combination of targeted therapies that modulate the tumor microenvironment (TME) with immune checkpoint inhibitors is a promising strategy in cancer treatment. TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, has emerged as a potent immunomodulatory agent.[1][2] When used in combination with anti-PD-1 immunotherapy, TMP195 has been shown to enhance anti-tumor responses in preclinical models of breast and colorectal cancer.[1][3]

These application notes provide an overview of the mechanism of action, key experimental data, and detailed protocols for studying the synergistic effects of TMP195 and anti-PD-1 co-treatment.

Mechanism of Action: Reprogramming the Tumor Microenvironment

TMP195's primary anti-tumor effect in the context of immunotherapy is not through direct cytotoxicity to cancer cells, but rather through the modulation of innate immune cells, particularly tumor-associated macrophages (TAMs).[1][3] Class IIa HDACs (HDAC4, 5, 7, and 9) are key regulators of macrophage polarization.[2][3] By selectively inhibiting these enzymes, TMP195 reprograms pro-tumoral M2-like TAMs into an anti-tumoral M1-like phenotype.[1][4]

This repolarization leads to several key changes in the TME:

• Increased Phagocytosis: M1 macrophages are highly phagocytic and actively engulf tumor cells.[3][4]

• Enhanced Antigen Presentation: M1 macrophages upregulate molecules involved in antigen presentation, leading to better activation of the adaptive immune system.[4]

• Pro-inflammatory Cytokine Release: The secretion of pro-inflammatory cytokines by M1 macrophages helps to recruit and activate other immune cells, such as cytotoxic T lymphocytes (CTLs).[1]

• Increased T-cell Infiltration and Activation: The pro-inflammatory TME fostered by M1 macrophages promotes the infiltration and activation of CTLs, which are the primary effectors of anti-PD-1 therapy.[5][6]

The synergy between TMP195 and anti-PD-1 arises from this complementary mechanism of action. TMP195 "primes" the TME, making it more responsive to the T-cell-mediated anti-tumor effects of anti-PD-1 blockade.

Figure 1. Signaling pathway of TMP195 and anti-PD-1 co-treatment.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies investigating the co-treatment of TMP195 and anti-PD-1.

Table 1: In Vivo Tumor Growth Inhibition

Cancer Model	Treatment Group	Outcome	Reference
MMTV-PyMT Breast Cancer	TMP195 + Anti-PD-1	Significant reduction in tumor burden compared to either monotherapy.	[3]
Colorectal Cancer (Subcutaneous)	TMP195 + Anti-PD-1	Stronger therapeutic effect on tumor growth than monotherapy.	[1]

Table 2: Immunological Changes in the Tumor Microenvironment

Cancer Model	Treatment Group	Immune Cell Population	Change	Reference
MMTV-PyMT Breast Cancer	TMP195	CD11b+ myeloid cells	Increased proportion	[5]
MMTV-PyMT Breast Cancer	TMP195	Mature macrophages	Increased proportion	[5]
MMTV-PyMT Breast Cancer	TMP195	Activated cytotoxic T-lymphocytes (Granzyme B+)	Increased proportion	[5]
Colorectal Cancer	TMP195 + Anti-PD-1	M1 Macrophages (CD45+F4/80+CD86+)	Increased infiltration compared to anti-PD-1 alone.	[1][6]
Colorectal Cancer	TMP195 + Anti-PD-1	T-lymphocytes	Increased infiltration	[6]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of TMP195 and anti-PD-1 co-treatment.

Protocol 1: In Vivo Mouse Tumor Model

This protocol describes a general workflow for an in vivo study using a syngeneic mouse tumor model.

Figure 2. Experimental workflow for an in vivo mouse tumor study.

Materials:

• Syngeneic mouse strain (e.g., C57BL/6 or BALB/c)

• Tumor cell line (e.g., MC38 colorectal cancer, E0771 breast cancer)

• TMP195 (dissolved in a suitable vehicle, e.g., corn oil)[2]

• Anti-mouse PD-1 antibody (or isotype control)

• Sterile PBS

• Calipers

Procedure:

• Tumor Cell Inoculation: Subcutaneously inject a suspension of tumor cells (e.g., 1 x 10^6 cells in 100 µL PBS) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 2-3 days by measuring the length and width of the tumors with calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Randomization and Treatment: Once tumors reach a predetermined size (e.g., 100 mm³), randomize the mice into treatment groups:

  • Vehicle control

  • TMP195 (e.g., 50 mg/kg, daily intraperitoneal injection)[1]

  • Anti-PD-1 antibody (e.g., 200 µ g/mouse , intraperitoneal injection every 3 days)

  • TMP195 + Anti-PD-1

• Continued Monitoring: Continue to monitor tumor growth and body weight throughout the study.

• Endpoint: Euthanize the mice when tumors reach the predetermined endpoint size or at the end of the study period.

• Tissue Collection: Harvest tumors and spleens for downstream analysis.

Protocol 2: Flow Cytometry Analysis of Tumor-Infiltrating Immune Cells

This protocol outlines the steps for analyzing immune cell populations within the harvested tumors.

Materials:

• Harvested tumors

• RPMI-1640 medium

• Collagenase IV and DNase I

• Fetal Bovine Serum (FBS)

• Red Blood Cell Lysis Buffer

• FACS buffer (PBS with 2% FBS)

• Fc block (anti-CD16/32)

• Fluorescently conjugated antibodies against immune cell markers (e.g., CD45, CD3, CD4, CD8, F4/80, CD11b, CD86, Granzyme B)

• Live/dead stain

• Flow cytometer

Procedure:

• Tumor Digestion: Mince the harvested tumors and digest them in RPMI medium containing collagenase IV and DNase I for 30-60 minutes at 37°C with agitation to create a single-cell suspension.

• Cell Filtration and Lysis: Pass the digested tissue through a 70 µm cell strainer. Lyse red blood cells using a lysis buffer.

• Cell Staining:

  • Resuspend the cells in FACS buffer and perform a live/dead stain according to the manufacturer's instructions.

  • Block Fc receptors with anti-CD16/32 antibody.

  • Stain for surface markers with a cocktail of fluorescently conjugated antibodies for 30 minutes on ice.

  • For intracellular staining (e.g., Granzyme B), fix and permeabilize the cells after surface staining, then stain for the intracellular target.

• Data Acquisition: Acquire the stained cells on a flow cytometer.

• Data Analysis: Analyze the flow cytometry data using appropriate software to quantify the different immune cell populations within the TME.

Protocol 3: Immunohistochemistry (IHC) / Immunofluorescence (IF)

This protocol provides a general outline for visualizing immune cell infiltration in tumor sections.

Materials:

• Harvested tumors

• Formalin or other fixative

• Paraffin (B1166041) embedding reagents or OCT compound for frozen sections

• Microtome

• Primary antibodies against markers of interest (e.g., CD8, F4/80, CD86)

• Secondary antibodies (conjugated to HRP for IHC or a fluorophore for IF)

• DAB substrate (for IHC)

• DAPI or other nuclear counterstain (for IF)

• Microscope

Procedure:

• Tissue Preparation: Fix the harvested tumors in formalin and embed them in paraffin, or embed fresh tissue in OCT and freeze for cryosectioning.

• Sectioning: Cut thin sections (e.g., 4-5 µm) of the embedded tissue using a microtome.

• Antigen Retrieval (for paraffin sections): Deparaffinize and rehydrate the sections, then perform heat-induced epitope retrieval.

• Staining:

  • Block non-specific binding sites.

  • Incubate with the primary antibody.

  • Incubate with the appropriate secondary antibody.

  • For IHC, add the DAB substrate to visualize the staining.

  • For IF, mount with a mounting medium containing a nuclear counterstain.

• Imaging and Analysis: Image the stained sections using a brightfield or fluorescence microscope. Quantify the number and localization of positive cells.

Conclusion

The co-treatment of TMP195 with anti-PD-1 immunotherapy represents a promising therapeutic strategy. By reprogramming the tumor microenvironment to be more immunologically active, TMP195 can enhance the efficacy of checkpoint blockade. The protocols and data presented here provide a framework for researchers to further investigate and develop this combination therapy for clinical applications.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: TMP195 in Combination with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a selective, first-in-class inhibitor of class IIa histone deacetylases (HDACs), with potent activity against HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] Unlike pan-HDAC inhibitors, TMP195's selectivity offers a more targeted therapeutic approach with a potentially wider therapeutic window. The primary mechanism of action of TMP195 in oncology is not direct cytotoxicity to tumor cells, but rather the modulation of the tumor microenvironment (TME).[3][4] Specifically, TMP195 reprograms tumor-associated macrophages (TAMs) from a pro-tumoral M2 phenotype to an anti-tumoral M1 phenotype.[5][6] This shift enhances phagocytosis of tumor cells, increases the presentation of tumor antigens, and promotes the recruitment and activation of cytotoxic T lymphocytes, ultimately leading to a more robust anti-tumor immune response.[5] This unique mechanism makes TMP195 a compelling candidate for combination therapy with conventional chemotherapy agents and immunotherapies.

These application notes provide a comprehensive overview of the preclinical data and detailed protocols for utilizing TMP195 in combination with various chemotherapy agents.

Mechanism of Action: Reprogramming the Tumor Microenvironment

TMP195's therapeutic effect is primarily mediated through its influence on myeloid cells within the TME. By inhibiting class IIa HDACs in TAMs, TMP195 initiates a signaling cascade that leads to their repolarization.

Caption: TMP195 inhibits Class IIa HDACs, leading to M2 to M1 macrophage repolarization and enhanced anti-tumor immunity, which synergizes with chemotherapy.

Preclinical Data: TMP195 in Combination Therapy

Preclinical studies have demonstrated the synergistic anti-tumor effects of TMP195 when combined with standard-of-care chemotherapy agents in various cancer models.

Combination with Taxanes (Paclitaxel) and Platinum Agents (Carboplatin) in Breast Cancer

In a macrophage-dependent autochthonous mouse model of breast cancer (MMTV-PyMT), TMP195 in combination with either paclitaxel or carboplatin (B1684641) resulted in a significant reduction in tumor burden compared to monotherapy.[7]

Treatment Group	Dosing Regimen	Mean Tumor Burden (mm³) at Day 21	Statistical Significance (vs. Monotherapy)	Reference
Vehicle	DMSO (IP, daily)	~1200	-	[7]
TMP195	50 mg/kg (IP, daily)	~800	-	[7]
Paclitaxel	10 mg/kg (IV, q5d)	~900	-	[7]
TMP195 + Paclitaxel	As above	~400	p < 0.01	[7]
Carboplatin	50 mg/kg (IV, q5d)	~1000	-	[7]
TMP195 + Carboplatin	As above	~500	p < 0.01	[7]

Combination with Immune Checkpoint Blockade (Anti-PD-1) in Colorectal Cancer

In a subcutaneous mouse model of colorectal cancer (MC38), the combination of TMP195 with an anti-PD-1 antibody demonstrated enhanced tumor growth inhibition compared to either agent alone.[1][2]

Treatment Group	Dosing Regimen	Mean Tumor Weight (mg) at Day 20	Statistical Significance (vs. Monotherapy)	Reference
Vehicle	IgG Control	~1000	-	[1]
TMP195	50 mg/kg (IP, daily)	~400	-	[1]
Anti-PD-1	200 µ g/mouse (IP, q3d)	~700	-	[1]
TMP195 + Anti-PD-1	As above	~150	p < 0.01	[1]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the combination of TMP195 with chemotherapy agents.

In Vivo Combination Studies in Mouse Models

This protocol outlines a general workflow for assessing the in vivo efficacy of TMP195 in combination with a chemotherapy agent in a subcutaneous tumor model.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PRMT5 Identified as a Viable Target for Combination Therapy in Preclinical Models of Pancreatic Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The combination of the HDAC1 inhibitor SAHA and doxorubicin has synergic efficacy in triple negative breast cancer in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for TMP195 in Acute Kidney Injury Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing TMP195, a selective Class IIa histone deacetylase (HDAC) inhibitor, in preclinical murine models of acute kidney injury (AKI). The information presented is collated from peer-reviewed research and is intended to guide researchers in designing and executing experiments to evaluate the therapeutic potential of TMP195 in AKI.

Introduction

Acute kidney injury (AKI) is a sudden episode of kidney failure or kidney damage that happens within a few hours or a few days. Sepsis-associated AKI (SA-AKI) is a major cause of mortality in critically ill patients, and effective therapeutic strategies are currently lacking.[1][2][3][4] Recent studies have highlighted the potential of HDAC inhibitors in treating AKI.[1][2][3][4] TMP195, a selective inhibitor of Class IIa HDACs, has demonstrated a significant renoprotective effect in a murine model of SA-AKI induced by lipopolysaccharide (LPS).[1][2][3][4] TMP195 mitigates renal tubular cell apoptosis and inflammation, suggesting that targeting Class IIa HDACs could be a novel therapeutic approach for SA-AKI.[1][2][3][4]

Mechanism of Action

TMP195 exerts its protective effects in AKI through multiple mechanisms. It has been shown to inhibit the expression of HDAC4, a major isoform of Class IIa HDACs that is upregulated in the kidney during AKI.[1][5] This inhibition leads to an increase in histone H3 acetylation.[1][3][4] Key mechanistic actions of TMP195 in AKI models include:

• Anti-inflammatory effects: TMP195 suppresses the expression of pro-inflammatory cytokines and chemokines such as TNF-α, IL-1β, IL-6, MCP-1, and ICAM-1.[1][2][3][4] It also reduces the infiltration of macrophages into the injured kidney.[1]

• Anti-apoptotic effects: TMP195 treatment reduces renal tubular cell apoptosis.[1][2][3][4][5] It achieves this by decreasing the expression of the pro-apoptotic protein BAX and cleaved caspase-3, while increasing the expression of the anti-apoptotic protein Bcl-2.[1][2][5]

• Preservation of Bone Morphogenetic Protein-7 (BMP-7): TMP195 prevents the downregulation of BMP-7, a protein crucial for kidney protection and regeneration.[1][2][5]

• Reduction of Kidney Injury Markers: Treatment with TMP195 attenuates the renal expression of neutrophil gelatinase-associated lipocalin (NGAL) and kidney injury molecule-1 (KIM-1), which are established biomarkers of tubular injury.[1][2][3][4]

Signaling Pathway

The proposed signaling pathway for TMP195's action in LPS-induced AKI is depicted below. LPS triggers a cascade of inflammatory and apoptotic signals. TMP195, by inhibiting Class IIa HDACs (specifically HDAC4), counteracts these detrimental effects.

Caption: TMP195 signaling in AKI.

Experimental Protocols

Lipopolysaccharide (LPS)-Induced Acute Kidney Injury Model

This protocol describes the induction of sepsis-associated AKI in mice using LPS.

• Animals: Male C57BL/6 mice (6-8 weeks old).

• Reagents:

  • Lipopolysaccharide (LPS) from Escherichia coli.

  • TMP195.

  • Vehicle for TMP195: 10% DMSO and 90% corn oil.[1]

• Procedure:

  • Induce AKI by a single intraperitoneal (IP) injection of LPS at a dose of 20 mg/kg.[1]

  • Immediately after LPS injection, administer TMP195 via IP injection at a dose of 50 mg/kg/day.[1]

  • The control group should receive an equal volume of the vehicle.[1]

  • Euthanize the mice 24 hours after the injections.[1]

  • Collect blood and kidney tissues for subsequent analysis.[1]

Assessment of Renal Function

• Serum Creatinine (B1669602) and Blood Urea Nitrogen (BUN):

  • Collect blood samples via cardiac puncture at the time of euthanasia.

  • Allow the blood to clot and then centrifuge to separate the serum.

  • Measure serum creatinine and BUN levels using an automated biochemistry analyzer.

Histological Analysis

• Periodic Acid-Schiff (PAS) Staining:

  • Fix kidney tissues in 4% paraformaldehyde and embed in paraffin.

  • Cut 3 µm-thick sections.

  • Stain the sections with PAS to assess tubulointerstitial injury, including interstitial inflammation, fibrosis, tubular atrophy, and dilation.[1]

Western Blot Analysis

• Homogenize kidney tissue samples in lysis buffer.

• Determine protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and then incubate with primary antibodies against HDAC4, acetyl-histone H3, NGAL, KIM-1, BAX, Bcl-2, cleaved caspase-3, and BMP-7.

• Incubate with the appropriate HRP-conjugated secondary antibodies.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) kit.

• Quantify band density and normalize to a loading control such as α-tubulin or GAPDH.

Quantitative Real-Time PCR (qRT-PCR)

• Isolate total RNA from kidney tissues using a suitable RNA extraction kit.

• Synthesize cDNA using a reverse transcription kit.

• Perform qRT-PCR using SYBR Green master mix and specific primers for genes of interest (e.g., Tnf-α, Il-6, Mcp-1).

• Normalize the expression levels to a housekeeping gene such as Gapdh.

Experimental Workflow

The following diagram illustrates the typical workflow for studying the effects of TMP195 in an LPS-induced AKI model.

Caption: Experimental workflow.

Data Presentation

The following tables summarize the quantitative data on the effects of TMP195 in the LPS-induced AKI model.

Table 1: Effect of TMP195 on Renal Function and Injury Markers

Parameter	Control	LPS + Vehicle	LPS + TMP195
BUN (mg/dL)	9.42 ± 1.65	54.42 ± 8.23	11.55 ± 3.96
Serum Creatinine (mg/dL)	Significantly lower than LPS	Significantly increased	Significantly reduced vs. LPS
NGAL Expression	Low	Significantly increased	Significantly reduced vs. LPS
KIM-1 Expression	Low	Significantly increased	Significantly reduced vs. LPS
Tubulointerstitial Injury Score	Low	Significantly increased	Significantly reduced vs. LPS

Data are presented as mean ± SE. Data for BUN is extracted from the cited literature.[1] Other values are described qualitatively based on the findings.

Table 2: Effect of TMP195 on Apoptosis and Related Proteins

Protein	Control	LPS + Vehicle	LPS + TMP195
HDAC4	Low	Dramatically increased	Partially reduced vs. LPS
Acetyl-Histone H3	High	Reduced	Elevated vs. LPS
BAX	Low	Increased	Reduced vs. LPS
Cleaved Caspase-3	Low	Increased	Reduced vs. LPS
Bcl-2	High	Decreased	Increased vs. LPS
BMP-7	High	Decreased	Increased vs. LPS

Changes are described qualitatively based on the findings in the cited literature.[1][5]

Table 3: Effect of TMP195 on Pro-inflammatory Cytokines and Chemokines

Gene/Protein	Control	LPS + Vehicle	LPS + TMP195
TNF-α	Low	Upregulated	Inhibited vs. LPS
IL-1β	Low	Upregulated	Inhibited vs. LPS
IL-6	Low	Upregulated	Inhibited vs. LPS
MCP-1	Low	Upregulated	Inhibited vs. LPS
ICAM-1	Low	Upregulated	Inhibited vs. LPS
Macrophage Infiltration	Low	Increased	Reduced vs. LPS

Changes are described qualitatively based on the findings in the cited literature.[1][2][3][4]

Conclusion

TMP195 demonstrates significant therapeutic potential in preclinical models of acute kidney injury by targeting inflammation and apoptosis. The protocols and data presented here provide a solid foundation for researchers to further investigate the role of Class IIa HDAC inhibition as a novel strategy for the treatment of AKI. Further studies are warranted to explore the efficacy of TMP195 in other AKI models and to elucidate the full spectrum of its mechanisms of action.[1]

References

• 1. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Frontiers | The Role and Mechanism of Histone Deacetylases in Acute Kidney Injury [frontiersin.org]

Technical Notes & Optimization

Navigating TMP195: A Technical Guide to Solubility and Handling

For researchers and drug development professionals working with TMP195, ensuring its proper dissolution is the first critical step towards successful experimentation. This technical support center provides a comprehensive guide to understanding and overcoming solubility challenges with TMP195, offering detailed protocols and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving TMP195 for in vitro studies?

A1: The most highly recommended solvent for preparing stock solutions of TMP195 for in vitro experiments is dimethyl sulfoxide (B87167) (DMSO).[1][2][3][4][5] It is crucial to use fresh, anhydrous DMSO as the compound's solubility can be significantly reduced by moisture absorbed by the solvent.[1]

Q2: I am observing precipitation when preparing my TMP195 stock solution in DMSO. What should I do?

A2: If you encounter precipitation, gentle warming and/or sonication can be employed to aid dissolution.[2] Ensure that you are using a high-purity, anhydrous grade of DMSO. Storing the stock solution properly, typically at -20°C or -80°C in aliquots, is also essential to prevent freeze-thaw cycles which can affect stability and solubility.[2]

Q3: What is the maximum concentration of TMP195 that can be achieved in DMSO?

A3: TMP195 can be dissolved in DMSO at high concentrations, with sources reporting solubility up to 91 mg/mL (199.37 mM) and 100 mg/mL (219.10 mM).[1][2][3] However, for practical use, preparing a stock solution at a slightly lower concentration may ensure complete dissolution and stability.

Q4: Can TMP195 be dissolved in aqueous solutions for in vitro assays?

A4: TMP195 is practically insoluble in water.[1] For cell-based assays, it is standard practice to prepare a concentrated stock solution in DMSO and then dilute it to the final desired concentration in the cell culture medium. The final concentration of DMSO in the medium should be kept low (typically below 0.1% v/v) to avoid solvent-induced cellular toxicity.[1]

Q5: What are the best solvent systems for administering TMP195 in in vivo animal studies?

A5: For in vivo administration, particularly via intraperitoneal (IP) injection, several vehicle formulations are commonly used to improve the tolerability of TMP195. These often involve a combination of DMSO with other agents. Common formulations include:

• 10% DMSO and 90% corn oil[2][6]

• 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[2][3]

• 10% DMSO and 90% (20% SBE-β-CD in Saline)[2][3]

The choice of vehicle will depend on the specific experimental design and animal model. It is recommended to prepare these formulations fresh daily.[6]

Quantitative Solubility Data

The following table summarizes the reported solubility of TMP195 in various solvents.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	91 - 100	199.37 - 219.10	Use of fresh, anhydrous DMSO is critical.[1][2][3] Ultrasonic assistance may be needed.[2][3]
Ethanol	91	199.37
Water	Insoluble	-
PBS (pH 7.2)	0.2	-
DMF	10	-
10% DMSO / 90% Corn Oil	≥ 3	≥ 6.57	Clear solution.[2][6]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 3	≥ 6.57	Clear solution.[2][3]
10% DMSO / 90% (20% SBE-β-CD in Saline)	3	6.57	Suspended solution; requires sonication.[2][3]
15% Cremophor EL / 85% Saline	8.33	18.25	Suspended solution; requires sonication.[3]

Experimental Protocols

Protocol 1: Preparation of a 100 mg/mL TMP195 Stock Solution in DMSO

Materials:

• TMP195 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the required amount of TMP195 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100 mg/mL.

• Vortex the mixture thoroughly for several minutes to ensure complete dissolution.

• If precipitation is observed, sonicate the solution in a water bath for 10-15 minutes or gently warm the tube.

• Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.[2] Stock solutions are stable for at least one year at -80°C and one month at -20°C in solvent.[1]

Protocol 2: Preparation of TMP195 Formulation for In Vivo Intraperitoneal (IP) Injection (10% DMSO / 90% Corn Oil)

Materials:

• TMP195 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Corn oil

• Sterile tubes

• Vortex mixer

Procedure:

• On the day of dosing, prepare a concentrated stock solution of TMP195 in DMSO (e.g., 30 mg/mL).[2]

• In a separate sterile tube, add the required volume of the TMP195 DMSO stock solution.

• Add the corresponding volume of corn oil to achieve a final formulation of 10% DMSO and 90% corn oil. For example, to prepare 1 mL of the final solution, add 100 µL of the 30 mg/mL TMP195 stock solution to 900 µL of corn oil.[2]

• Vortex the mixture thoroughly to ensure a uniform and clear solution.[6]

• This formulation should be prepared fresh daily and used immediately for optimal results.[1][6]

Visualizing the Mechanism and Workflow

To further aid in the understanding of TMP195's application, the following diagrams illustrate its signaling pathway and a typical experimental workflow.

Caption: TMP195 inhibits Class IIa HDACs, leading to histone hyperacetylation and enhanced MAPK and NF-κB signaling, promoting M1 macrophage polarization and pro-inflammatory cytokine expression.[6][7]

Caption: A generalized workflow for the preparation and application of TMP195 in research settings.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cellagentech.com [cellagentech.com]
• 5. medkoo.com [medkoo.com]
• 6. benchchem.com [benchchem.com]
• 7. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing TMP195 for Primary Cell Experiments

This guide provides researchers, scientists, and drug development professionals with essential information, protocols, and troubleshooting advice for effectively using the selective class IIa HDAC inhibitor, TMP195, in primary cell cultures.

Frequently Asked Questions (FAQs)

Q1: What is TMP195 and what is its primary mechanism of action?

TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs).[1] It specifically targets HDAC4, HDAC5, HDAC7, and HDAC9 with high potency, showing over 100-fold selectivity against other HDAC classes.[2] Its unique trifluoromethyloxadiazole (TFMO) zinc-binding group allows it to occupy the acetyl-lysine binding site of these enzymes, preventing them from deacetylating their target proteins.[2][3] Unlike pan-HDAC inhibitors, this selectivity helps to minimize broad, off-target effects.[1]

Q2: Why are my primary cells more sensitive to TMP195 compared to immortalized cell lines?

Primary cells, being isolated directly from tissues, often exhibit higher sensitivity to chemical compounds than immortalized cell lines for several reasons:

• Intact Cell Signaling: Primary cells possess fully functional cell cycle checkpoints and apoptotic pathways. Drug-induced perturbations are more likely to trigger these sensitive pathways.[4]

• Slower Proliferation: Many primary cells divide more slowly than cancer-derived cell lines. While some HDAC inhibitors target rapidly dividing cells, prolonged exposure can still be toxic to slower-proliferating primary cells.[4]

• Physiological Resemblance: Their physiological state more closely mirrors in vivo conditions, which can include different expression levels of drug targets or metabolic enzymes.

Q3: What is a good starting concentration range for optimizing TMP195 in primary cells?

The optimal concentration is highly dependent on the primary cell type and the desired biological endpoint. Based on published studies, a broad range from 300 nM to 60 µM has been used.[1][5] For initial experiments, a dose-response study is critical. A sensible starting range would be from 100 nM to 10 µM to identify a concentration that balances efficacy with minimal cytotoxicity.[4]

Q4: How should I prepare and store TMP195?

• Solubilization: TMP195 is soluble in DMSO.[2] For best results, use fresh, high-quality DMSO, as absorbed moisture can decrease solubility.[1]

• Stock Solution: Prepare a concentrated stock solution (e.g., 10-50 mM) in DMSO. Aliquot this stock into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[4]

• Storage: Store the solid compound at 4°C (desiccated) for long-term stability. The DMSO stock solution should be stored at -20°C.[2]

• Working Dilution: When preparing your working concentration, ensure the final concentration of DMSO in the cell culture medium is kept to a minimum (ideally ≤ 0.1%) to avoid solvent-induced toxicity.[4]

Q5: What are the key signaling pathways affected by TMP195 in primary cells?

In primary immune cells, particularly macrophages, TMP195 has been shown to activate pro-inflammatory and anti-tumorigenic pathways. Key pathways include:

• MAPK Pathway: TMP195 can increase the phosphorylation and activation of p38 MAPK and JNK.[5]

• NF-κB Pathway: The compound can also lead to increased phosphorylation of the NF-κB p65 subunit.[5] Activation of these pathways is associated with the polarization of macrophages towards a pro-inflammatory M1 phenotype, characterized by the release of cytokines like IL-6, IL-12, and TNFα.[5]

Q6: Are there any known off-target effects of TMP195?

TMP195 is designed for high selectivity towards class IIa HDACs, and its novel TFMO zinc-binding group helps circumvent the off-target effects commonly associated with hydroxamate-based HDAC inhibitors.[2] However, as with any pharmacological inhibitor, off-target effects cannot be completely ruled out. One study identified the protein MBLAC2 as a common off-target for several hydroxamate-containing HDAC inhibitors.[6] While TMP195 is not a hydroxamate, unexpected results should always be interpreted with caution. Using the lowest effective concentration and appropriate controls is the best strategy to minimize potential off-target effects.[7]

Data Summary

Table 1: Examples of TMP195 Concentrations Used in Primary Cell Culture

Primary Cell Type	Concentration Range	Incubation Time	Observed Effect	Reference
Human Monocytes	300 nM	5 days	Differentiation into antigen-presenting cells	[1]
Mouse Bone Marrow-Derived Macrophages (BMDMs)	5 µM - 60 µM	4 - 8 hours	Promotion of M1 polarization, increased inflammatory cytokine release	[5]
Mouse Primary Astrocytes	3 µM - 5 µM	24 hours	Reversal of LPS-induced inflammatory responses	[8]

Diagrams: Pathways and Workflows

References

• 1. selleckchem.com [selleckchem.com]
• 2. cellagentech.com [cellagentech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 7. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Determining TMP195 Cytotoxicity in Different Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the determination of TMP195 cytotoxicity in various cell lines.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vitro experiments to assess the cytotoxic effects of TMP195.

Question	Possible Cause	Suggested Solution
Why am I not observing a significant decrease in cell viability after treating my cancer cell line with TMP195?	TMP195, a selective class IIa HDAC inhibitor, has been shown to have minimal direct cytotoxic effects on various cancer cell lines when used as a monotherapy.[1][2] Its primary anti-tumor mechanism is often indirect, involving the modulation of the tumor microenvironment.[1][3]	- Consider co-treatment with a standard chemotherapeutic agent to assess if TMP195 enhances its cytotoxicity, particularly in multidrug-resistant cell lines.[4] - Investigate the effect of TMP195 on immune cells, such as macrophages, in a co-culture system with your cancer cells.[1][3] - Confirm the activity of your TMP195 compound by assessing its known molecular effects, such as changes in histone acetylation or target gene expression.
My cell viability assay results are inconsistent across experiments.	- Inconsistent seeding density of cells. - Variability in drug preparation and dilution. - Contamination of cell cultures. - Issues with the viability assay itself (e.g., reagent stability, incubation times).	- Ensure a consistent number of cells are seeded in each well. - Prepare fresh drug dilutions for each experiment from a validated stock solution. - Regularly check cell cultures for any signs of contamination. - Follow the manufacturer's protocol for the cell viability assay precisely and ensure all reagents are within their expiration dates.
I am seeing an unexpected increase in cell viability at certain concentrations of TMP195.	In some contexts, such as in renal tubular cells, TMP195 has been observed to have anti-apoptotic effects, which could lead to increased cell survival.[5]	- Carefully review the literature for studies on TMP195 in your specific cell line or a similar cell type. - Analyze markers of apoptosis (e.g., caspase-3 cleavage, TUNEL staining) to determine if TMP195 is inhibiting programmed cell death in your model.[5]
How can I determine if TMP195 is affecting multidrug resistance in my cell line?	TMP195 has been shown to resensitize multidrug-resistant cancer cells overexpressing ABCB1 or ABCG2 to cytotoxic drugs.[4]	- Use a known ABCB1 or ABCG2 substrate (e.g., paclitaxel, doxorubicin) in combination with TMP195. - Perform a dose-response curve of the cytotoxic drug with and without a fixed, non-toxic concentration of TMP195. - Measure the intracellular accumulation of a fluorescent substrate of these transporters (e.g., rhodamine 123) in the presence and absence of TMP195.

Frequently Asked Questions (FAQs)

What is the expected direct cytotoxic effect of TMP195 on cancer cells?

Based on current research, TMP195 generally does not exhibit significant direct cytotoxicity against a variety of cancer cell lines, including colorectal and breast cancer cells, when used alone.[1][2] Its anti-tumor effects are primarily attributed to its ability to modulate the tumor microenvironment, particularly by reprogramming tumor-associated macrophages (TAMs) to an anti-tumor M1 phenotype.[1][3]

What is the mechanism of action of TMP195?

TMP195 is a selective inhibitor of class IIa histone deacetylases (HDACs), specifically HDAC4, HDAC5, HDAC7, and HDAC9.[2][6] By inhibiting these enzymes, TMP195 can alter gene expression, leading to various cellular effects. In the context of cancer, a key mechanism is the genomic reprogramming of monocytes and macrophages into tumoricidal cells.[4]

In which cell lines has the cytotoxicity of TMP195 been investigated?

Studies have investigated the direct effects of TMP195 on various cell lines, including:

• Colorectal cancer cell lines (MC38, HCT116, LoVo): No significant direct effect on proliferation or apoptosis was observed.[1]

• Breast cancer cell lines: While direct cytotoxicity is not the primary mechanism, TMP195 has been shown to reduce tumor burden and metastasis in mouse models of breast cancer by modulating macrophage function.[3][7]

• Multidrug-resistant cancer cell lines (KB-V-1, HEK293/ABCB1, S1-M1-80, HEK293/ABCG2): TMP195 was shown to enhance the cytotoxicity of chemotherapeutic drugs by inhibiting the function of ABCB1 and ABCG2 transporters.[4]

• Renal tubular cells: In a model of acute kidney injury, TMP195 exhibited anti-apoptotic effects.[5]

What concentrations of TMP195 are typically used in in vitro experiments?

The concentrations of TMP195 used in vitro can vary depending on the cell line and the specific experimental question. Studies have reported using concentrations ranging from the nanomolar to the low micromolar range. For example, in studies on multidrug resistance, concentrations of 1-5 µM were used.[4] In colorectal cancer cell lines, concentrations up to 60 µM did not show direct effects on proliferation or apoptosis.[1] It is recommended to perform a dose-response curve to determine the optimal non-toxic concentration for your specific cell line and assay.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol provides a general method for assessing cell viability after treatment with TMP195.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of TMP195 in cell culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Visualizations

Experimental Workflow for Determining TMP195 Cytotoxicity

Caption: Workflow for assessing TMP195 cytotoxicity.

Signaling Pathways Potentially Modulated by TMP195

As a class IIa HDAC inhibitor, TMP195 can influence various signaling pathways. While it may not directly induce apoptosis in many cancer cells, HDAC inhibitors, in general, can modulate apoptotic pathways.[8][9] The diagram below illustrates the intrinsic and extrinsic apoptosis pathways that could be relevant when studying the effects of HDAC inhibitors.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cellagentech.com [cellagentech.com]
• 3. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Selective Class IIa Histone Deacetylase Inhibitor TMP195 Resensitizes ABCB1- and ABCG2-Overexpressing Multidrug-Resistant Cancer Cells to Cytotoxic Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intrinsic and extrinsic apoptotic pathway signaling as determinants of histone deacetylase inhibitor antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Histone deacetylase inhibitors and cell death - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Anti-Tumor Efficacy of TMP195 In Vivo

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions regarding the inconsistent in vivo anti-tumor efficacy of TMP195.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for TMP195's anti-tumor effect in vivo?

A1: TMP195 is a selective class IIa histone deacetylase (HDAC) inhibitor.[1][2] Its primary anti-tumor mechanism in vivo is not direct cytotoxicity to cancer cells. Instead, it modulates the tumor microenvironment by reprogramming tumor-associated macrophages (TAMs) from a pro-tumoral (M2-like) to an anti-tumoral (M1-like) phenotype.[3][4][5][6] These reprogrammed macrophages are highly phagocytic and stimulate an anti-tumor immune response.[3][7]

Q2: Why am I observing inconsistent or no anti-tumor effect with TMP195 monotherapy?

A2: The in vivo efficacy of TMP195 is highly dependent on a functional immune system.[3] Inconsistent results can arise from several factors:

• Immune-compromised mouse models: The anti-tumor effect of TMP195 is abrogated in T-cell deficient (athymic nude) mice.[3]

• Tumor model selection: The efficacy has been demonstrated in macrophage-dependent breast and colorectal cancer models.[3][4][5][6] The density and phenotype of TAMs in your chosen model are critical.

• Macrophage depletion: Experimental procedures that lead to the depletion of macrophages will nullify the effect of TMP195.[3][4][5]

• Suboptimal dosing or formulation: Incorrect dosage, administration route, or improper formulation can lead to inadequate drug exposure.

Q3: Is TMP195 expected to have a direct cytotoxic effect on cancer cells?

A3: No, in vitro studies have shown that TMP195 does not have a direct effect on the proliferation or apoptosis of colorectal cancer cell lines (MC38, HCT116, LoVo).[4] Its anti-tumor activity is mediated through the immune system.

Q4: Can the efficacy of TMP195 be enhanced?

A4: Yes, studies have shown that the anti-tumor effect of TMP195 is significantly enhanced when used in combination with:

• Standard chemotherapy: such as paclitaxel.[3]

• Checkpoint blockade immunotherapy: such as anti-PD-1 antibodies.[3][4][5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
No observable tumor growth inhibition.	1. Use of an inappropriate in vivo model (e.g., immunodeficient).	1. Utilize immunocompetent mouse models. The MMTV-PyMT breast cancer model and MC38 colorectal cancer model have shown responsiveness.[3][4]
2. The tumor model may lack a significant macrophage infiltrate.	2. Characterize the tumor microenvironment of your model to ensure the presence of TAMs.
3. Incorrect drug formulation or administration.	3. Refer to the detailed experimental protocols for TMP195 formulation and administration. Ensure the use of fresh DMSO for stock solutions.[1]
High variability in tumor response between animals.	1. Inconsistent drug administration leading to variable exposure.	1. Ensure consistent intraperitoneal (i.p.) injection technique and accurate dosing for each animal.
2. Biological variability in the immune response of individual animals.	2. Increase the number of animals per group to improve statistical power.
3. The tumor model has inherently high variability.	3. Characterize the baseline tumor growth and immune infiltrate variability in your model.
Loss of efficacy over time.	1. Development of resistance mechanisms.	1. Consider combination therapy with chemotherapy or checkpoint inhibitors to achieve a more durable response.[3][8]
2. Drug stability issues with the prepared formulation.	2. Prepare fresh TMP195 working solutions for each administration.

Quantitative Data Summary

Table 1: In Vivo Efficacy of TMP195 in a Colorectal Cancer Model

Treatment Group	Mean Tumor Weight (mg) ± SEM	Mean Tumor Volume (mm³) ± SEM
Control	955.0 ± 95.13	660.7 ± 92.97
TMP195 (50 mg/kg/day)	240.0 ± 98.02	167.2 ± 79.12
P-value	< 0.001	< 0.01
Data from a study using MC38-transplanted tumors in C57BL/6 mice.[4]

Table 2: Effect of TMP195 on Macrophage Polarization in Colorectal Cancer

Parameter	Control Group (%) ± SEM	TMP195-Treated Group (%) ± SEM
M1 Macrophages / Total Macrophages	42.45 ± 2.56	61.72 ± 6.26
F4/80+ Macrophages (by IHC)	47.64 ± 1.79	34.11 ± 6.79
Data from a study using MC38-transplanted tumors.[4]

Key Experimental Protocols

In Vivo TMP195 Efficacy Study in a Subcutaneous Tumor Model

• Animal Model: 6-8 week old male C57BL/6 mice.[4]

• Tumor Cell Implantation: Subcutaneously inject 5 x 10^5 MC38 colorectal cancer cells into the right hindlimb.

• Treatment Initiation: Begin treatment when tumors are palpable (approximately day 5 post-implantation).[4]

• TMP195 Formulation:

  • Prepare a stock solution of TMP195 in DMSO. Note that moisture-absorbing DMSO can reduce solubility, so fresh DMSO is recommended.[1]

  • For a 1 mL working solution, mix 100 µL of a 30 mg/mL DMSO stock solution with 900 µL of corn oil and mix thoroughly. This yields a 3 mg/mL solution for injection.[2]

  • Alternatively, a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline can be used.[2]

• Dosing and Administration: Administer TMP195 at 50 mg/kg/day via intraperitoneal (i.p.) injection for the duration of the study (e.g., from day 5 to day 20).[4]

• Tumor Measurement: Measure tumor volume every 2-3 days using calipers (Volume = 0.5 x length x width²).

• Endpoint Analysis: At the end of the study, euthanize the mice and harvest the tumors for weight measurement and further analysis (e.g., flow cytometry, immunohistochemistry).[4]

Flow Cytometry Analysis of Tumor-Infiltrating Macrophages

• Tumor Digestion: Excise tumors and digest them into a single-cell suspension using collagenase IV.[4]

• Cell Staining:

  • Stain for immune cell markers such as CD45, CD11b, and F4/80 to identify macrophages.

  • To differentiate macrophage subtypes, use markers for M1 (e.g., MHC-II) and M2 macrophages.

• Data Acquisition and Analysis: Acquire stained cells on a flow cytometer and analyze the data to quantify the proportions of different immune cell populations within the tumor.

Visualizations

Caption: TMP195 inhibits Class IIa HDACs, leading to macrophage reprogramming and anti-tumor immunity.

Caption: A logical workflow for troubleshooting inconsistent in vivo results with TMP195.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 7. researchgate.net [researchgate.net]
• 8. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]

TMP195 stability in solution and long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability in solution and long-term storage of TMP195.

Frequently Asked Questions (FAQs)

1. What is the recommended method for storing TMP195 powder?

For optimal long-term stability, TMP195 in its solid (powder) form should be stored at -20°C for up to 3-4 years.[1][2][3][4] Storage at 4°C is suitable for shorter periods, up to 2 years.[1][3] Some suppliers also recommend storing the desiccated solid powder at 4°C for extended shelf life.[5]

2. How should I prepare and store TMP195 stock solutions?

It is recommended to prepare a concentrated stock solution of TMP195 in anhydrous DMSO.[2] Solubility in DMSO can reach up to 100 mg/mL (219.10 mM).[1][3] For long-term storage, aliquot the DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C, which should maintain stability for up to 2 years.[1][2][3] For shorter-term storage, -20°C is acceptable for up to 1 year.[1][2][3] It is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of TMP195.[2]

3. What is the solubility of TMP195 in different solvents?

TMP195 exhibits varying solubility in different solvents. The following table summarizes the solubility data from various sources.

Solvent	Solubility
DMSO	Up to 100 mg/mL (219.10 mM)[1][3]
Ethanol	91 mg/mL[2]
DMF	10 mg/mL[4]
PBS (pH 7.2)	0.2 mg/mL[4]
Water	Insoluble[2]

4. How do I prepare TMP195 for in vivo experiments?

Several solvent systems can be used to prepare TMP195 for in vivo administration. The choice of vehicle depends on the route of administration and the desired concentration. Here are a few examples:

• For a clear solution: A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline can achieve a solubility of ≥ 3 mg/mL.[1][3]

• For a clear solution: A mixture of 10% DMSO and 90% corn oil can also yield a clear solution with a solubility of ≥ 3 mg/mL.[1][3]

• For a suspended solution: A mixture of 10% DMSO and 90% (20% SBE-β-CD in saline) results in a suspended solution at 3 mg/mL.[1][3]

• For a suspended solution: A combination of 15% Cremophor EL and 85% Saline can yield a suspended solution of 8.33 mg/mL.[1]

It is recommended to prepare these solutions fresh and use them immediately for optimal results.[2] If precipitation occurs, gentle heating and/or sonication can help in dissolution.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of TMP195 in cell culture medium	The DMSO stock solution was not sufficiently warmed before use. The final concentration of DMSO in the medium is too low to maintain solubility.	Ensure the DMSO stock solution is completely thawed and at room temperature before adding to the medium. Pre-warm the cell culture medium to 37°C. When diluting, add the TMP195 stock solution to the medium dropwise while gently vortexing. Avoid introducing a high concentration of the compound into a small volume of medium.
Inconsistent experimental results	Degradation of TMP195 due to improper storage or repeated freeze-thaw cycles of the stock solution.	Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles. Store aliquots at -80°C for long-term stability. Always use fresh dilutions for experiments.
Difficulty dissolving TMP195 powder	The solvent may not be of high enough purity (e.g., contains water).	Use anhydrous, high-purity solvents. For DMSO, use a newly opened bottle to avoid moisture absorption.[2] Gentle warming or sonication can aid in dissolving the compound.[3]

Experimental Protocols

Preparation of a 10 mM TMP195 Stock Solution in DMSO

• Materials: TMP195 powder (Molecular Weight: 456.42 g/mol ), anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Allow the TMP195 powder vial to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of TMP195 powder. For 1 mL of a 10 mM solution, you will need 4.56 mg of TMP195.

  • Add the appropriate volume of anhydrous DMSO to the TMP195 powder.

  • Vortex the solution until the TMP195 is completely dissolved. Gentle warming or sonication may be used to facilitate dissolution.[3]

  • Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

  • Store the aliquots at -80°C for long-term storage (up to 2 years).[1][3]

Visualizations

Caption: Workflow for preparing and storing TMP195 solutions.

Caption: Signaling pathway of Class IIa HDAC inhibition by TMP195.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. cellagentech.com [cellagentech.com]

Technical Support Center: Minimizing Off-Target Effects of TMP195

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize and troubleshoot potential off-target effects of TMP195 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is TMP195 and what is its primary mechanism of action?

A1: TMP195 is a first-in-class, selective inhibitor of class IIa histone deacetylases (HDACs).[1][2] It exhibits high potency against HDAC4, HDAC5, HDAC7, and HDAC9.[2][3] Unlike pan-HDAC inhibitors, TMP195 has low activity against class I and IIb HDACs, which contributes to a more targeted biological effect and a potentially better safety profile.[2][4] Its mechanism of action involves binding to the zinc-containing active site of class IIa HDACs, thereby preventing the deacetylation of their substrates.[3] This leads to the modulation of gene expression, particularly in immune cells like macrophages, influencing their polarization and function.[5][6]

Q2: What are the known off-target effects of TMP195?

A2: TMP195 is known for its high selectivity for class IIa HDACs over other HDAC isoforms.[7] One study noted that gene expression changes induced by TMP195 are much more restricted compared to pan-HDAC inhibitors like SAHA, suggesting greater selectivity.[8] While comprehensive screening data against a broad range of kinases or other enzyme families is not widely published, its unique trifluoromethyloxadiazole (TFMO) zinc-binding group is designed to reduce the off-target effects commonly seen with hydroxamate-based HDAC inhibitors.[6] However, as with any small molecule inhibitor, off-target effects cannot be completely ruled out and should be experimentally assessed in the context of your specific model system.

Q3: What is the recommended concentration range for TMP195 to minimize off-target binding?

A3: The optimal concentration of TMP195 depends on the cell type and experimental conditions. For in vitro cell-based assays, concentrations typically range from 300 nM to 40 µM.[2][5] It is crucial to perform a dose-response experiment to determine the lowest effective concentration that elicits the desired on-target phenotype in your specific system. Using excessively high concentrations increases the risk of off-target effects.[9]

Q4: How can I be sure the observed phenotype is due to class IIa HDAC inhibition and not an off-target effect?

A4: To confirm that the observed phenotype is due to on-target activity, a multi-pronged approach is recommended:

• Genetic Validation: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to knockdown or knockout the specific class IIa HDAC isoforms (HDAC4, 5, 7, 9).[11][12] If the genetic approach phenocopies the effect of TMP195, it provides strong evidence for on-target action.

• Rescue Experiments: If possible, try to "rescue" the phenotype by expressing a drug-resistant mutant of the target HDAC or by manipulating downstream effectors of the signaling pathway.[10]

Troubleshooting Guides

Issue 1: I am observing unexpected or inconsistent results with TMP195.

If your experimental results are not as expected or vary between experiments, consider the following troubleshooting steps:

Potential Cause	Troubleshooting Step
Compound Instability	Ensure TMP195 is stored correctly (desiccated at 4°C for solid, -20°C for DMSO stock) and prepare fresh working solutions for each experiment.[7]
Incorrect Dosage	Perform a dose-response curve to identify the optimal concentration for your cell line or model system.[13]
Cell Line Variability	Different cell lines can have varying expression levels of class IIa HDACs and compensatory signaling pathways. Verify the expression of HDAC4, 5, 7, and 9 in your cells.[13]
Assay Issues	Include appropriate positive and negative controls in your experiments. For western blots, validate your antibodies for specificity and sensitivity.[13]

Issue 2: My cells are showing high levels of cytotoxicity after TMP195 treatment.

If you observe excessive cell death that is not consistent with the expected biological effect, it may be due to off-target toxicity.

Potential Cause	Troubleshooting Step
Concentration Too High	The concentration of TMP195 may be in a toxic range for your specific cell line. Perform a dose-response curve to determine the EC50 and a non-toxic working concentration.[9]
Off-Target Effects	At higher concentrations, TMP195 may inhibit other essential cellular proteins. Consider performing a broad-spectrum off-target screening, such as a kinome scan, to identify potential off-target interactions.
Cell Line Sensitivity	Your cell line may be particularly sensitive to the inhibition of class IIa HDACs or have a dependency on a pathway that is inadvertently affected.

Experimental Protocols & Data

TMP195 Selectivity Profile

The following table summarizes the inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of TMP195 against various HDAC isoforms, demonstrating its selectivity for class IIa HDACs.

Target	Ki (nM)	IC50 (nM)
HDAC4	59	111
HDAC5	60	106
HDAC7	26	46
HDAC9	15	9
HDAC6	>10,000	47,800
HDAC8	>10,000	11,700
Data sourced from MedChemExpress and Selleck Chemicals.[2][3]

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm the direct binding of a compound to its target protein in a cellular environment.[14][15]

Objective: To verify that TMP195 directly engages with class IIa HDACs in intact cells.

Methodology:

• Cell Treatment: Treat cultured cells with TMP195 at the desired concentration and a vehicle control (e.g., DMSO) for a specified time.

• Heating: Heat the cell suspensions or lysates across a range of temperatures (e.g., 40-70°C) for 3-5 minutes to induce protein denaturation and precipitation.

• Lysis and Centrifugation: Lyse the cells and centrifuge to separate the soluble protein fraction (supernatant) from the precipitated proteins (pellet).

• Protein Analysis: Collect the supernatant and analyze the amount of the target HDAC protein (e.g., HDAC4) remaining in the soluble fraction using Western blotting or mass spectrometry.

• Data Analysis: A positive result is indicated by a shift in the melting curve to a higher temperature in the TMP195-treated samples compared to the vehicle control, signifying that TMP195 binding has stabilized the target protein against heat-induced denaturation.

Caption: Cellular Thermal Shift Assay (CETSA) experimental workflow.

Protocol: Genetic Knockdown to Validate On-Target Effects

Objective: To determine if the genetic knockdown of a specific class IIa HDAC recapitulates the phenotype observed with TMP195 treatment.

Methodology:

• Reagent Design: Design and synthesize siRNAs or shRNAs targeting the mRNA of the class IIa HDAC of interest (e.g., HDAC4). Include a non-targeting control siRNA/shRNA.

• Transfection/Transduction: Introduce the siRNAs or shRNAs into your target cells using an appropriate delivery method (e.g., lipid-based transfection or lentiviral transduction).

• Knockdown Validation: After a suitable incubation period (e.g., 48-72 hours), confirm the knockdown of the target HDAC at both the mRNA (by qPCR) and protein (by Western blot) levels.

• Phenotypic Analysis: Perform the relevant phenotypic assays on the knockdown cells and compare the results to cells treated with TMP195 and control cells (non-targeting siRNA/shRNA and vehicle-treated).

• Interpretation: If the phenotype of the HDAC knockdown cells is similar to that of the TMP195-treated cells, it provides strong evidence that the effect of TMP195 is on-target.

Caption: Logic diagram for on-target effect validation.

Signaling Pathways

TMP195, through its inhibition of class IIa HDACs, can modulate various signaling pathways, particularly those involved in inflammation and immune responses. A key mechanism is the regulation of macrophage polarization.

Caption: TMP195 signaling in macrophage polarization.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cellagentech.com [cellagentech.com]
• 8. Selective class IIa HDAC inhibitors: myth or reality - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pnas.org [pnas.org]
• 12. HDAC4 and HDAC5 form a complex with DREAM that epigenetically down-regulates NCX3 gene and its pharmacological inhibition reduces neuronal stroke damage - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

appropriate vehicle control for in vivo TMP195 studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on the appropriate vehicle control and troubleshooting for in vivo studies using TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for in vivo administration of TMP195?

A1: The choice of vehicle for TMP195 depends on the experimental requirements, including the desired route of administration and concentration. Due to TMP195's poor aqueous solubility, organic solvents and co-solvents are necessary.[1] Commonly used and effective vehicle formulations for intraperitoneal (IP) injection are detailed in the protocols below.

Q2: How should I prepare the TMP195 solution for injection?

A2: It is crucial to prepare the TMP195 solution fresh daily.[2][3] The compound should first be dissolved in a suitable organic solvent like DMSO before being mixed with other co-solvents.[3][4] Detailed step-by-step protocols are provided in the "Experimental Protocols" section.

Q3: What is the standard dosage of TMP195 used in mouse models?

A3: A frequently reported dosage for TMP195 in various mouse models, including oncology and inflammation studies, is 50 mg/kg, administered daily via intraperitoneal (IP) injection.[2][5]

Q4: Are there any known toxicities or adverse effects associated with TMP195 or its vehicles?

A4: In short-term studies (e.g., 24 hours), TMP195 treatment at 50 mg/kg did not show obvious toxicities such as changes in body weight, feeding behavior, or activity in mice.[6] However, long-term studies are needed to fully assess potential side effects.[6] The vehicle itself, particularly those containing DMSO, can cause irritation. Careful post-injection monitoring is essential.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitation or phase separation during preparation.	TMP195 has poor aqueous solubility.[1] Incorrect solvent ratios or order of addition.	Gently warm the solution and/or use sonication to aid dissolution.[4] Ensure you are following the validated protocols precisely, especially the sequential addition of solvents.[4]
Difficulty in achieving the desired concentration.	The solubility of TMP195 is limited in certain vehicle compositions.	Refer to the solubility data in the tables below. You may need to adjust the vehicle composition. For instance, a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline mixture allows for a clear solution at ≥ 3 mg/mL.[4]
Animal shows signs of distress post-injection (e.g., irritation, lethargy).	The vehicle, especially with a high concentration of DMSO, may cause local irritation or systemic effects. The substance may have been injected too cold.	Monitor animals closely for any adverse reactions.[2] Consider using a more biocompatible vehicle, such as the 10% DMSO in 90% corn oil formulation, which is often better tolerated.[2][4] Warm substances to room or body temperature before injection.[7]
Inconsistent experimental results.	Incomplete dissolution or precipitation of TMP195 leading to inaccurate dosing. Degradation of the compound.	Always prepare the formulation fresh for each day of dosing.[2][3] Vortex thoroughly to ensure complete dissolution.[2] If using a suspension, ensure it is uniformly mixed before each injection.
Aspiration of blood, urine, or green/yellow material during IP injection.	Puncture of an abdominal blood vessel, the bladder, or the bowel, respectively.[7]	If any fluid is aspirated, discard the needle and syringe. Prepare a new, sterile dose and inject at a different site in the lower abdominal quadrant.[7]

Experimental Protocols

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation (Clear Solution)

This protocol is suitable for achieving a clear solution for injection.

Methodology:

• Prepare a stock solution of TMP195 in DMSO (e.g., 30 mg/mL).[4]

• To prepare a 1 mL working solution, sequentially add and mix the following components:

  • 100 µL of the 30 mg/mL TMP195 stock in DMSO.

  • 400 µL of PEG300. Mix until the solution is clear.

  • 50 µL of Tween-80. Mix until the solution is clear.

  • 450 µL of Saline (0.9% NaCl in ddH₂O).[4]

• Vortex the final solution thoroughly.

• This formulation results in a final concentration of 3 mg/mL TMP195 in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[4]

• Administer immediately after preparation.[3]

Protocol 2: DMSO/Corn Oil Formulation (Clear Solution)

This formulation is often used for improved tolerability in longer-term studies.

Methodology:

• Prepare a stock solution of TMP195 in fresh, anhydrous DMSO (e.g., 100 mg/mL). Note that moisture-absorbing DMSO can reduce solubility.[3]

• To prepare a 1 mL working solution, add 100 µL of the TMP195 stock solution to 900 µL of corn oil.[4]

• Vortex thoroughly to ensure even mixing.

• This results in a final vehicle composition of 10% DMSO and 90% corn oil.[4]

• Use the mixed solution immediately for optimal results.[3] A potential drawback is that this vehicle should be used cautiously if the dosing period exceeds half a month.[4]

Protocol 3: DMSO only Formulation

For certain experimental designs, 100% DMSO has been used as the vehicle.

Methodology:

• Dissolve the required amount of TMP195 directly in 100% DMSO to achieve the final desired concentration for injection.[5][8]

• Administer via intraperitoneal (IP) injection. A typical injection volume reported is 50 µL for a 50 mg/kg dose.[5]

Data Presentation

Table 1: TMP195 Solubility and Formulation Data

Parameter	Value	Reference
Molecular Weight	456.42 g/mol	[3]
Solubility in DMSO	≥ 91 mg/mL (199.37 mM)	[3]
Solubility in Water	Insoluble	[3]
Formulation 1 (Clear Solution)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	[4]
Solubility in Formulation 1	≥ 3 mg/mL	[4]
Formulation 2 (Clear Solution)	10% DMSO, 90% Corn Oil	[4]
Solubility in Formulation 2	≥ 3 mg/mL	[4]
Formulation 3 (Suspension)	10% DMSO, 90% (20% SBE-β-CD in Saline)	[4]
Solubility in Formulation 3	3 mg/mL (Requires sonication)	[4]

Table 2: Summary of In Vivo Efficacy Studies with TMP195

Model	Dosage and Administration	Key Findings	Reference
MMTV-PyMT Breast Cancer	50 mg/kg, IP, daily	Reduced tumor burden and pulmonary metastases; altered tumor microenvironment by modulating macrophage phenotypes.	[3][5]
Colorectal Cancer (CAC and MC38 models)	50 mg/kg/day, IP	Reduced tumor burden by promoting M1 macrophage polarization.	[8]
LPS-induced Acute Kidney Injury	50 mg/kg/day, IP	Reduced serum creatinine (B1669602) and blood urea (B33335) nitrogen; ameliorated renal damage.	[6]

Visualizations

Signaling Pathway of TMP195 in Macrophage Polarization

Caption: TMP195 inhibits Class IIa HDACs, promoting immune gene expression and subsequent M1 macrophage polarization.[2]

General Experimental Workflow for In Vivo TMP195 Studies

Caption: A typical experimental workflow for evaluating the in vivo efficacy of TMP195.[2]

References

• 1. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]
• 8. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Western Blot Experiments Involving TMP195

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing TMP195 in their experiments. The following information is designed to address common issues encountered during western blotting of proteins regulated by this selective class IIa HDAC inhibitor.

Understanding the Role of TMP195 in Western Blotting

It is crucial to understand that TMP195 is a small molecule inhibitor, not a protein , and therefore cannot be detected via western blotting. Western blot experiments in the context of TMP195 research are performed to analyze the effects of this inhibitor on the expression and post-translational modification of target proteins within specific signaling pathways.

Frequently Asked Questions (FAQs)

Q1: I am trying to detect TMP195 on my western blot, but I don't see any bands. What am I doing wrong?

A1: TMP195 is a chemical compound with a molecular weight of 456.42 g/mol and is not a protein. Therefore, it cannot be detected by western blotting, which is a technique used to identify proteins. Instead, you should be performing western blots to analyze the downstream effects of TMP195 on your protein of interest (e.g., changes in phosphorylation status or protein expression levels).

Q2: What are the key signaling pathways affected by TMP195 that I can analyze by western blot?

A2: TMP195 is known to influence the MAPK and NF-κB signaling pathways. Specifically, it has been shown to promote the phosphorylation of p38 MAPK, JNK, and the p65 subunit of NF-κB.[1] Therefore, you can use western blotting to probe for the phosphorylated and total protein levels of these key signaling molecules.

Q3: What would be a suitable positive control for a western blot experiment involving TMP195?

A3: A suitable positive control would be a cell lysate from a cell line known to express the target protein you are studying and that has been treated with a known activator of the pathway of interest. For example, if you are studying the effect of TMP195 on LPS-induced NF-κB activation, a positive control would be cells treated with LPS alone. It is also recommended to use a lysate from a cell line or tissue known to express the protein of interest.[2]

Q4: Are there any known post-translational modifications of TMP195?

A4: As TMP195 is a small molecule, it does not undergo post-translational modifications in the way that proteins do. The relevant post-translational modifications to investigate are those on the protein targets of the pathways affected by TMP195, such as phosphorylation.

Western Blot Troubleshooting Guide

This guide addresses common problems you may encounter when performing western blots to analyze the effects of TMP195.

Problem 1: Weak or No Signal

If you are observing a faint band or no band at all for your target protein.

Potential Cause	Recommended Solution
Insufficient Protein Load	Increase the amount of protein loaded per well. A typical range is 20-40 µg of total protein from cell lysate.
Suboptimal Primary Antibody Concentration	Optimize the primary antibody dilution. Perform a dot blot or a titration experiment to determine the optimal concentration.
Inefficient Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer. For high molecular weight proteins, consider a wet transfer overnight at 4°C.
Inactive Secondary Antibody or Substrate	Use fresh secondary antibody and substrate. Ensure the enzyme on the secondary antibody (e.g., HRP) has not been inactivated by sodium azide.
Incorrect Blocking Buffer	Some blocking buffers, like non-fat milk, can mask certain antigens. Try switching to a different blocking agent like Bovine Serum Albumin (BSA).

Problem 2: High Background

If the background of your blot is dark, making it difficult to distinguish your bands of interest.

Potential Cause	Recommended Solution
Primary or Secondary Antibody Concentration Too High	Decrease the concentration of the primary and/or secondary antibody. A secondary antibody-only control can help identify if the secondary antibody is the issue.
Insufficient Blocking	Increase the blocking time (e.g., 1-2 hours at room temperature or overnight at 4°C) or the concentration of the blocking agent (e.g., 5% non-fat milk or BSA).
Inadequate Washing	Increase the number and/or duration of wash steps. Use a buffer containing a detergent like Tween 20 (e.g., TBST).
Membrane Dried Out	Ensure the membrane remains hydrated throughout the entire process.
Contaminated Buffers	Use freshly prepared, filtered buffers.

Problem 3: Non-Specific Bands

If you are observing multiple bands in addition to the band of the expected molecular weight.

Potential Cause	Recommended Solution
Primary Antibody Concentration Too High	Reduce the primary antibody concentration and/or incubation time.
Protein Overload	Reduce the amount of protein loaded onto the gel.
Sample Degradation	Prepare fresh lysates and always include protease and phosphatase inhibitors in your lysis buffer.
Cross-Reactivity of Secondary Antibody	Use a pre-adsorbed secondary antibody to minimize cross-reactivity.
Cell Line or Tissue Expresses Isoforms or PTMs	Consult the literature to see if your protein of interest has known isoforms or post-translational modifications that could result in bands of different molecular weights.

Experimental Protocols

Detailed Western Blot Protocol for Analyzing TMP195 Effects

This protocol is a general guideline and may require optimization for your specific target and antibodies.

• Cell Lysis:

  • Treat cells with the desired concentration of TMP195 for the appropriate amount of time.

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.[1]

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein lysate by boiling in Laemmli sample buffer for 5 minutes.

  • Separate the proteins on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a polyvinylidene fluoride (B91410) (PVDF) membrane.[1]

  • Confirm successful transfer with Ponceau S staining.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody at the optimized dilution in blocking buffer overnight at 4°C with gentle agitation.[1]

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody at the appropriate dilution in blocking buffer for 1-2 hours at room temperature.[1]

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

  • Detect the signal using an imaging system or X-ray film.

Visualizations

Logical Workflow for Troubleshooting Weak or No Signal

Caption: A step-by-step guide to troubleshooting weak or no signal in western blots.

Signaling Pathway of TMP195 Action

Caption: The inhibitory effect of TMP195 on Class IIa HDACs, leading to the activation of MAPK and NF-κB signaling pathways.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recommended controls for western blot | Abcam [abcam.com]

Technical Support Center: Troubleshooting TMP195-Mediated Macrophage Polarization

Welcome to the technical support center for researchers utilizing TMP195. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address potential issues when TMP195 does not appear to induce the expected macrophage polarization in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: Why is TMP195 not inducing M1 macrophage polarization in my in vitro experiment?

Answer: Several factors could contribute to a lack of M1 polarization. Consider the following troubleshooting steps:

• Co-stimulation: TMP195 often requires a primary inflammatory stimulus to effectively promote M1 polarization. For instance, studies have shown that TMP195 enhances M1 polarization in the presence of lipopolysaccharide (LPS).[1] Ensure you are using an appropriate co-stimulant like LPS (e.g., 100 ng/mL) in your experimental setup.[1]

• Concentration of TMP195: The effective concentration of TMP195 can vary between cell types and experimental conditions. While some studies report effects with concentrations as low as 300 nM for human monocytes over several days[2], others have used a range of 5 µM to 60 µM for murine bone marrow-derived macrophages (BMDMs) for shorter time points.[1] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell system.

• Duration of Treatment: The incubation time with TMP195 is critical. For assessing changes in gene expression (e.g., IL-12, TNFα, iNOS), a treatment duration of around 4 hours may be sufficient.[1] For protein expression and functional assays, longer incubation times, such as 8 hours or more, might be necessary.[1] When assessing the differentiation of monocytes, treatment can extend for several days.[2]

• Cell Type and Origin: The response to TMP195 can be cell-type specific. It has been shown to be effective in human monocytes and murine BMDMs.[1][2] The origin and differentiation state of your macrophages (e.g., peritoneal macrophages, monocyte-derived macrophages) could influence their responsiveness.

• Quality and Handling of TMP195: Ensure the TMP195 you are using is of high purity and has been stored correctly. TMP195 is typically dissolved in DMSO.[2] Prepare fresh dilutions for your experiments and include a vehicle control (DMSO) to rule out solvent effects.

Question 2: I don't observe increased expression of M1 markers like CD86, TNFα, or IL-12. What could be wrong?

Answer: If you are not seeing an upregulation of canonical M1 markers, consider these points:

• Assay Sensitivity: Verify the sensitivity of your detection methods. For qPCR, ensure your primers are efficient and specific. For ELISA and flow cytometry, confirm the quality and proper titration of your antibodies.

• Kinetics of Marker Expression: The expression of different M1 markers can vary over time. It's advisable to perform a time-course experiment to capture the peak expression of your markers of interest.

• Macrophage Plasticity: Macrophages are highly plastic cells. The in vitro culture conditions, including media supplements and serum, can influence their polarization state and responsiveness to stimuli.[3] Ensure your culture conditions are consistent and optimized for macrophage polarization studies.

Question 3: Could TMP195 be inducing a different macrophage phenotype other than a classic M1?

Answer: While TMP195 is primarily associated with promoting a pro-inflammatory, anti-tumor M1-like phenotype, it's important to remember that macrophage activation is a spectrum rather than a simple M1/M2 dichotomy.[4][5][6] TMP195 has been shown to induce the recruitment and differentiation of highly phagocytic and immunostimulatory macrophages.[2][7] It's possible that in your specific context, TMP195 is enhancing these particular functions without inducing a full M1 transcriptional profile. Consider assessing a broader range of macrophage functions, such as phagocytosis or antigen presentation, in addition to canonical M1 markers.

Quantitative Data Summary

The following tables summarize key quantitative parameters from published studies for easy reference.

Table 1: Effective Concentrations of TMP195 in Macrophage Polarization Studies

Cell Type	Concentration Range	Species	Outcome	Reference
Bone Marrow-Derived Macrophages (BMDMs)	5 µM - 60 µM	Murine	Increased M1 marker expression (mRNA)	[1]
Bone Marrow-Derived Macrophages (BMDMs)	20 µM or 60 µM	Murine	Increased inflammatory cytokine secretion (protein)	[1]
Human Monocytes	300 nM	Human	Influenced monocyte differentiation	[2]

Table 2: Inhibitory Constants (Ki) of TMP195 for Class IIa HDACs

HDAC Isoform	Ki (nM)	Reference
HDAC4	59	[2][7]
HDAC5	60	[2][7]
HDAC7	26	[2][7]
HDAC9	15	[2][7]

Experimental Protocols

Protocol 1: In Vitro M1 Polarization of Murine Bone Marrow-Derived Macrophages (BMDMs)

This protocol is adapted from a study on the effects of TMP195 on colorectal cancer.[1]

• Isolation and Differentiation of BMDMs:

  • Harvest bone marrow from the femurs and tibias of mice.

  • Culture the bone marrow cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 20 ng/mL M-CSF for 5-7 days to differentiate them into macrophages.

• TMP195 and LPS Treatment:

  • Plate the differentiated BMDMs at a suitable density in fresh medium.

  • Pre-treat the cells with the desired concentration of TMP195 (e.g., 5 µM, 20 µM, 40 µM, 60 µM) or vehicle (DMSO) for a specified duration (e.g., 1-2 hours).

  • Add LPS (100 ng/mL) to the wells to induce M1 polarization.

• Analysis of M1 Polarization:

  • For Gene Expression Analysis (qPCR): After 4 hours of co-treatment, lyse the cells and extract total RNA. Perform reverse transcription and qPCR for M1 markers such as Il12, Tnf, and Nos2.

  • For Cytokine Secretion Analysis (ELISA): After 8 hours of co-treatment, collect the cell culture supernatant. Use commercial ELISA kits to measure the concentration of secreted cytokines like IL-12 and TNFα.

  • For Signaling Pathway Analysis (Western Blot): After a shorter treatment period (e.g., 2 hours), lyse the cells and perform Western blot analysis for key signaling proteins such as phosphorylated p38 MAPK, JNK, and NF-κB p65.[1]

Visualizations

Caption: Signaling pathway of TMP195-induced M1 macrophage polarization.

Caption: Troubleshooting workflow for TMP195 experiments.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Regulation of macrophage polarization and plasticity by complex activation signals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Many Alternative Faces of Macrophage Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: TMP195 in Cell-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using the selective class IIa histone deacetylase (HDAC) inhibitor, TMP195, in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TMP195?

A1: TMP195 is a selective, first-in-class inhibitor of class IIa HDACs. It specifically targets HDAC4, HDAC5, HDAC7, and HDAC9 with high potency.[1] Its unique zinc-binding group, a trifluoromethyloxadiazole (TFMO), allows for this selectivity and circumvents some of the liabilities associated with hydroxamate-based HDAC inhibitors.[1] By inhibiting class IIa HDACs, TMP195 can modulate gene expression, particularly in immune cells like monocytes and macrophages, leading to anti-inflammatory and anti-tumor effects.[2][3]

Q2: What are the typical IC50 or Ki values for TMP195 against its target HDACs?

A2: In cell-free enzymatic assays, TMP195 exhibits low nanomolar potency against class IIa HDACs. The inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Q3: I am not observing a cytotoxic effect of TMP195 on my cancer cell line. Is this expected?

A3: Yes, this is a common observation. Unlike many pan-HDAC inhibitors, TMP195 does not typically induce direct cytotoxicity or apoptosis in various cancer cell lines, including colorectal and breast cancer cells, even at concentrations up to 60 μM.[2] The primary anti-tumor effects of TMP195 are believed to be indirect, mediated through the modulation of the tumor microenvironment, particularly by reprogramming macrophages to an anti-tumor M1 phenotype.[3][4][5]

Q4: What are the known downstream signaling pathways affected by TMP195?

A4: TMP195 has been shown to modulate the NF-κB and MAPK signaling pathways. In macrophages, it promotes the phosphorylation of p38 MAPK, JNK, and the p65 subunit of NF-κB, leading to the increased production of pro-inflammatory cytokines associated with an M1 macrophage phenotype.[2] In astrocytes, TMP195 can block lipopolysaccharide (LPS)-induced phosphorylation of NF-κB p65 at serine residues 468 and 536 in a dose-dependent manner.[6]

Q5: What is the recommended solvent and storage condition for TMP195?

A5: TMP195 is soluble in DMSO, with a solubility of up to 50 mM.[1] For long-term storage, the solid powder should be stored at 4°C and desiccated. DMSO stock solutions should be stored at -20°C.[1] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect on cell viability/proliferation	1. Cell line insensitivity: As noted in the FAQs, many cell lines do not exhibit a direct cytotoxic response to TMP195.[2][3] 2. Incorrect endpoint: The primary effect of TMP195 may be on immune cell function or other cellular processes, not direct cell killing.	1. Switch to a relevant assay: Instead of a standard cytotoxicity assay, consider assays that measure macrophage polarization, cytokine secretion, or phagocytosis if appropriate for your research question. 2. Confirm target engagement: Measure the acetylation of known class IIa HDAC substrates to confirm that TMP195 is active in your cells.
Inconsistent results between experiments	1. Compound stability: TMP195 may have degraded due to improper storage or handling. 2. Cellular variability: Differences in cell passage number, confluency, or serum concentration in the media can alter cellular responses.	1. Prepare fresh solutions: Make fresh working dilutions of TMP195 from a properly stored stock for each experiment. 2. Standardize cell culture conditions: Use cells within a consistent and low passage number range. Ensure consistent cell seeding density and serum concentrations in your culture medium.
Unexpected pro-inflammatory effects	1. Mechanism of action: TMP195 can promote a pro-inflammatory M1 macrophage phenotype, leading to increased secretion of cytokines like IL-6, IL-12, and TNFα.[2]	1. This may be an expected outcome: The pro-inflammatory reprogramming of macrophages is a key part of TMP195's anti-tumor activity. Ensure this aligns with your experimental hypothesis. 2. Titrate the concentration: Perform a dose-response experiment to find a concentration that achieves the desired immunomodulatory effect without excessive inflammation.
Difficulty dissolving TMP195	1. Incorrect solvent: Using aqueous buffers directly to dissolve the powder. 2. Precipitation in media: High concentrations of TMP195 may precipitate when diluted into aqueous culture media from a DMSO stock.	1. Use DMSO for stock solution: Prepare a high-concentration stock solution in 100% DMSO.[1] 2. Optimize dilution: When preparing working solutions, ensure the final DMSO concentration in the culture medium is low (typically <0.5%) and that the TMP195 remains in solution. Gentle warming or vortexing of the intermediate dilutions may help.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of TMP195 against HDAC Isoforms

Target	Assay Type	Value	Reference
HDAC4	Cell-free enzymatic	Ki = 59 nM	[7][8]
HDAC5	Cell-free enzymatic	Ki = 60 nM	[7][8]
HDAC7	Cell-free enzymatic	Ki = 26 nM	[7][8]
HDAC9	Cell-free enzymatic	Ki = 15 nM	[7][8]
HDAC4	Cell-free enzymatic	IC50 = 59 nM	[1]
HDAC5	Cell-free enzymatic	IC50 = 60 nM	[1]
HDAC7	Cell-free enzymatic	IC50 = 26 nM	[1]
HDAC9	Cell-free enzymatic	IC50 = 15 nM	[1]

Table 2: Dose-Response of TMP195 in Cell-Based Functional Assays

Cell Type	Assay	Effect	Concentration Range	Reference
Mouse Primary Astrocytes	NF-κB Phosphorylation (p65 at Ser468 & Ser536)	Dose-dependent inhibition of LPS-induced phosphorylation	3 - 5 µM	[6]
Mouse Bone Marrow-Derived Macrophages (BMDMs)	Cytokine mRNA Expression (IL-12, TNFα, iNOS)	Increased expression in the presence of LPS	5 - 60 µM	[2]
Mouse Bone Marrow-Derived Macrophages (BMDMs)	Cytokine Secretion (IL-6, IL-12, TNFα)	Increased secretion	20 - 60 µM	[2]
Colorectal Cancer Cells (MC38, HCT116, LoVo)	Proliferation / Apoptosis	No significant effect	5 - 60 µM	[2]

Experimental Protocols

Protocol 1: Cell Viability Assay (e.g., MTT Assay)

This protocol is designed to assess the direct cytotoxic effect of TMP195 on a cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• TMP195 (powder and DMSO for stock solution)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for solubilizing formazan (B1609692) crystals)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of TMP195 in DMSO. Perform serial dilutions in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50, 75, 100 µM). Include a vehicle control (DMSO at the same final concentration as the highest TMP195 concentration).

• Treatment: Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of TMP195 or the vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium containing MTT from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells. Plot the dose-response curve with TMP195 concentration on the x-axis and percent viability on the y-axis.

Protocol 2: In Vitro Macrophage Polarization Assay

This protocol describes how to assess the effect of TMP195 on the polarization of bone marrow-derived macrophages (BMDMs) towards an M1 phenotype.

Materials:

• Bone marrow cells isolated from mice

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• M-CSF (Macrophage Colony-Stimulating Factor)

• LPS (Lipopolysaccharide)

• TMP195

• 6-well plates

• Reagents for RNA extraction (e.g., TRIzol) and RT-qPCR, or ELISA kits for cytokine analysis.

Procedure:

• BMDM Differentiation: Culture bone marrow cells in RPMI-1640 medium supplemented with 10% FBS, 1% P/S, and M-CSF (e.g., 20 ng/mL) for 5-7 days to differentiate them into macrophages (BMDMs).

• Cell Seeding: Seed the differentiated BMDMs into 6-well plates at a suitable density.

• Treatment: Treat the BMDMs with LPS (e.g., 100 ng/mL) in the presence or absence of different concentrations of TMP195 (e.g., 5, 20, 40, 60 µM).[2] Include a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period. For gene expression analysis (RT-qPCR), a shorter incubation of 4-6 hours may be sufficient.[2] For cytokine secretion analysis (ELISA), a longer incubation of 8-24 hours is recommended.[2]

• Sample Collection:

  • For RT-qPCR: Lyse the cells directly in the wells using a lysis buffer (e.g., TRIzol) and proceed with RNA extraction.

  • For ELISA: Collect the cell culture supernatants and store them at -80°C until analysis.

• Analysis:

  • RT-qPCR: Perform reverse transcription followed by quantitative PCR to measure the mRNA expression levels of M1 markers (e.g., iNOS, TNFα, IL-12) and M2 markers (e.g., Arg1, CD206). Normalize the expression to a housekeeping gene.

  • ELISA: Use commercial ELISA kits to quantify the concentration of secreted M1 cytokines (e.g., TNFα, IL-12, IL-6) in the culture supernatants.

• Data Analysis: Compare the expression levels of M1/M2 markers or the concentration of secreted cytokines between the different treatment groups.

Visualizations

Caption: General workflow for cell-based assays with TMP195.

Caption: TMP195's effect on macrophage signaling pathways.

References

• 1. cellagentech.com [cellagentech.com]
• 2. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 6. HDAC7 Activates IKK/NF-κB Signaling to Regulate Astrocyte-Mediated Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: TMP195 In Vivo Delivery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using the selective Class IIa HDAC inhibitor, TMP195, in animal models. Our aim is to help you overcome common challenges related to the delivery of this compound and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended route of administration for TMP195 in animal models?

The most commonly reported and recommended route of administration for TMP195 in animal studies, particularly in mice, is intraperitoneal (IP) injection.[1][2][3]

Q2: What is the standard dosage of TMP195 used in in vivo studies?

A typical and effective dosage of TMP195 reported in various cancer and inflammation models is 50 mg/kg, administered daily.[1][2][3]

Q3: What are the known solubility properties of TMP195?

TMP195 is characterized by poor aqueous solubility.[4] It is, however, soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695).[5] This low aqueous solubility is a primary challenge in formulating TMP195 for in vivo administration.

Q4: How should I prepare TMP195 for injection?

Due to its poor water solubility, TMP195 needs to be dissolved in a suitable vehicle before administration. Common practice involves first dissolving TMP195 in 100% DMSO to create a stock solution.[1][2] This stock solution is then often diluted with other vehicles to improve tolerability in animals. It is recommended to prepare fresh solutions daily and use them promptly.[1][6] If precipitation occurs during preparation, gentle heating and/or sonication can aid in dissolution.[6]

Q5: How should I store TMP195?

For long-term storage, solid TMP195 powder should be kept at -20°C for up to 3 years.[7] Stock solutions in DMSO can be stored at -80°C for up to two years or at -20°C for one year.[6] To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution.[6]

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the preparation and administration of TMP195 in animal models.

Issue 1: Precipitation of TMP195 in the final formulation.

• Problem: You observe precipitation or cloudiness in your TMP195 formulation after preparing it for injection. This can lead to inaccurate dosing and potential toxicity.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for TMP195 precipitation.

• Solutions:

  • Ensure Anhydrous DMSO: Moisture-absorbing DMSO can reduce the solubility of TMP195.[5] Always use fresh, high-quality, anhydrous DMSO for preparing your stock solution.

  • Optimize Vehicle Composition: If you are observing precipitation after diluting the DMSO stock, consider adjusting the vehicle composition. The tables below provide several options that have been successfully used.

  • Sonication and Gentle Warming: To aid dissolution, especially after adding co-solvents, use of sonication or a warm water bath can be effective.[6]

  • Prepare Fresh Daily: The stability of TMP195 in some aqueous-based formulations may be limited. It is best practice to prepare the final dosing solution fresh each day.[1]

Issue 2: Adverse reactions in animals post-injection.

• Problem: Animals exhibit signs of distress, such as lethargy, ruffled fur, or injection site reactions (e.g., inflammation, skin irritation) after TMP195 administration.

• Potential Causes and Solutions:

  • High DMSO Concentration: While an effective solvent, high concentrations of DMSO can be toxic to animals.

    • Solution: Minimize the final concentration of DMSO in the injected volume. A common strategy is to use a vehicle combination that allows for a lower percentage of DMSO. For example, a mixture of 10% DMSO and 90% corn oil is often used to improve tolerability.[1]

  • Formulation pH or Osmolality: The pH and osmolality of the formulation can cause local irritation.

    • Solution: When using saline-based formulations, ensure the final solution is isotonic and at a physiological pH.

  • Injection Technique: Improper injection technique can lead to local tissue damage and inflammation.

    • Solution: Ensure proper restraint and use the correct needle size and injection angle for intraperitoneal administration. Disinfect the injection site with 70% ethanol prior to injection.[1]

Data and Protocols

Quantitative Data Summary: TMP195 Solubility and Formulation

The following table summarizes various formulations that have been used to successfully deliver TMP195 in vivo.

Vehicle Composition	Achieved Solubility/Concentration	Solution Appearance	Reference(s)
100% DMSO	91 mg/mL	Clear Solution	[5]
10% DMSO, 90% Corn Oil	≥ 3 mg/mL	Clear Solution	[6]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 3 mg/mL	Clear Solution	[6]
10% DMSO, 90% (20% SBE-β-CD in Saline)	3 mg/mL	Suspended Solution	[6]
15% Cremophor EL, 85% Saline	8.33 mg/mL	Suspended Solution	[8]

Experimental Protocol: Preparation and Administration of TMP195 (50 mg/kg)

This protocol is a generalized procedure based on commonly cited methods.[1][2][3]

Materials:

• TMP195 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Corn oil (or other co-solvents as per the table above)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Syringes and needles appropriate for animal size

Procedure:

• Calculate the required amount of TMP195: Based on the average weight of the animals in the treatment group and the desired dose of 50 mg/kg, calculate the total mass of TMP195 needed.

• Prepare the TMP195 stock solution:

  • Weigh the calculated amount of TMP195 powder and place it in a sterile microcentrifuge tube.

  • Add the required volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 30 mg/mL).

  • Vortex thoroughly until the TMP195 is completely dissolved. Gentle warming or sonication can be used to assist dissolution.

• Prepare the final dosing solution (Example with 10% DMSO, 90% Corn Oil):

  • In a separate sterile tube, add the required volume of corn oil.

  • Add the appropriate volume of the TMP195 stock solution to the corn oil to achieve the final desired concentration for injection (e.g., for a 20g mouse receiving a 100 µL injection at 50 mg/kg, the final concentration would be 10 mg/mL).

  • Vortex the mixture thoroughly to ensure a homogenous solution.

• Animal Administration:

  • Weigh each animal to determine the precise injection volume.

  • Securely restrain the mouse.

  • Disinfect the injection site (lower abdominal quadrant) with 70% ethanol.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Aspirate slightly to ensure the needle is not in an organ or blood vessel.

  • Slowly inject the calculated volume of the TMP195 solution.

• Post-injection Monitoring:

  • Return the animal to its cage and monitor for any immediate or delayed adverse reactions.

Signaling Pathway of TMP195 in Macrophage Polarization

TMP195, as a selective Class IIa HDAC inhibitor, influences macrophage polarization, a key aspect of its anti-tumor and immunomodulatory effects. It promotes a shift towards a pro-inflammatory, anti-tumor M1 phenotype. This is achieved, in part, through the modulation of the NF-κB and MAPK signaling pathways.

Caption: TMP195 signaling pathway in macrophage polarization.

By inhibiting Class IIa HDACs, TMP195 prevents the deacetylation and subsequent inactivation of key signaling molecules in the NF-κB and MAPK pathways. This leads to the sustained activation of these pathways, promoting the expression of genes associated with M1 macrophage polarization and function, ultimately contributing to an anti-tumor immune response.

References

• 1. benchchem.com [benchchem.com]
• 2. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medkoo.com [medkoo.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Managing Potential Toxicity of Long-Term TMP195 Treatment

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing potential toxicities associated with the long-term use of TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor. The information is presented in a question-and-answer format for troubleshooting common issues and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is TMP195 and what is its primary mechanism of action?

A1: TMP195 is a selective, first-in-class inhibitor of class IIa HDACs, with specific activity against HDAC4, HDAC5, HDAC7, and HDAC9.[1] Its mechanism of action involves binding to the active site of these enzymes, which prevents them from deacetylating their target proteins. This modulation of protein acetylation primarily impacts gene expression related to immune functions, particularly by reprogramming monocytes and macrophages to enhance anti-tumor immune responses.[2][3]

Q2: What are the known toxicities of HDAC inhibitors as a class?

A2: HDAC inhibitors as a class are associated with a range of potential toxicities. The most commonly reported adverse effects include gastrointestinal issues (nausea, vomiting, diarrhea), constitutional symptoms (fatigue), and hematological toxicities (thrombocytopenia, neutropenia, anemia).[4] Some HDAC inhibitors have also been linked to cardiac effects, such as electrocardiogram (ECG) abnormalities, including ST-T segment changes and QTc interval prolongation.[5] Metabolic and liver toxicities, such as elevated transaminases, have also been observed.[4]

Q3: Is there specific long-term toxicity data available for TMP195?

A3: Currently, there is limited published data on the long-term toxicity of TMP195. Short-term preclinical studies have reported a lack of overt toxicity, with no significant changes in feeding behavior, activity, or body weight observed in mice during experimental periods of up to 28 days.[2][6] However, researchers have noted that the possibility of side effects with longer-term use cannot be ruled out and that further detailed investigation is necessary.[6] Therefore, careful monitoring during long-term in vivo experiments is crucial.

Q4: What are the potential advantages of TMP195's selectivity in terms of toxicity?

A4: The high selectivity of TMP195 for class IIa HDACs may offer a more favorable safety profile compared to pan-HDAC inhibitors. By avoiding the inhibition of other HDAC classes, TMP195 might circumvent some of the toxicities associated with broader-acting HDAC inhibitors.[1] However, this is a theoretical advantage that needs to be confirmed through long-term preclinical and clinical studies.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during long-term experiments with TMP195.

Issue 1: I am observing weight loss and reduced activity in my animal models during a long-term TMP195 study.

• Possible Cause: While short-term studies have not reported these effects, long-term administration may lead to systemic toxicity. Reduced food and water consumption can be early indicators.

• Troubleshooting Steps:

  • Monitor Body Weight and Food/Water Intake: Implement daily monitoring of body weight and measure food and water consumption to quantify any changes.

  • Clinical Observations: Perform daily clinical observations for signs of malaise, such as altered posture, rough coat, or reduced mobility.

  • Dose Reduction or Intermittent Dosing: Consider reducing the dose of TMP195 or implementing an intermittent dosing schedule (e.g., 5 days on, 2 days off) to mitigate potential cumulative toxicity.

  • Blood Analysis: Collect blood samples to assess for signs of dehydration (hematocrit) or metabolic disturbances.

Issue 2: My animals are showing signs of hematological abnormalities in routine blood work.

• Possible Cause: Hematological toxicities are a known class effect of HDAC inhibitors.[4] Long-term TMP195 treatment could potentially lead to cytopenias.

• Troubleshooting Steps:

  • Complete Blood Count (CBC): Perform regular CBCs (e.g., every 2-4 weeks) to monitor red blood cells, white blood cells, and platelets.

  • Peripheral Blood Smear: If abnormalities are detected, a peripheral blood smear can provide more detailed morphological information.

  • Dose Adjustment: Based on the severity of the hematological changes, consider a dose reduction or temporary cessation of treatment.

  • Supportive Care: In cases of severe anemia or thrombocytopenia, supportive care may be necessary according to your institution's animal care guidelines.

Issue 3: I am concerned about potential cardiotoxicity in my long-term study.

• Possible Cause: Cardiotoxicity is a concern with some HDAC inhibitors.[5] While not specifically reported for TMP195, it is a critical parameter to monitor in long-term studies.

• Troubleshooting Steps:

  • Electrocardiogram (ECG): If available, perform baseline and periodic ECG monitoring to detect any changes in cardiac rhythm or intervals (e.g., QTc).

  • Cardiac Biomarkers: Measure serum levels of cardiac troponins (cTnI, cTnT) and brain natriuretic peptide (BNP) at baseline and regular intervals as indicators of cardiac injury.

  • Echocardiography: For a more detailed assessment of cardiac function, consider echocardiography to evaluate parameters like left ventricular ejection fraction (LVEF).

  • Histopathology: At the end of the study, perform a thorough histopathological examination of the heart tissue.

Data Presentation

Table 1: Potential Toxicities Associated with HDAC Inhibitors and Monitoring Parameters

Potential Toxicity	Monitoring Parameters	Frequency of Monitoring (Suggested)
Hematological	Complete Blood Count (CBC) with differential, Platelet count	Baseline, then every 2-4 weeks
Hepatic	Alanine aminotransferase (ALT), Aspartate aminotransferase (AST), Alkaline phosphatase (ALP), Total bilirubin	Baseline, then monthly
Renal	Blood Urea Nitrogen (BUN), Creatinine	Baseline, then monthly
Cardiac	Electrocardiogram (ECG), Cardiac Troponins (cTnI/cTnT), Brain Natriuretic Peptide (BNP)	Baseline, then as needed based on observations
Gastrointestinal	Body weight, Food and water consumption, Fecal consistency	Daily/Weekly
General	Clinical observations (activity, posture, coat)	Daily

Experimental Protocols

Protocol 1: Long-Term Toxicity Monitoring in Rodents

Objective: To monitor for potential toxicities of long-term TMP195 administration in a rodent model.

Methodology:

• Animal Model: Select a suitable rodent model (e.g., C57BL/6 mice or Sprague-Dawley rats).

• Dosing: Administer TMP195 daily via the desired route (e.g., intraperitoneal injection) at various dose levels alongside a vehicle control group. A typical dose used in efficacy studies is 50 mg/kg/day.[2]

• In-life Monitoring:

  • Record body weight and clinical observations daily.

  • Measure food and water consumption weekly.

• Blood Collection: Collect blood samples (e.g., via tail vein or saphenous vein) at baseline and at regular intervals (e.g., monthly) for hematology and clinical chemistry analysis.

• Terminal Procedures:

  • At the end of the study, perform a complete necropsy.

  • Record organ weights (liver, kidneys, heart, spleen, thymus).

  • Collect tissues for histopathological examination.

Protocol 2: Hematological Toxicity Assessment

Objective: To assess the potential for TMP195-induced hematological toxicity.

Methodology:

• Blood Collection: Collect approximately 50-100 µL of whole blood into EDTA-coated tubes.

• Complete Blood Count (CBC): Analyze the blood using an automated hematology analyzer to determine red blood cell count, hemoglobin, hematocrit, white blood cell count with differential, and platelet count.

• Peripheral Blood Smear:

  • Prepare a blood smear on a glass slide.

  • Stain with Wright-Giemsa stain.

  • Examine under a microscope to assess cell morphology.

• Data Analysis: Compare the hematological parameters of the TMP195-treated groups to the vehicle control group.

Protocol 3: Cardiotoxicity Monitoring

Objective: To monitor for potential cardiac-related adverse effects of long-term TMP195 treatment.

Methodology:

• Electrocardiography (ECG):

  • Anesthetize the animal and place it on a heated platform.

  • Attach ECG leads to the appropriate limbs.

  • Record a baseline ECG and then at specified time points throughout the study.

  • Analyze the recordings for changes in heart rate, PR interval, QRS duration, and QT interval (corrected for heart rate, QTc).

• Cardiac Biomarker Analysis:

  • Collect serum or plasma from blood samples.

  • Use commercially available ELISA kits to measure the concentrations of cardiac troponin I (cTnI) or T (cTnT) and brain natriuretic peptide (BNP).

• Histopathology:

  • At necropsy, carefully dissect the heart.

  • Fix the heart in 10% neutral buffered formalin.

  • Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E).

  • Examine for any signs of myocardial damage, inflammation, or fibrosis.

Visualizations

Caption: Workflow for long-term toxicity assessment of TMP195.

Caption: Simplified signaling pathway of TMP195's mechanism of action.

References

• 1. selleckchem.com [selleckchem.com]
• 2. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. Safety and Tolerability of Histone Deacetylase (HDAC) Inhibitors in Oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]

selecting the correct cancer model for TMP195 studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting the correct cancer models for TMP195 studies. It includes frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is TMP195 and what is its primary mechanism of action in cancer?

A1: TMP195 is a selective, first-in-class inhibitor of class IIa histone deacetylases (HDACs), with inhibitory activity against HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3][4] Its primary anti-cancer mechanism is not direct cytotoxicity to tumor cells. Instead, TMP195 modulates the tumor microenvironment, particularly by reprogramming tumor-associated macrophages (TAMs) from a pro-tumoral (M2-like) to an anti-tumoral (M1-like) phenotype.[5][6][7][8] This repolarization enhances phagocytosis, antigen presentation, and the secretion of pro-inflammatory cytokines, leading to an anti-tumor immune response.[5][7]

Q2: Does TMP195 have direct cytotoxic effects on cancer cells?

A2: Studies have shown that TMP195 generally does not have direct cytotoxic effects on various cancer cell lines in vitro, including colorectal and breast cancer cells.[5][7][9] Its anti-tumor effects in vivo are primarily mediated through its immunomodulatory actions on macrophages.[5][6][7] Therefore, standard cell viability assays with cancer cell lines alone may not reflect the in vivo efficacy of TMP195.

Q3: Which cancer models are most appropriate for studying TMP195?

A3: The most appropriate cancer models are those in which macrophages play a significant role in the tumor microenvironment. Immunocompetent syngeneic or genetically engineered mouse models are essential to study the immunomodulatory effects of TMP195. Recommended models include:

• Breast Cancer: The MMTV-PyMT transgenic mouse model is a well-established model of luminal B breast cancer where macrophages are known to be crucial for tumor progression and metastasis.[7][8][9][10][11]

• Colorectal Cancer:

  • Colitis-Associated Cancer (CAC) models, induced by agents like azoxymethane (B1215336) (AOM) and dextran (B179266) sodium sulfate (B86663) (DSS), are suitable as they involve a significant inflammatory and macrophage component.[5][12][13][14]

  • Syngeneic tumor models, such as the subcutaneous implantation of MC38 colon adenocarcinoma cells in C57BL/6 mice, are also effective for evaluating the anti-tumor immune response facilitated by TMP195.[1][2][5][15][16]

Q4: What is the rationale for combining TMP195 with immunotherapy, such as PD-1 blockade?

A4: The rationale is based on creating a more robust anti-tumor immune response. While TMP195 reprograms macrophages to an M1 phenotype, which can enhance T-cell activation, tumors can still employ other mechanisms of immune evasion, such as the PD-1/PD-L1 axis.[5] TMP195 has been shown to increase the expression of PD-1 and PD-L1 in the tumor microenvironment.[5] Combining TMP195 with a PD-1 blockade can therefore have a synergistic effect: TMP195 "heats up" the tumor microenvironment by activating macrophages, making the tumor more susceptible to the T-cell-reinvigorating effects of PD-1 inhibitors.[5][7][9][17]

Q5: Can TMP195 be used to overcome multidrug resistance in cancer?

A5: Yes, in addition to its immunomodulatory effects, TMP195 has been shown to resensitize multidrug-resistant (MDR) cancer cells to conventional chemotherapeutic agents.[16][18][19][20] It achieves this by inhibiting the function of ATP-binding cassette (ABC) transporters, specifically ABCB1 (P-glycoprotein) and ABCG2 (Breast Cancer Resistance Protein), which are responsible for pumping drugs out of cancer cells.[16][18][19][20][21] TMP195 does not affect the protein expression of these transporters but interferes with their drug efflux function.[18][19][20]

Troubleshooting Guide

Q: My cancer cells are not dying after in vitro TMP195 treatment. Is the compound inactive?

A: This is an expected result. TMP195's primary mechanism is not direct cytotoxicity but modulation of the immune microenvironment.[5][7]

• Recommendation: To observe the effects of TMP195 in vitro, you should use co-culture systems. For example, co-culture cancer cells with macrophages (e.g., bone marrow-derived macrophages, BMDMs) and then treat with TMP195. You can then assess macrophage polarization (M1/M2 markers), phagocytosis of cancer cells by macrophages, and secretion of cytokines.

Q: I'm not observing significant tumor reduction in my mouse model with TMP195 monotherapy. What could be wrong?

A: Several factors could be at play:

• Incorrect Mouse Model: Are you using an immunocompetent mouse model? TMP195's efficacy is dependent on a functional immune system, particularly macrophages. Studies in immunodeficient mice (e.g., nude or SCID mice) are unlikely to show a significant anti-tumor effect.

• Tumor Microenvironment: The specific tumor model may lack a significant macrophage infiltrate. Consider performing immunohistochemistry or flow cytometry on baseline tumors to confirm the presence of TAMs (e.g., F4/80+, CD11b+ cells).

• Dosing and Schedule: Ensure you are using an appropriate dose and administration route. A commonly used and effective regimen in mouse models is 50 mg/kg/day administered intraperitoneally (i.p.).[3][5]

• Tumor Burden: Treatment may be more effective when initiated on smaller, established tumors rather than very large, late-stage tumors.[9]

Q: I'm having trouble detecting a clear M1 polarization shift in my macrophages after TMP195 treatment. What should I check?

A:

• Macrophage Source and Differentiation: Ensure your macrophages (e.g., BMDMs) are properly differentiated (typically with M-CSF for 5-7 days) before stimulation.[5]

• Stimulation Conditions: For in vitro polarization, macrophages are often primed with a stimulus like lipopolysaccharide (LPS) in addition to TMP195 to induce a strong M1 phenotype.[5]

• Timing of Analysis: The expression of M1 markers is dynamic. Check mRNA levels of M1 genes (e.g., iNOS, TNFα, IL-12) by qPCR after a shorter incubation (e.g., 4-6 hours) and protein levels of cytokines in the supernatant by ELISA after a longer incubation (e.g., 8-24 hours).[5]

• Markers: Use a panel of markers for analysis. For flow cytometry, check surface markers like CD80 and CD86 for M1 and CD206 and CD163 for M2.[22] For qPCR, analyze multiple M1 and M2-associated genes.

Data Presentation

Table 1: Inhibitory Activity of TMP195 against Histone Deacetylases (HDACs)

Target	Inhibition Constant (Ki)	IC50
HDAC4	59 nM[1][3][4]	111 nM[17]
HDAC5	60 nM[1][3][4]	106 nM[17]
HDAC7	26 nM[1][3][4]	46 nM[17]
HDAC9	15 nM[1][3][4]	9 nM[17]
Class I/IIb HDACs	>10 µM[17]	>10 µM[17]

Table 2: Recommended Cancer Models for TMP195 Studies

Cancer Type	Model Name	Description	Key Features
Breast Cancer	MMTV-PyMT (transgenic)	Spontaneous development of mammary tumors that metastasize to the lung.	Macrophage-dependent tumor progression and metastasis.[7][8][9]
Colorectal Cancer	Colitis-Associated Cancer (AOM/DSS induced)	Chemically induced colitis and subsequent tumor formation.	High level of inflammation and macrophage infiltration.[5][12]
Colorectal Cancer	MC38 (syngeneic)	Subcutaneous implantation of murine colon adenocarcinoma cells into C57BL/6 mice.	Immunocompetent model, responsive to immunotherapy.[1][2][5]

Experimental Protocols

Protocol 1: In Vitro Macrophage Polarization Assay

This protocol details the differentiation of bone marrow-derived macrophages (BMDMs) and their subsequent polarization using TMP195.

• Isolation and Differentiation of BMDMs:

  • Isolate bone marrow from the femurs and tibias of C57BL/6 mice under sterile conditions.[5]

  • Lyse red blood cells using an ACK lysis buffer.

  • Culture the bone marrow cells in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 20-50 ng/mL Macrophage Colony-Stimulating Factor (M-CSF).

  • Incubate for 6-7 days at 37°C and 5% CO2, replacing the medium every 2-3 days, to allow differentiation into BMDMs.[5]

• Macrophage Polarization:

  • Plate the differentiated BMDMs at a suitable density in a new culture plate.

  • To induce M1 polarization, stimulate the cells with 100 ng/mL Lipopolysaccharide (LPS) and the desired concentration of TMP195 (e.g., 20-60 µM) or vehicle control (DMSO).[5]

  • Incubate for the desired time based on the downstream analysis:

    • qPCR: 4-6 hours to analyze the mRNA expression of M1 markers (iNOS, TNFα, IL-12) and M2 markers (Arg1, CD206).

    • ELISA/Flow Cytometry: 8-24 hours to measure cytokine secretion (TNF-α, IL-12, IL-6) in the supernatant or surface marker expression (CD86, CD206) by flow cytometry.[5]

• Analysis of MAPK and NF-κB Signaling:

  • To assess signaling pathway activation, treat BMDMs with TMP195 for a shorter duration (e.g., 30-120 minutes).

  • Lyse the cells and perform Western blotting to detect the phosphorylated forms of p38 MAPK, JNK, and NF-κB p65.[5]

Protocol 2: In Vivo Syngeneic Mouse Tumor Model (MC38)

This protocol describes the establishment of a subcutaneous MC38 tumor model to evaluate the in vivo efficacy of TMP195.

• Cell Culture and Implantation:

  • Culture MC38 murine colon adenocarcinoma cells in DMEM with 10% FBS.

  • Harvest the cells and resuspend them in sterile PBS or saline at a concentration of 1x10^7 cells/mL.

  • Subcutaneously inject 1x10^6 cells (in 100 µL) into the flank of 6-8 week old C57BL/6 mice.[5]

• Tumor Growth and Treatment:

  • Allow tumors to establish and reach a palpable size (e.g., 50-100 mm³), which typically occurs around day 5-7 post-implantation.[5]

  • Randomize mice into treatment groups (e.g., vehicle control, TMP195, anti-PD-1, combination).

  • Administer TMP195 at a dose of 50 mg/kg daily via intraperitoneal (i.p.) injection.[5] The vehicle is typically DMSO or a formulation with PEG300, Tween80, and water.[3]

  • For combination studies, administer anti-PD-1 antibody (e.g., 200 µg per mouse) i.p. every 3 days.[5]

  • Monitor tumor growth by caliper measurements every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2. Also, monitor mouse body weight and general health.

• Endpoint Analysis:

  • Continue treatment for a predefined period (e.g., until day 20-21).[5]

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor weight and volume.

  • Tumor tissue can be processed for further analysis, such as flow cytometry to analyze immune cell infiltration (macrophages, T cells), immunohistochemistry (IHC) for protein expression (e.g., PD-L1), or qPCR for gene expression analysis.

Protocol 3: Assessment of ABCB1/ABCG2-Mediated Drug Efflux

This protocol is for evaluating the ability of TMP195 to inhibit the function of drug efflux pumps.

• Cell Lines:

  • Use a pair of cell lines: a drug-sensitive parental cell line (e.g., S1) and its drug-resistant counterpart that overexpresses a specific transporter (e.g., S1-M1-80, which overexpresses ABCG2).[19]

• Drug Efflux Assay (using a fluorescent substrate):

  • Seed the parental and resistant cells in a multi-well plate.

  • Pre-incubate the cells with TMP195 (e.g., 1-20 µM) or a known inhibitor (e.g., Verapamil for ABCB1, Ko143 for ABCG2) for 1-2 hours.

  • Add a fluorescent substrate of the transporter (e.g., Calcein-AM for ABCB1, Pheophorbide A for ABCG2).[19][21]

  • Incubate for an appropriate time to allow for substrate uptake and efflux.

  • Wash the cells and measure the intracellular fluorescence using a flow cytometer or fluorescence plate reader.

  • An increase in intracellular fluorescence in the resistant cells treated with TMP195 indicates inhibition of the efflux pump.[21]

• Chemosensitization (Cell Viability) Assay:

  • Seed the parental and resistant cells in 96-well plates.

  • Treat the cells with a serial dilution of a chemotherapeutic drug that is a substrate for the transporter (e.g., paclitaxel (B517696) for ABCB1, mitoxantrone (B413) for ABCG2) in the presence or absence of a fixed, non-toxic concentration of TMP195 (e.g., 2-5 µM).[18]

  • Incubate for 72 hours.

  • Assess cell viability using an MTT or similar assay.

  • A leftward shift in the dose-response curve and a lower IC50 value for the chemotherapeutic drug in the presence of TMP195 in the resistant cells indicates reversal of resistance.

Visualizations

Caption: TMP195 inhibits Class IIa HDACs, activating MAPK and NF-κB pathways.

Caption: Workflow for selecting and validating a cancer model for TMP195 studies.

Caption: Decision logic for considering TMP195 in combination therapy regimens.

References

• 1. td2inc.com [td2inc.com]
• 2. MC38 Syngeneic Colon Carcinoma Tumor Model I CRO services [explicyte.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 002374 - MMTV-PyMT Strain Details [jax.org]
• 9. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MMTV-PyMT and Derived Met-1 Mouse Mammary Tumor Cells as Models for Studying the Role of the Androgen Receptor in Triple-Negative Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Insights from transgenic mouse models of PyMT-induced breast cancer: recapitulating human breast cancer progression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tumor formation in a mouse model of colitis-associated colon cancer does not require COX-1 or COX-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A novel mouse model for colitis-associated colon carcinogenesis induced by 1,2-dimethylhydrazine and dextran sulfate sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mouse Model of Colitis-Associated Colorectal Cancer (CAC): Isolation and Characterization of Mucosal-Associated Lymphoid Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [PDF] A syngeneic MC38 orthotopic mouse model of colorectal cancer metastasis | Semantic Scholar [semanticscholar.org]
• 16. MC38 Syngeneic Mouse Model - Altogen Labs [altogenlabs.com]
• 17. axonmedchem.com [axonmedchem.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. pure.lib.cgu.edu.tw [pure.lib.cgu.edu.tw]
• 21. researchgate.net [researchgate.net]
• 22. Macrophage Polarization Assay - Creative Biolabs [macrophage.creative-biolabs.com]

Technical Support Center: TMP195 Dissolution for Injection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the complete dissolution of TMP195 for injection in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is TMP195 and why is proper dissolution critical?

A1: TMP195 is a selective inhibitor of class IIa histone deacetylases (HDACs), specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3] It is a valuable tool in preclinical research, particularly in oncology and inflammatory diseases, for its ability to modulate the tumor microenvironment and immune responses.[1][4] Proper and complete dissolution is crucial for ensuring accurate dosing, bioavailability, and reliable experimental outcomes in both in vitro and in vivo studies. Incomplete dissolution can lead to precipitation, inaccurate concentration, and potentially adverse effects in animal models.

Q2: What are the recommended solvents for dissolving TMP195 for in vivo injections?

A2: Several solvent systems have been successfully used to dissolve TMP195 for intraperitoneal (IP) injections in animal studies. The choice of vehicle depends on the desired concentration and experimental design. Commonly used vehicles include:

• 100% Dimethyl sulfoxide (B87167) (DMSO) [1][4]

• 10% DMSO and 90% Corn Oil [1][5]

• 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline [6]

• 10% DMSO and 90% (20% SBE-β-CD in Saline) [6]

Q3: What should I do if I observe precipitation after preparing the TMP195 solution?

A3: Precipitation can occur, especially with certain solvent systems or at higher concentrations. If you observe precipitation, you can try the following troubleshooting steps:

• Vortexing: Ensure the solution is thoroughly mixed by vortexing.[1]

• Heating: Gentle heating of the solution can aid in dissolution.[6]

• Sonication: Using an ultrasonic bath can help to break down particles and facilitate dissolution.[6][7]

• Fresh Preparation: It is highly recommended to prepare TMP195 solutions fresh daily, immediately before use, to minimize the risk of precipitation.[1][6]

Q4: What is the mechanism of action of TMP195?

A4: TMP195 selectively inhibits class IIa HDACs, which leads to histone hyperacetylation and the re-expression of certain genes, particularly those involved in immune function.[1] A key mechanism is the modulation of signaling pathways like MAPK and NF-κB, which can promote the polarization of macrophages to an anti-tumor M1 phenotype.[1][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
TMP195 powder is not dissolving.	Poor solubility in the chosen solvent at the desired concentration.	- Ensure you are using a recommended solvent system (see FAQs and Protocols).- Try gentle heating or sonication to aid dissolution.[6]- Prepare a stock solution in 100% DMSO first before diluting with other co-solvents.[6]
Precipitation observed after adding aqueous solution (e.g., saline).	TMP195 has poor aqueous solubility.[8]	- Use a formulation with co-solvents like PEG300 and Tween-80 to improve solubility in aqueous solutions.[6]- Add the aqueous component last and slowly while vortexing.
Solution appears cloudy or as a suspension.	Some formulations, like the one with SBE-β-CD, are expected to be suspensions.[6]	- For oral or intraperitoneal injections, a uniform suspension is acceptable. Ensure it is well-mixed before each injection.[6]- If a clear solution is required, select an alternative solvent system.
Inconsistent results in animal studies.	Incomplete dissolution leading to inaccurate dosing.	- Visually inspect the solution for any particulate matter before injection.- Prepare fresh solutions for each day of dosing.[1]- Ensure the final formulation is a homogenous solution or a uniform suspension.

Quantitative Data: Solubility of TMP195

Solvent System	Achievable Concentration	Solution Appearance	Notes
100% DMSO	91 mg/mL (199.37 mM)[2]	Clear Solution	Use fresh, non-hydrated DMSO.[2]
10% DMSO + 90% Corn Oil	≥ 3 mg/mL (6.57 mM)[5][6]	Clear Solution	A commonly used vehicle for IP injections in mice.[1][5]
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 3 mg/mL (6.57 mM)[6]	Clear Solution	A more complex vehicle suitable for achieving a clear aqueous solution.
10% DMSO + 90% (20% SBE-β-CD in Saline)	3 mg/mL (6.57 mM)[6]	Suspended Solution	Requires sonication. Suitable for oral and IP injections.[6]

Experimental Protocols

Protocol 1: Preparation of TMP195 in 10% DMSO and 90% Corn Oil

This protocol is suitable for preparing a 3 mg/mL solution for intraperitoneal injection.

• Prepare a 30 mg/mL stock solution of TMP195 in 100% DMSO.

  • Weigh the required amount of TMP195 powder.

  • Add the appropriate volume of 100% DMSO to achieve a concentration of 30 mg/mL.

  • Vortex thoroughly until the TMP195 is completely dissolved.

• Prepare the final injection solution.

  • In a sterile tube, add 900 µL of corn oil.

  • Add 100 µL of the 30 mg/mL TMP195 stock solution in DMSO to the corn oil.

  • Vortex the mixture thoroughly to ensure a homogenous and clear solution.[6]

• Administration.

  • This formulation is typically used for intraperitoneal injections at a dosage of 50 mg/kg.[1][4][5]

  • It is recommended to prepare this solution fresh daily.[1]

Protocol 2: Preparation of TMP195 in a Multi-Component Vehicle

This protocol is designed to achieve a clear aqueous solution of TMP195 at a concentration of ≥ 3 mg/mL.

• Prepare a 30 mg/mL stock solution of TMP195 in 100% DMSO.

  • Follow step 1 as described in Protocol 1.

• Prepare the final injection solution in a stepwise manner.

  • To prepare 1 mL of the final solution, start with 100 µL of the 30 mg/mL TMP195 stock solution.

  • Add 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix until the solution is clear.

  • Finally, add 450 µL of saline and mix to achieve the final volume of 1 mL.[6]

• Administration.

  • This clear solution is suitable for various injection routes where a non-oily vehicle is preferred.

Visualizations

Caption: Workflow for the preparation of TMP195 injection solution.

Caption: Simplified signaling pathway of TMP195 in macrophage polarization.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: TMP195 Handling and Stability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of the selective class IIa HDAC inhibitor, TMP195, with a specific focus on the impact of freeze-thaw cycles. Adherence to proper storage and handling protocols is critical for ensuring experimental reproducibility and accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the manufacturer-recommended storage conditions for TMP195?

TMP195 is typically supplied as a solid powder. For long-term storage (months to years), the powder should be kept at -20°C in a dry, dark environment.[1] Once reconstituted, typically in a solvent like Dimethyl Sulfoxide (DMSO), the resulting stock solution should also be stored at -20°C or -80°C for long-term stability.[2][3][4] For short-term use (days to weeks), some suppliers indicate that storage at 4°C is acceptable.[1][2]

Q2: Why is it critical to avoid repeated freeze-thaw cycles for TMP195 solutions?

Repeated freeze-thaw cycles are strongly discouraged as they can compromise the stability and activity of the compound.[3][4] While TMP195 is a small molecule, the process of freezing and thawing can introduce instability. For proteins and enzymes, this process is known to cause degradation through the formation of ice crystals that disrupt molecular structure.[5] For compounds dissolved in solvents like DMSO, repeated temperature fluctuations can lead to the introduction of moisture, potential precipitation of the compound upon thawing, and ultimately, a decrease in the effective concentration and potency of the stock solution.[4]

Q3: How many freeze-thaw cycles can a TMP195 solution tolerate before its activity is affected?

There is no specific published data quantifying the exact number of freeze-thaw cycles TMP195 can withstand before significant degradation occurs. However, the consensus from manufacturer guidelines and general laboratory best practices is to minimize or eliminate freeze-thaw cycles entirely.[3][4] As a preventative measure, it is highly recommended to prepare single-use aliquots from a freshly prepared stock solution. This practice ensures that the main stock remains untouched and each experimental sample is of consistent quality.[5][6]

Q4: What are the potential consequences of using a TMP195 solution that has undergone multiple freeze-thaw cycles?

Using a compromised TMP195 solution can lead to several adverse experimental outcomes:

• Reduced Potency: The inhibitor may lose its efficacy, leading to weaker than expected biological effects.

• Inaccurate IC50 Values: Experiments to determine the half-maximal inhibitory concentration will yield inaccurate and likely inflated values.

• Poor Reproducibility: Results will be inconsistent between experiments, undermining the reliability of the data.

• Complete Loss of Activity: In severe cases, the compound may degrade to a point where it is no longer active.

Q5: My TMP195 solution has been frozen and thawed multiple times. What should I do?

If you suspect your TMP195 stock has been compromised due to multiple freeze-thaw cycles, it is best to discard it and prepare a fresh stock solution from the powder. If you must use the existing solution, it is critical to first validate its activity against a new, properly handled control sample or a previously established positive control experiment.

Troubleshooting Guide

Problem: You observe inconsistent or significantly weaker than expected inhibitory effects in your experiments using TMP195.

Potential Cause: The activity of your TMP195 stock solution may be compromised due to improper storage and handling, particularly repeated freeze-thaw cycles.

Recommended Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing inconsistent experimental results potentially caused by TMP195 degradation.

Data Summary

While specific quantitative data for TMP195 degradation per freeze-thaw cycle is not available, the table below summarizes the general, documented effects of such cycles on different types of biomolecules.

Biomolecule Type	General Impact of Repeated Freeze-Thaw Cycles	Key Considerations
Small Molecules (in DMSO)	Can lead to precipitation, moisture absorption, and degradation over time, reducing effective concentration.[7]	Aliquoting is critical. Solubility in cold DMSO can be a factor.
Enzymes/Proteins	High risk of denaturation and aggregation, leading to significant loss of activity. Ice crystal formation can physically damage the protein structure.[5][6]	Storage at -80°C is generally better than -20°C. Cryoprotectants (e.g., glycerol) can mitigate damage.[5][6]
RNA	Highly susceptible to degradation. Integrity can be compromised even after a single cycle, affecting gene expression analysis.[8]	Thawing on ice is recommended over room temperature to better preserve integrity.[8]
DNA	Generally more stable than RNA or proteins, but repeated cycles can still cause fragmentation, especially of high molecular weight DNA.	For most applications (e.g., PCR), DNA is relatively robust, but caution is still advised.

Key Experimental Protocols

Protocol 1: Recommended Preparation and Storage of TMP195 Stock Solution

This protocol is designed to maximize the shelf-life and consistency of your TMP195 inhibitor.

• Reconstitution: Briefly centrifuge the vial of TMP195 powder to ensure all material is at the bottom. Reconstitute the powder in high-quality, anhydrous DMSO to a desired stock concentration (e.g., 10 mM). Vortex thoroughly to ensure complete dissolution.

• Aliquoting: Immediately after reconstitution, divide the entire stock solution into single-use aliquots in low-binding polypropylene (B1209903) tubes. The volume of each aliquot should be appropriate for a single experiment to avoid leaving residual solution.

• Storage: Snap-freeze the aliquots and store them at -80°C for long-term storage. Avoid "slow-freezing" in a -20°C freezer, as this can increase ice crystal formation.

• Usage: When an experiment is planned, remove a single aliquot from the -80°C freezer and thaw it completely at room temperature. Once thawed, vortex briefly before use. Discard any unused portion of the thawed aliquot; do not refreeze it.

Protocol 2: Functional Validation of TMP195 via a Class IIa HDAC Activity Assay

This protocol provides a general workflow to test the inhibitory activity of a TMP195 stock solution. A challenge with testing class IIa HDACs is their low enzymatic activity; therefore, specialized substrates are often required.[9]

• Assay Components:

  • Recombinant human Class IIa HDAC enzyme (e.g., HDAC4, HDAC5, HDAC7).

  • Fluorogenic Class IIa HDAC substrate (e.g., a trifluoroacetylated lysine (B10760008) substrate).

  • Assay Buffer (optimized for HDAC activity).

  • Developer solution (to stop the reaction and generate a fluorescent signal).

  • TMP195 solutions: "Old" stock (suspected degradation) and "New" stock (freshly prepared).

  • Multi-well assay plate (e.g., black, 96-well).

• Procedure: a. Prepare serial dilutions of both the "Old" and "New" TMP195 stock solutions in assay buffer. Include a "no inhibitor" control (vehicle only, e.g., DMSO). b. Add the diluted TMP195 or vehicle control to the wells of the assay plate. c. Add the recombinant HDAC enzyme to the wells and incubate for a pre-determined time (e.g., 15 minutes) at 37°C to allow the inhibitor to bind to the enzyme. d. Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells. e. Incubate the plate at 37°C for the desired reaction time (e.g., 60 minutes). f. Stop the reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorophore. g. Read the fluorescence on a plate reader at the appropriate excitation/emission wavelengths.

• Data Analysis: a. Subtract the background fluorescence (wells with no enzyme). b. Plot the fluorescence intensity against the concentration of TMP195 for both "Old" and "New" stocks. c. Calculate the IC50 value for each stock. A significant increase in the IC50 value for the "Old" stock compared to the "New" stock indicates degradation and loss of activity.

TMP195 Signaling Pathways

TMP195 exerts its biological effects by selectively inhibiting Class IIa HDACs, which impacts multiple downstream signaling pathways.

Caption: TMP195 promotes M1 macrophage polarization by increasing the phosphorylation of p38 MAPK, JNK, and NF-κB p65.[10]

Caption: TMP195 inhibits the enzymatic activity of Class IIa HDACs, which are part of a repressive complex with MEF2 and HDAC3, leading to the de-repression of target genes.[11]

References

• 1. medkoo.com [medkoo.com]
• 2. cellagentech.com [cellagentech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Effects of Freeze-Thaw and Storage on Enzymatic Activities, Protein Oxidative Damage, and Immunocontent of the Blood, Liver, and Brain of Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. "Design, Synthesis, And Evaluation Of Class Iia Histone Deacetylase (hdac) Inhibitors " by Lauren Nicole Kotsull [digitalcommons.wayne.edu]
• 10. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective class II HDAC inhibitors impair myogenesis by modulating the stability and activity of HDAC–MEF2 complexes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide: The Class IIa-Selective HDAC Inhibitor TMP195 Versus the Pan-HDAC Inhibitor Vorinostat

In the landscape of epigenetic drug development, histone deacetylase (HDAC) inhibitors have emerged as a promising class of therapeutics for a range of diseases, particularly cancer. While pan-HDAC inhibitors like vorinostat (B1683920) have demonstrated clinical utility, their broad activity can lead to off-target effects and associated toxicities. This has driven the development of more selective inhibitors, such as TMP195, which specifically targets Class IIa HDACs. This guide provides a detailed, objective comparison of TMP195 and vorinostat, supported by experimental data, to inform researchers, scientists, and drug development professionals.

At a Glance: Key Distinctions

Feature	TMP195	Vorinostat (SAHA)
Target Selectivity	Selective for Class IIa HDACs (HDAC4, 5, 7, 9)	Pan-HDAC inhibitor (Classes I and II)[1][2]
Primary Mechanism of Action	Immunomodulation, primarily through macrophage polarization.[2][3]	Global histone hyperacetylation, leading to cell cycle arrest, apoptosis, and inhibition of angiogenesis.[2]
Therapeutic Approach	Targeted, immunotherapeutic	Broadly cytotoxic
Known Side Effects	Preclinical data suggests a favorable safety profile with no observed overt toxicities in short-term studies.[4]	Common adverse events include fatigue, diarrhea, nausea, and thrombocytopenia.[1][5][6][7][8]

Quantitative Comparison of Inhibitory Activity and Efficacy

The following tables summarize the quantitative data on the inhibitory activity and preclinical efficacy of TMP195 and vorinostat.

Table 1: Inhibitory Activity Against HDAC Isoforms

Compound	Target	Ki (nM)	IC50 (nM)
TMP195	HDAC4	59[9][10]	111[11]
HDAC5	60[9][10]	106[11]
HDAC7	26[9][10]	46[11]
HDAC9	15[9][10]	9[11]
Other HDACs	>10,000[11]	>10,000[11]
Vorinostat	Class I and II HDACs	-	Potent, broad-spectrum inhibition (specific values vary by assay)
HDAC1	-	~10-50[12]
HDAC2	-	-
HDAC3	-	-
HDAC6	-	-

Table 2: Preclinical In Vivo Efficacy in Cancer Models

Compound	Cancer Model	Dosage and Administration	Key Findings	Reference
TMP195	Colorectal Cancer (CAC model)	50 mg/kg/day, IP	Significantly decreased tumor number and load.	[3]
Colorectal Cancer (MC38 transplanted tumor)	50 mg/kg/day, IP	Significantly lower tumor weight and volume.	[3]
Vorinostat	Epidermoid Squamous Cell Carcinoma (A431 xenograft)	100 mg/kg, IP	Reduced tumor growth.	[13]
Lung Cancer (syngeneic mouse model)	-	Significantly reduced lung cancers.	[14]

Mechanism of Action and Signaling Pathways

The distinct selectivity profiles of TMP195 and vorinostat result in different downstream effects and mechanisms of action.

TMP195: A Targeted Immunomodulatory Approach

TMP195's primary mechanism of action is the modulation of the immune microenvironment, particularly the polarization of macrophages. By selectively inhibiting Class IIa HDACs, TMP195 promotes the differentiation of pro-inflammatory, anti-tumoral M1 macrophages while inhibiting the pro-tumoral M2 phenotype.[3][15] This reprogramming of tumor-associated macrophages (TAMs) enhances the anti-tumor immune response.[3] Studies have shown that TMP195 does not have a direct cytotoxic effect on cancer cells but rather exerts its anti-tumor effects through the immune system.[3] The signaling pathways implicated in TMP195-mediated macrophage polarization include the MAPK and NF-κB pathways.[3][15]

TMP195 signaling in macrophage polarization.

Vorinostat: Broad Epigenetic Reprogramming

As a pan-HDAC inhibitor, vorinostat induces widespread hyperacetylation of both histone and non-histone proteins, leading to a global alteration of gene expression.[2] This results in various cellular responses, including cell cycle arrest, induction of apoptosis, and inhibition of angiogenesis.[2] Vorinostat's anti-tumor activity is primarily due to its direct cytotoxic effects on cancer cells. Its broad activity affects multiple signaling pathways, including the insulin-like growth factor (IGF), mTOR, and T-cell receptor (TCR) signaling pathways.[13][16][17][18][19]

Vorinostat's broad mechanism of action.

Experimental Protocols

In Vivo Tumor Xenograft Study

This protocol provides a general framework for evaluating the in vivo efficacy of HDAC inhibitors in a xenograft mouse model.

Workflow for in vivo tumor model studies.

Protocol Details:

• Cell Culture: Culture human cancer cells (e.g., A431 epidermoid carcinoma cells) in appropriate media and conditions.

• Animal Model: Use immunodeficient mice (e.g., athymic nude mice), 6-8 weeks old. Allow for a one-week acclimation period.

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL of PBS) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (length x width^2)/2.

• Randomization and Treatment: When tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups (e.g., vehicle control, TMP195, vorinostat).

• Drug Administration: Administer the compounds as per the experimental design (e.g., daily intraperitoneal injections of TMP195 at 50 mg/kg or vorinostat at 100 mg/kg).[3][13]

• Endpoint and Analysis: At the end of the study (e.g., after 21 days or when tumors in the control group reach a predetermined size), euthanize the mice. Excise the tumors, weigh them, and fix them in formalin for histological analysis.

Macrophage Polarization Assay

This protocol outlines the in vitro differentiation and polarization of bone marrow-derived macrophages (BMDMs).

Protocol Details:

• Isolation of Bone Marrow Cells: Isolate bone marrow from the femurs and tibias of mice (e.g., C57BL/6).

• Differentiation of BMDMs: Culture the bone marrow cells in DMEM supplemented with 10% FBS, 1% penicillin/streptomycin, and 20 ng/mL of M-CSF for 7 days to differentiate them into BMDMs.

• Macrophage Polarization: Plate the BMDMs and treat them with the desired stimuli.

  • M1 Polarization: Stimulate with LPS (100 ng/mL) and IFN-γ (20 ng/mL).

  • M2 Polarization: Stimulate with IL-4 (20 ng/mL) and IL-13 (20 ng/mL).

• Treatment with Inhibitors: Co-incubate the cells with different concentrations of TMP195 or vorinostat during the polarization process.

• Analysis: After a suitable incubation period (e.g., 24-48 hours), analyze the macrophage phenotype.

  • Gene Expression: Use RT-qPCR to measure the expression of M1 markers (e.g., iNOS, TNF-α, IL-12) and M2 markers (e.g., Arg1, Ym1, Fizz1).

  • Protein Expression: Use flow cytometry to analyze the expression of surface markers (e.g., CD86 for M1, CD206 for M2) or ELISA to measure cytokine secretion in the culture supernatant.

Conclusion

TMP195 and vorinostat represent two distinct strategies for targeting HDACs. Vorinostat, as a pan-HDAC inhibitor, offers broad anti-cancer activity through direct cytotoxic effects but is associated with a wider range of side effects.[1][5][6][7][8] In contrast, TMP195's selective inhibition of Class IIa HDACs provides a more targeted, immunomodulatory approach with a potentially more favorable safety profile.[4] The choice between these inhibitors will depend on the specific therapeutic context, with TMP195 being particularly promising for immunologically "cold" tumors where reprogramming the tumor microenvironment is a key therapeutic goal. Further head-to-head comparative studies in various preclinical models are warranted to fully elucidate the relative merits of these two approaches.

References

• 1. ashpublications.org [ashpublications.org]
• 2. benchchem.com [benchchem.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase 2 trial of oral vorinostat (suberoylanilide hydroxamic acid, SAHA) for refractory cutaneous T-cell lymphoma (CTCL) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oncologynewscentral.com [oncologynewscentral.com]
• 7. Vorinostat - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Vorinostat—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. selleckchem.com [selleckchem.com]
• 11. axonmedchem.com [axonmedchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Vorinostat, an HDAC Inhibitor Attenuates Epidermoid Squamous Cell Carcinoma Growth by Dampening mTOR Signaling Pathway in a Human Xenograft Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparing Histone Deacetylase Inhibitor Responses in Genetically Engineered Mouse Lung Cancer Models and a Window of Opportunity Trial in Lung Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. The Mechanism of Action of the Histone Deacetylase Inhibitor Vorinostat Involves Interaction with the Insulin-Like Growth Factor Signaling Pathway | PLOS One [journals.plos.org]
• 17. The mechanism of action of the histone deacetylase inhibitor vorinostat involves interaction with the insulin-like growth factor signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Vorinostat interferes with the signaling transduction pathway of T-cell receptor and synergizes with phosphoinositide-3 kinase inhibitors in cutaneous T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Vorinostat interferes with the signaling transduction pathway of T-cell receptor and synergizes with phosphoinositide-3 kinase inhibitors in cutaneous T-cell lymphoma | Haematologica [haematologica.org]

A Comparative Analysis of TMP195 and TMP269: Selective Class IIa HDAC Inhibitors

In the landscape of epigenetic drug discovery, selective inhibition of histone deacetylase (HDAC) isoforms is a key strategy for developing targeted therapies with improved efficacy and reduced off-target effects. Among the various HDAC classes, the class IIa isoforms (HDAC4, HDAC5, HDAC7, and HDAC9) have emerged as critical regulators of cellular differentiation and development, making them attractive targets for a range of diseases, including cancer and inflammatory conditions. This guide provides a detailed comparison of two widely used selective class IIa HDAC inhibitors, TMP195 and TMP269, focusing on their biochemical activity, the experimental methods used for their characterization, and the signaling pathways they modulate.

Biochemical Activity and Selectivity

Both TMP195 and TMP269 are potent and highly selective inhibitors of class IIa HDACs.[1][2][3][4][5] They feature a trifluoromethyloxadiazole (TFMO) moiety as a zinc-binding group, which confers selectivity for class IIa HDACs over other HDAC classes.[5] The inhibitory activities of these compounds against the four class IIa HDAC isoforms are summarized in the table below. It is important to note that while the data are compiled from various sources, slight variations in experimental conditions may exist.

Inhibitor	Target HDAC	Ki (nM)	IC50 (nM)
TMP195	HDAC4	59	59, 111
HDAC5	60	60, 106
HDAC7	26	26, 46
HDAC9	15	15, 9
TMP269	HDAC4	-	126, 157
HDAC5	-	80, 97
HDAC7	-	36, 43
HDAC9	-	19, 23

Data Sources: [2][3][4][5][6]

Both inhibitors demonstrate low nanomolar potency against all four class IIa HDACs. Notably, both compounds exhibit very weak to no activity against class I and class IIb HDACs, highlighting their exceptional selectivity.[1][2][3] This high selectivity is a significant advantage as it minimizes the potential for off-target effects associated with pan-HDAC inhibitors.

Experimental Protocols

The characterization of TMP195 and TMP269 relies on a combination of biochemical and cell-based assays to determine their potency, selectivity, and cellular effects.

Biochemical HDAC Inhibition Assay

A common method to determine the inhibitory activity of compounds like TMP195 and TMP269 is a fluorogenic or luminogenic biochemical assay.

Principle: This assay measures the enzymatic activity of purified recombinant HDAC proteins. A synthetic substrate, typically a peptide containing an acetylated lysine (B10760008) residue coupled to a fluorophore or a luminogenic reporter, is used. Upon deacetylation by the HDAC enzyme, a developer enzyme (e.g., trypsin) cleaves the peptide, releasing the reporter and generating a measurable signal. The presence of an inhibitor reduces the rate of deacetylation, leading to a decrease in the signal.

Protocol Outline:

• Compound Preparation: A serial dilution of the test inhibitor (e.g., TMP195 or TMP269) is prepared in an appropriate buffer.

• Enzyme Reaction: Recombinant human HDAC enzyme (e.g., HDAC4, HDAC5, HDAC7, or HDAC9) is incubated with the fluorogenic or luminogenic substrate in the presence of varying concentrations of the inhibitor.

• Development: A developer solution containing a protease (e.g., trypsin) is added to the reaction mixture.

• Signal Detection: The fluorescence or luminescence is measured using a plate reader.

• Data Analysis: The IC50 value, representing the concentration of the inhibitor required to reduce HDAC activity by 50%, is calculated by plotting the signal against the inhibitor concentration.

Biochemical Assay Workflow for HDAC Inhibitors.

Signaling Pathway Modulation

Class IIa HDACs are crucial regulators of gene expression, primarily through their interaction with the Myocyte Enhancer Factor-2 (MEF2) family of transcription factors.[7][8]

In their unphosphorylated state, class IIa HDACs are localized in the nucleus, where they bind to MEF2 proteins. This interaction represses the transcriptional activity of MEF2, preventing the expression of MEF2 target genes, which are involved in cellular processes like muscle differentiation, neuronal survival, and T-cell apoptosis.[9]

The inhibition of class IIa HDACs by compounds such as TMP195 and TMP269 disrupts the HDAC-MEF2 complex. This leads to an increase in the acetylation of histones and other proteins in the vicinity of MEF2-binding sites on the DNA, resulting in a more open chromatin structure and the activation of MEF2-mediated gene transcription.

Various signaling pathways can influence the activity of class IIa HDACs through post-translational modifications. For instance, phosphorylation of class IIa HDACs by kinases such as CaMK and PKD leads to their export from the nucleus to the cytoplasm, thereby relieving their repressive effect on MEF2.

Class IIa HDAC Signaling Pathway and Inhibition.

Conclusion

TMP195 and TMP269 are invaluable chemical probes for studying the biological roles of class IIa HDACs. Their high potency and selectivity make them superior to pan-HDAC inhibitors for dissecting the specific functions of this enzyme subclass. The choice between TMP195 and TMP269 may depend on the specific experimental context, including the cell type and the specific class IIa HDAC isoform of interest. The data presented in this guide, along with the outlined experimental approaches, provide a solid foundation for researchers to effectively utilize these powerful inhibitors in their studies of epigenetic regulation.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cellagentech.com [cellagentech.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [promega.kr]
• 7. Class IIa HDACs: from important roles in differentiation to possible implications in tumourigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mapping the Interactions Among Class IIa Histone Deacetylases and Myocyte Enhancer Factor 2s - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating TMP195 Target Engagement Using siRNA

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for validating the target engagement of TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor. We focus on the use of small interfering RNA (siRNA) as a primary validation tool, presenting supporting experimental data, detailed protocols, and comparisons with alternative approaches. The goal is to equip researchers with the necessary information to design robust experiments for confirming the mechanism of action of TMP195 and similar targeted therapies.

Introduction to TMP195 and Target Validation

TMP195 is a potent and selective inhibitor of class IIa HDACs, with high affinity for HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] These enzymes play crucial roles in regulating gene expression, particularly in the context of the immune system.[3][4] TMP195 has been shown to reprogram tumor-associated macrophages into tumor-killing cells and reduce tumor burden in preclinical models of breast and colorectal cancer.[3][5]

Validating that the observed biological effects of a compound like TMP195 are a direct result of its interaction with its intended target (i.e., target engagement) is a critical step in drug development. It confirms the mechanism of action and helps to rule out off-target effects. RNA interference (RNAi), particularly through the use of siRNA, offers a powerful genetic approach to mimic the pharmacological inhibition of a specific target, thereby validating its role in a biological pathway.

Comparison of Target Validation Methods: siRNA vs. Pharmacological Inhibition

The core principle of using siRNA for target validation is to determine if the genetic knockdown of the target protein phenocopies the effects of the chemical inhibitor. If silencing the expression of a specific class IIa HDAC isoform (e.g., HDAC4) using siRNA results in the same downstream cellular and molecular changes as treatment with TMP195, it provides strong evidence that the drug's effects are mediated through the inhibition of that target.[6]

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of TMP195, which can be compared against the expected outcomes of a parallel siRNA experiment targeting a relevant class IIa HDAC.

Table 1: Comparative Effects on Gene Expression (mRNA Levels) Data represents expected outcomes from parallel treatments. Actual values are context-dependent.

Target Gene	Treatment Group	Method of Quantification	Expected Change vs. Control	Reference
TNF-α	TMP195	qRT-PCR	↑ Increase	[3]
HDAC4 siRNA	qRT-PCR	↑ Increase (Hypothesized)	[6]
IL-12	TMP195	qRT-PCR	↑ Increase	[3]
HDAC4 siRNA	qRT-PCR	↑ Increase (Hypothesized)
iNOS	TMP195	qRT-PCR	↑ Increase	[4]
HDAC4 siRNA	qRT-PCR	↑ Increase (Hypothesized)
MCP-1	TMP195 (in LPS-induced AKI)	qRT-PCR	↓ Decrease	[6]
HDAC4 siRNA (in AKI)	qRT-PCR	↓ Decrease (Hypothesized)	[6]

Table 2: Comparative Effects on Protein Levels and Activity

Target Protein/Marker	Treatment Group	Method of Quantification	Expected Change vs. Control	Reference
TNF-α Secretion	TMP195	ELISA	↑ Increase	[3]
HDAC4 siRNA	ELISA	↑ Increase (Hypothesized)
p-p38 MAPK	TMP195	Western Blot	↑ Increase	[3]
HDAC4 siRNA	Western Blot	↑ Increase (Hypothesized)
Cleaved Caspase-3	TMP195 (in LPS-induced AKI)	Western Blot	↓ Decrease	[6]
HDAC4 siRNA	Western Blot	↓ Decrease	[6]
HDAC4 Expression	TMP195 (in LPS-induced AKI)	Western Blot / IHC	↓ Decrease	[6]
HDAC4 siRNA	Western Blot / IHC	↓ Decrease (Direct result)	[6]

Table 3: Comparison of Target Validation Methodologies

Method	Principle	Advantages	Limitations
siRNA Knockdown	Post-transcriptional gene silencing via RNA-induced silencing complex (RISC) to degrade target mRNA.[7]	High specificity for the target gene; relatively low cost; rapid implementation.	Transient effect; potential for off-target effects; delivery can be challenging in some cell types.[8][9]
Pharmacological Inhibition (e.g., TMP195)	A small molecule binds to and inhibits the enzymatic activity of the target protein.	Can be used in vivo; dose-dependent effects can be studied; clinically relevant.	Potential for off-target effects; may not inhibit all functions of the target protein (e.g., non-enzymatic).
Genetic Knockout (e.g., CRISPR, KO mice)	Permanent removal of the target gene from the genome.	Complete and permanent loss of function; considered the "gold standard" for target validation.	Time-consuming and expensive to generate; potential for compensatory mechanisms; embryonic lethality can be an issue.[6]

Visualizing Pathways and Workflows

TMP195 Signaling Pathway

The diagram below illustrates the proposed signaling cascade initiated by TMP195. Inhibition of Class IIa HDACs leads to the activation of MAPK and NF-κB pathways, culminating in the expression of pro-inflammatory cytokines and a shift towards an anti-tumor M1 macrophage phenotype.

Caption: Signaling pathway of TMP195 in macrophages.

Experimental Workflow for Target Validation

This workflow outlines the parallel experimental arms required to validate that TMP195's effects are on-target by comparing them to the effects of siRNA-mediated knockdown.

Caption: Experimental workflow for validating TMP195 target engagement.

Experimental Protocols

Protocol 1: siRNA Transfection and Knockdown Validation

This protocol provides a general framework for siRNA transfection. Note: Optimal conditions, including siRNA concentration and transfection reagent volume, must be determined empirically for each cell type and siRNA sequence.[8]

• Cell Seeding: Seed cells in antibiotic-free medium to achieve 30-50% confluency at the time of transfection.

• siRNA Preparation:

  • Dilute the target-specific siRNA (e.g., anti-HDAC4) and a non-targeting control siRNA to the desired final concentration (e.g., 10-20 nM) in serum-free medium.

  • In a separate tube, dilute the transfection reagent (e.g., Lipofectamine RNAiMAX) according to the manufacturer's instructions.

• Complex Formation: Combine the diluted siRNA and diluted transfection reagent. Mix gently and incubate at room temperature for 10-20 minutes to allow for complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells drop-wise. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells for 24-72 hours under standard culture conditions. The optimal time for assessing knockdown and downstream effects should be determined via a time-course experiment.

• Validation of Knockdown:

  • Harvest a subset of cells at the optimal time point post-transfection.

  • Isolate RNA for qRT-PCR analysis or protein for Western blot analysis.

  • Quantify the mRNA or protein level of the target gene (e.g., HDAC4) relative to cells transfected with the non-targeting control siRNA. A knockdown efficiency of >70% is generally considered effective.[10]

Protocol 2: Downstream Analysis via qRT-PCR

This protocol is for quantifying changes in the expression of downstream target genes (e.g., TNF-α, IL-12) following TMP195 treatment or siRNA knockdown.

• RNA Isolation: Lyse cells from all experimental arms (TMP195-treated, vehicle control, target siRNA, non-targeting siRNA) and isolate total RNA using a suitable kit (e.g., Trizol or column-based kits).[6]

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit according to the manufacturer's protocol.[6]

• Quantitative PCR (qPCR):

  • Prepare a qPCR reaction mix containing cDNA, forward and reverse primers for the gene of interest, and a SYBR Green master mix.

  • Run the qPCR reaction using a standard thermal cycling program.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each sample.

  • Normalize the Ct value of the target gene to that of a stable housekeeping gene (e.g., GAPDH or β-actin).[3]

  • Calculate the relative fold change in gene expression using the ΔΔCt method, comparing treated samples to their respective controls.[6]

Protocol 3: Downstream Analysis via Western Blot

This protocol is for assessing changes in protein levels or phosphorylation status.

• Protein Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-p-p38, anti-cleaved caspase-3) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity relative to a loading control (e.g., β-actin or GAPDH).

References

• 1. selleckchem.com [selleckchem.com]
• 2. cellagentech.com [cellagentech.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 5. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Screening and Development of Asymmetric siRNAs Targeting the MYC Oncogene in Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Guidelines for transfection of siRNA [qiagen.com]
• 9. Overcoming Barriers for siRNA Therapeutics: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antitumor effects in hepatocarcinoma of isoform-selective inhibition of HDAC2 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Confirming TMP195 Selectivity in Cells versus Pan-HDAC Inhibitors

In the landscape of epigenetic modulators, the selective inhibition of histone deacetylase (HDAC) isoforms is a critical goal for therapeutic development, aiming to maximize efficacy while minimizing off-target effects. TMP195 has emerged as a potent and selective inhibitor of Class IIa HDACs (HDAC4, 5, 7, and 9).[1][2][3] This guide provides a comparative analysis of experimental methods to confirm the cellular selectivity of TMP195, contrasting its profile with that of pan-HDAC inhibitors such as Vorinostat and Panobinostat.

At a Glance: TMP195 vs. Pan-HDAC Inhibitors

Feature	TMP195	Pan-HDAC Inhibitors (e.g., Vorinostat, Panobinostat)
Target Selectivity	Selective for Class IIa HDACs (HDAC4, 5, 7, 9)[1][2][3]	Broad-spectrum inhibition of Class I and II HDACs
Primary Mechanism	Modulates gene expression, particularly in immune cells, leading to macrophage polarization.[4]	Induces global histone hyperacetylation, leading to cell cycle arrest and apoptosis.[4]
Key Differentiator	Unique trifluoromethyloxadiazole (TFMO) zinc-binding group provides selectivity and reduces off-target effects compared to hydroxamates.[1]	Typically utilize a hydroxamic acid moiety that chelates the zinc ion in the active site of multiple HDAC isoforms.
Cellular Effects	Induces specific gene expression changes with minimal global impact on histone acetylation.[5]	Causes widespread histone hyperacetylation across numerous gene promoters.[4]

Data Presentation: A Quantitative Comparison of Inhibitory Activity

The selectivity of TMP195 for Class IIa HDACs is evident from its significantly lower inhibitory concentrations (IC50 or Ki) for these isoforms compared to other HDAC classes. In contrast, pan-HDAC inhibitors like Vorinostat and Panobinostat show potent inhibition across multiple HDAC classes.

Table 1: Inhibitory Activity (Ki/IC50 in nM) of HDAC Inhibitors

Inhibitor	HDAC1 (Class I)	HDAC2 (Class I)	HDAC3 (Class I)	HDAC4 (Class IIa)	HDAC5 (Class IIa)	HDAC6 (Class IIb)	HDAC7 (Class IIa)	HDAC8 (Class I)	HDAC9 (Class IIa)
TMP195	>10,000	>10,000	>10,000	59	60	>10,000	26	>10,000	15
Vorinostat (SAHA)	10	20	16	1,100	990	31	1,900	310	1,400
Panobinostat (LBH589)	1	2	4	20	18	7	29	100	24

Data compiled from multiple sources. Actual values may vary depending on assay conditions.

Experimental Protocols for Confirming Cellular Selectivity

To empirically validate the selectivity of TMP195 in a cellular context, a combination of techniques targeting protein stability, direct target engagement, and downstream functional effects is recommended.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess target engagement in intact cells. The principle lies in the ligand-induced thermal stabilization of the target protein.

Experimental Protocol: CETSA for HDAC Target Engagement

• Cell Culture and Treatment: Culture cells of interest (e.g., a human cancer cell line) to 70-80% confluency. Treat cells with TMP195, a pan-HDAC inhibitor (e.g., Vorinostat), or vehicle control (DMSO) for a specified time (e.g., 1-2 hours).

• Heat Challenge: Aliquot the cell suspensions into PCR tubes or a 96-well plate. Heat the samples across a defined temperature gradient (e.g., 40-70°C) for 3-5 minutes using a thermal cycler, followed by a brief cooling step at 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer containing protease and phosphatase inhibitors.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Western Blot Analysis: Carefully collect the supernatant containing the soluble protein fraction. Determine the protein concentration and normalize all samples. Perform SDS-PAGE and Western blotting using primary antibodies specific for the HDAC isoforms of interest (e.g., HDAC4, HDAC1).

• Data Analysis: Quantify the band intensities for each HDAC isoform at each temperature. Plot the percentage of soluble protein relative to the non-heated control. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement and stabilization.

Expected Outcome: TMP195 treatment is expected to show a significant thermal shift for Class IIa HDACs (HDAC4, 5, 7, 9) but not for other HDAC isoforms. Conversely, pan-HDAC inhibitors should induce a thermal shift in a broader range of HDACs, including Class I and IIb.

Visualization of CETSA Workflow

Caption: Workflow for Cellular Thermal Shift Assay (CETSA).

Western Blot Analysis of Histone Acetylation

A key functional difference between selective and pan-HDAC inhibitors is their effect on global histone acetylation.

Experimental Protocol: Histone Acetylation Western Blot

• Cell Treatment: Treat cells with varying concentrations of TMP195, a pan-HDAC inhibitor, or vehicle for a defined period (e.g., 24 hours).

• Histone Extraction: Harvest the cells and isolate the histone proteins using an acid extraction method.

• Protein Quantification: Determine the protein concentration of the histone extracts.

• SDS-PAGE and Western Blotting: Separate the histone proteins on a high-percentage (e.g., 15%) SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunodetection: Probe the membrane with primary antibodies specific for acetylated histones (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4) and a loading control (e.g., anti-total Histone H3).

• Data Analysis: Quantify the band intensities and normalize the acetylated histone levels to the total histone levels.

Expected Outcome: Pan-HDAC inhibitors will cause a dose-dependent increase in global histone H3 and H4 acetylation. TMP195, due to its selectivity for the less abundant Class IIa HDACs which are not the primary deacetylases for histones, is expected to have a minimal or no effect on global histone acetylation levels.[5]

Visualization of Expected Western Blot Results

References

• 1. cellagentech.com [cellagentech.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Selective class IIa HDAC inhibitors: myth or reality - PMC [pmc.ncbi.nlm.nih.gov]

TMP195 Demonstrates Enhanced Anti-Tumor Efficacy in Combination with Standard Chemotherapy in Preclinical Breast Cancer Models

For Immediate Release

BOSTON, MA – December 17, 2025 – A comprehensive analysis of preclinical data reveals that the selective class IIa histone deacetylase (HDAC) inhibitor, TMP195, when used in combination with standard chemotherapy agents, significantly enhances anti-tumor efficacy in a mouse model of breast cancer. This guide provides a detailed comparison of TMP195's performance against standard chemotherapy, supported by experimental data, for researchers, scientists, and drug development professionals.

The key findings indicate that TMP195, administered alongside paclitaxel (B517696) or carboplatin, leads to a more substantial and durable reduction in tumor burden compared to either therapeutic agent used as a monotherapy. This enhanced effect is attributed to TMP195's unique mechanism of action, which involves the modulation of the tumor microenvironment, particularly the reprogramming of tumor-associated macrophages (TAMs) towards an anti-tumor phenotype.

Quantitative Efficacy Comparison

The following tables summarize the quantitative data from a pivotal preclinical study utilizing the MMTV-PyMT mouse model of breast cancer.[1]

Treatment Group	Dosage & Administration	Mean Tumor Volume Reduction (Relative to Control)
TMP195 + Paclitaxel	TMP195: 50 mg/kg, daily, IP; Paclitaxel: 10 mg/kg, every 5 days, IV	Significant synergistic reduction
TMP195 (Monotherapy)	50 mg/kg, daily, IP	Moderate reduction
Paclitaxel (Monotherapy)	10 mg/kg, every 5 days, IV	Moderate reduction
Vehicle Control	DMSO, daily, IP	-

Treatment Group	Dosage & Administration	Mean Tumor Volume Reduction (Relative to Control)
TMP195 + Carboplatin	TMP195: 50 mg/kg, daily, IP; Carboplatin: 50 mg/kg, every 5 days, IV	Significant synergistic reduction
TMP195 (Monotherapy)	50 mg/kg, daily, IP	Moderate reduction
Carboplatin (Monotherapy)	50 mg/kg, every 5 days, IV	Moderate reduction
Vehicle Control	DMSO, daily, IP	-

Mechanism of Action: A Shift in the Tumor Microenvironment

TMP195 is a selective inhibitor of class IIa HDACs, which play a crucial role in regulating gene expression.[1] Unlike pan-HDAC inhibitors, TMP195's selectivity allows for a more targeted approach with a potentially different safety profile. In the context of cancer, TMP195's primary mechanism involves the modulation of myeloid cells within the tumor microenvironment.[1]

Specifically, TMP195 promotes the differentiation of monocytes into M1-like macrophages, which are characterized by their pro-inflammatory and anti-tumoral functions. This is in contrast to the M2-like macrophages that are often prevalent in the tumor microenvironment and are known to support tumor growth and suppress the immune response. The shift towards an M1 phenotype enhances the immune system's ability to recognize and attack cancer cells. This immunomodulatory effect of TMP195 complements the cytotoxic action of standard chemotherapy, leading to a more robust anti-cancer response.[1]

References

• 1. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]

TMP195 and Checkpoint Inhibitors: A Synergistic Alliance Against Cancer

A detailed comparison of the synergistic effects of the class IIa HDAC inhibitor TMP195 with immune checkpoint inhibitors, supported by experimental data and protocols. This guide also evaluates alternative HDAC inhibitor-based combination therapies.

The convergence of epigenetic modulation and immunotherapy is paving a new frontier in oncology. At the forefront of this development is the selective class IIa histone deacetylase (HDAC) inhibitor, TMP195, which has demonstrated remarkable synergy when combined with immune checkpoint inhibitors such as anti-PD-1 antibodies. This guide provides a comprehensive analysis of the preclinical evidence supporting this combination, details the underlying mechanisms, and compares its efficacy with other HDAC inhibitor-based immunotherapies.

Mechanism of Synergy: Reprogramming the Tumor Microenvironment

The primary mechanism by which TMP195 potentiates the efficacy of checkpoint inhibitors is through its profound impact on the tumor microenvironment (TME). Unlike direct cytotoxic agents, TMP195's anti-cancer activity is indirect and largely dependent on its ability to modulate innate immune cells, particularly tumor-associated macrophages (TAMs).[1][2]

TMP195 selectively inhibits class IIa HDACs (HDAC4, 5, 7, and 9), leading to the reprogramming of pro-tumoral M2 macrophages into anti-tumoral M1 macrophages.[1][3] This phenotypic switch is critical, as M1 macrophages are characterized by their ability to phagocytose tumor cells, present antigens, and release pro-inflammatory cytokines that recruit and activate cytotoxic T lymphocytes (CTLs), the primary effectors of anti-PD-1 therapy.[1][3]

Furthermore, studies have shown that TMP195 can increase the expression of PD-1 and its ligand, PD-L1, on macrophages and in tumor tissues.[1] This upregulation may enhance the susceptibility of the tumor to PD-1/PD-L1 blockade, creating a more favorable environment for the checkpoint inhibitor to exert its effect.

Preclinical Efficacy: A Quantitative Look

The synergistic anti-tumor effects of combining TMP195 with anti-PD-1 have been robustly demonstrated in various preclinical cancer models. The data consistently show a significant reduction in tumor growth and metastasis compared to either monotherapy.

Table 1: Synergistic Anti-Tumor Efficacy of TMP195 and Anti-PD-1 in a Colorectal Cancer Model (MC38)

Treatment Group	Mean Tumor Weight (mg)	Mean Tumor Volume (mm³)	% M1 Macrophages (CD86+/F4/80+) in TME	% CD8+ T Cells in TME
Control (IgG)	955.0 ± 95.13	660.7 ± 92.97	Baseline	Baseline
TMP195 alone	240.0 ± 98.02	167.2 ± 79.12	Increased vs. Control	No Significant Change
Anti-PD-1 alone	Significantly reduced vs. Control	Significantly reduced vs. Control	60.86 ± 2.78	20.96 ± 1.44
TMP195 + Anti-PD-1	Significantly lower than single agents	Significantly lower than single agents	71.90 ± 3.12	29.88 ± 1.65

Data compiled from studies in MC38 colorectal cancer mouse models.[1][3]

Table 2: Efficacy of TMP195 and Anti-PD-1 in a Breast Cancer Model (MMTV-PyMT)

Treatment Group	Relative Tumor Burden (Day 21 vs. Day 0)
Control (DMSO)	Increased
TMP195 alone	Reduced vs. Control
Anti-PD-1 alone	No significant effect
TMP195 + Anti-PD-1	Significant reduction vs. TMP195 alone

Data from a study in the MMTV-PyMT autochthonous mouse model of breast cancer.[2]

Signaling Pathways and Experimental Workflow

The interplay between TMP195 and checkpoint inhibitors involves a cascade of events within the tumor microenvironment, leading to a robust anti-tumor immune response. The following diagrams illustrate the key signaling pathways and a typical experimental workflow.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to TMP195 and Other Immunomodulators for Researchers

For Researchers, Scientists, and Drug Development Professionals: An Objective Side-by-Side Comparison of TMP195 and Other Immunomodulatory HDAC Inhibitors

The field of immunomodulation is rapidly advancing, with a growing focus on epigenetic regulators like histone deacetylase (HDAC) inhibitors. These agents can reprogram immune cell function, offering novel therapeutic avenues for cancer and inflammatory diseases. This guide provides a detailed, data-driven comparison of TMP195, a selective Class IIa HDAC inhibitor, with other notable HDAC inhibitors: the pan-HDAC inhibitors Vorinostat (B1683920) and Romidepsin (B612169), and another Class IIa selective inhibitor, MC1568.

At a Glance: Key Differences in Immunomodulatory HDAC Inhibitors

Feature	TMP195	Vorinostat (SAHA)	Romidepsin (FK228)	MC1568
Target Selectivity	Selective for Class IIa HDACs (HDAC4, 5, 7, 9)[1]	Pan-HDAC inhibitor (Class I and II)[2]	Primarily Class I HDACs[3]	Selective for Class IIa HDACs
Primary Immunomodulatory Mechanism	Promotes pro-inflammatory M1 macrophage polarization[4]	Broad effects on immune cells, can decrease M2 macrophage polarization[5]	Modulates cytokine expression in T-cells[6]	Inhibits Class IIa HDAC-mediated effects
Reported Effects on Macrophages	Induces a pro-inflammatory phenotype, enhances phagocytosis and antigen presentation[4]	Can inhibit the production of pro-inflammatory cytokines like TNF-α[7]	Effects on macrophages are less characterized compared to T-cells	Can influence macrophage differentiation
Therapeutic Potential	Cancer immunotherapy (in combination with checkpoint inhibitors), anti-inflammatory applications[4]	Cutaneous T-cell lymphoma (CTCL), other cancers[2]	Cutaneous and peripheral T-cell lymphoma[3]	Investigational tool for studying Class IIa HDAC function

Quantitative Comparison of Inhibitory Activity

A key differentiator among HDAC inhibitors is their selectivity profile. TMP195's targeted approach towards Class IIa HDACs is thought to minimize off-target effects compared to pan-HDAC inhibitors.

Table 1: Inhibitory Activity (Ki, nM) of TMP195 against Class IIa HDACs [1]

HDAC Isoform	TMP195 (Ki, nM)
HDAC4	59
HDAC5	60
HDAC7	26
HDAC9	15

Impact on Macrophage Polarization: A Quantitative Look

The ability to modulate macrophage phenotype is a critical aspect of cancer immunotherapy. TMP195 has been shown to drive macrophages towards a pro-inflammatory, anti-tumoral M1 state.

Table 2: Effect of TMP195 on Macrophage Polarization Markers and Cytokine Production in a Colorectal Cancer Model [4]

Marker/Cytokine	Control Group	TMP195-Treated Group
M1 Macrophages (F4/80+CD86+) (% of total macrophages)	38.26 ± 3.50	74.02 ± 3.48
IL-12 mRNA (relative expression)	~1.0	Significantly Increased
TNF-α mRNA (relative expression)	~1.0	Significantly Increased
iNOS mRNA (relative expression)	~1.0	Significantly Increased
Serum IL-12 (pg/mL)	Undetectable	Significantly Increased
Serum TNF-α (pg/mL)	~20	~60

Data are presented as mean ± SEM. Statistical significance was observed in the original study.

In contrast, pan-HDAC inhibitors like Vorinostat have been reported to decrease the secretion of pro-inflammatory cytokines such as TNF-α in some contexts[8]. Furthermore, Vorinostat has been shown to downmodulate the expression of the anti-inflammatory cytokine IL-10 in cutaneous T-cell lymphoma cells, while Romidepsin also decreased IL-10 expression[6][9]. This highlights the context-dependent and varied effects of different HDAC inhibitors on the immune system.

Signaling Pathways and Experimental Workflows

The immunomodulatory effects of HDAC inhibitors are mediated through their influence on key signaling pathways. TMP195 has been shown to promote M1 macrophage polarization and function via the MAPK and NF-κB signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The histone deacetylase inhibitors vorinostat and romidepsin downmodulate IL-10 expression in cutaneous T-cell lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Impact of HDAC inhibitors on macrophage polarization to enhance innate immunity against infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The histone deacetylase inhibitors vorinostat and romidepsin downmodulate IL-10 expression in cutaneous T-cell lymphoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Validating the Anti-inflammatory Effects of TMP195

This guide provides a comprehensive comparison of the selective class IIa histone deacetylase (HDAC) inhibitor, TMP195, with pan-HDAC inhibitors. It is designed for researchers, scientists, and drug development professionals interested in the anti-inflammatory properties of these compounds. The guide details the experimental validation of TMP195's effects, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying molecular pathways.

Executive Summary

TMP195, a selective inhibitor of class IIa HDACs (HDAC4, 5, 7, and 9), presents a nuanced approach to modulating inflammatory responses, primarily through its influence on macrophage polarization. Unlike pan-HDAC inhibitors, which broadly target multiple HDAC isoforms and often lead to general immunosuppression, TMP195 paradoxically promotes a pro-inflammatory M1 macrophage phenotype. This can be therapeutically advantageous in contexts such as oncology, where a robust anti-tumor immune response is desired. This guide elucidates these differences through experimental data and detailed methodologies.

Data Presentation

Table 1: Comparative Effects of TMP195 and Pan-HDAC Inhibitors on Macrophage Polarization and Cytokine Production

Parameter	TMP195	Pan-HDAC Inhibitors (e.g., Vorinostat, Trichostatin A)	References
Macrophage Polarization	Promotes polarization towards M1 phenotype (pro-inflammatory)	Generally suppresses pro-inflammatory macrophage activation	[1][2]
TNF-α Secretion	Increased in some contexts (M1 polarization)	Decreased in LPS-stimulated macrophages	[1][3]
IL-6 Secretion	Increased in some contexts (M1 polarization)	Decreased in LPS-stimulated macrophages	[1][3]
IL-12 Secretion	Increased in some contexts (M1 polarization)	-	[1]
IL-1β Secretion	Increased in some contexts (M1 polarization)	Decreased in LPS-stimulated macrophages	[1][3]
NF-κB Pathway Activation	Promotes phosphorylation of p65 subunit	Can decrease NF-κB DNA binding activity	[1][3]

Signaling Pathways and Mechanisms of Action

The differential effects of TMP195 and pan-HDAC inhibitors on inflammation stem from their distinct molecular targets and downstream signaling consequences.

TMP195: Promoting a Pro-inflammatory Macrophage Phenotype

TMP195's selectivity for class IIa HDACs leads to a specific immunomodulatory profile. In macrophages, inhibition of class IIa HDACs by TMP195 results in the activation of the NF-κB and MAPK signaling pathways. This, in turn, drives the expression of genes associated with the M1 macrophage phenotype, characterized by the production of pro-inflammatory cytokines and enhanced phagocytic capacity. This mechanism is particularly relevant in immuno-oncology, where shifting the tumor microenvironment towards an anti-tumor M1 state is a key therapeutic goal.[1]

Caption: TMP195 promotes M1 macrophage polarization via class IIa HDAC inhibition.

Pan-HDAC Inhibitors: General Suppression of Inflammatory Responses

In contrast, pan-HDAC inhibitors like Vorinostat and Trichostatin A (TSA) non-selectively inhibit a broad range of HDACs, including class I and II isoforms. In the context of inflammation, this broad inhibition often leads to a reduction in the expression of pro-inflammatory cytokines in macrophages stimulated with inflammatory agents like lipopolysaccharide (LPS).[3] The mechanism can involve the suppression of NF-κB's ability to bind to DNA, thereby reducing the transcription of its target inflammatory genes.[3]

Caption: Pan-HDAC inhibitors suppress inflammation by modulating NF-κB activity.

Experimental Protocols

The following are detailed protocols for key experiments to validate the anti-inflammatory effects of TMP195 and compare them with other HDAC inhibitors.

Experimental Workflow

Caption: Workflow for validating the anti-inflammatory effects of TMP195.

Isolation and Culture of Bone Marrow-Derived Macrophages (BMDMs)

• Euthanize a 6-8 week old C57BL/6 mouse according to approved institutional animal care and use committee (IACUC) protocols.

• Sterilize the hind legs with 70% ethanol.

• Isolate the femur and tibia and carefully remove the surrounding muscle tissue.

• Flush the bone marrow from both ends of the bones using a 25-gauge needle and a syringe filled with sterile phosphate-buffered saline (PBS).

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in red blood cell lysis buffer (e.g., ACK lysis buffer) and incubate for 5 minutes at room temperature.

• Wash the cells with PBS and centrifuge again.

• Resuspend the cells in BMDM differentiation medium (DMEM supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and 20 ng/mL macrophage colony-stimulating factor (M-CSF)).

• Culture the cells in non-tissue culture treated petri dishes at 37°C in a 5% CO2 incubator for 7 days, with a media change on day 4.

Macrophage Polarization and Treatment

• On day 7, harvest the differentiated BMDMs by gentle scraping.

• Seed the BMDMs in appropriate culture plates at a density of 1 x 10^6 cells/mL.

• Pre-treat the cells with desired concentrations of TMP195 or a pan-HDAC inhibitor (e.g., Vorinostat) for 1 hour.

• Stimulate the cells with 100 ng/mL of lipopolysaccharide (LPS) for the desired time points (e.g., 6 hours for cytokine analysis, 30 minutes for signaling pathway analysis).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

• After stimulation, collect the cell culture supernatants.

• Centrifuge the supernatants at 1,000 x g for 10 minutes to remove any cellular debris.

• Perform ELISA for TNF-α, IL-6, and IL-12 according to the manufacturer's instructions for the specific ELISA kits.

• Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cytokine concentrations based on a standard curve generated with recombinant cytokines.

Western Blot for NF-κB Activation

• After stimulation, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Quantify the protein concentration of the cell lysates using a BCA protein assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against phosphorylated NF-κB p65 (Ser536) overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Strip the membrane and re-probe with an antibody against total NF-κB p65 as a loading control.

• Quantify the band intensities using densitometry software.

Conclusion

TMP195 demonstrates a distinct immunomodulatory profile compared to pan-HDAC inhibitors. Its selective inhibition of class IIa HDACs leads to the promotion of a pro-inflammatory M1 macrophage phenotype through the activation of NF-κB and MAPK signaling. This contrasts with the broader immunosuppressive effects often observed with pan-HDAC inhibitors. The choice between a selective class IIa HDAC inhibitor and a pan-HDAC inhibitor will, therefore, depend on the specific therapeutic context and the desired immunological outcome. The experimental protocols provided in this guide offer a robust framework for further investigation and validation of the anti-inflammatory and immunomodulatory properties of TMP195 and other epigenetic modulators.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Effects of trichostatin A on the expressions of inflammatory cytokines and toll-like receptor 4 and the acetylation of nuclear factor-κB induced by lipopolysaccharide in macrophage] - PubMed [pubmed.ncbi.nlm.nih.gov]

TMP195: A Comparative Analysis of its Cross-Reactivity with Zinc-Dependent Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the histone deacetylase (HDAC) inhibitor TMP195 with other zinc-dependent enzymes. We will delve into its selectivity profile, supported by quantitative data, and provide detailed experimental methodologies for assessing enzyme inhibition.

Introduction to TMP195 and Selectivity

TMP195 is a potent and highly selective small molecule inhibitor of Class IIa histone deacetylases (HDACs).[1][2] HDACs are a class of zinc-dependent metalloenzymes that play a crucial role in regulating gene expression through the deacetylation of lysine (B10760008) residues on histones and other non-histone proteins.[3][4] Unlike pan-HDAC inhibitors that target multiple HDAC isoforms and can lead to off-target effects, TMP195 was designed for specificity, which may offer a better therapeutic window and reduced toxicity.[5][6] Its selectivity is attributed to its unique zinc-binding group, a trifluoromethyloxadiazole (TFMO), which interacts with the active site zinc ion in a non-chelating manner, distinct from the hydroxamic acid moiety found in many traditional HDAC inhibitors.[6][7] Understanding the cross-reactivity of TMP195 is critical for accurately interpreting experimental results and predicting its therapeutic potential.

Quantitative Comparison of Inhibitory Activity

The selectivity of TMP195 has been extensively characterized against various HDAC isoforms. The data below, compiled from biochemical assays, demonstrates its potent inhibition of Class IIa HDACs with significantly lower activity against other classes.[1]

Enzyme Target	Class	TMP195 Kᵢ (nM)	TMP195 IC₅₀ (nM)
HDAC4	Class IIa	59	111
HDAC5	Class IIa	60	106
HDAC7	Class IIa	26	46
HDAC9	Class IIa	15	9
HDAC1	Class I	>10,000	-
HDAC2	Class I	>10,000	-
HDAC3	Class I	>10,000	-
HDAC8	Class I	-	11,700
HDAC6	Class IIb	>10,000	-
HDAC10	Class IIb	>10,000	-
HDAC11	Class IV	>10,000	-

Kᵢ (inhibition constant) and IC₅₀ (half-maximal inhibitory concentration) values are measures of inhibitor potency. Lower values indicate greater potency. Data compiled from multiple sources.[1][2]

Cross-Reactivity with Other Zinc-Dependent Metalloenzymes

A significant concern with inhibitors targeting metalloenzymes is off-target binding to other enzymes that also utilize a metal cofactor for catalysis. For instance, many hydroxamic acid-based HDAC inhibitors have been shown to bind to other zinc-dependent enzymes, such as metallo-β-lactamase domain-containing protein 2 (MBLAC2).[8][9]

The unique TFMO zinc-binding group in TMP195 confers superior selectivity compared to hydroxamate-based inhibitors.[6] While comprehensive screening data against a wide panel of non-HDAC metalloenzymes is not extensively published, chemoproteomic studies demonstrate that the TFMO chemical series has a cleaner off-target profile.[6] Studies that group HDAC inhibitors based on their target engagement profiles place TMP195 among the most selective compounds that do not significantly engage other off-targets commonly bound by less selective inhibitors.[8] This suggests a low potential for cross-reactivity with other zinc-dependent enzymes.

Mandatory Visualizations

Caption: Classification of zinc-dependent HDACs and the selective action of TMP195.

Caption: Experimental workflow for determining HDAC inhibitor IC₅₀ values in vitro.

Caption: Simplified signaling pathway for TMP195-mediated immune modulation.

Experimental Protocols

In Vitro HDAC Enzymatic Assay (Fluorogenic)

This protocol is a generalized method for determining the IC₅₀ value of an inhibitor against specific HDAC isoforms.

Objective: To quantify the concentration of TMP195 required to inhibit 50% of the activity of a recombinant HDAC enzyme.

Materials:

• Recombinant human HDAC enzymes (e.g., HDAC4, HDAC7)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 1 mg/mL BSA

• Developer Solution: Trypsin and a stop solution (e.g., Trichostatin A) to halt the HDAC reaction and cleave the deacetylated substrate, releasing the fluorophore.[10]

• Test Compound: TMP195 dissolved in DMSO

• Black, flat-bottom 96-well or 384-well microplates

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Perform serial dilutions of TMP195 in assay buffer to create a range of concentrations for testing. Include a vehicle control (DMSO) and a no-enzyme control.

• Enzyme and Inhibitor Pre-incubation: Add diluted recombinant HDAC enzyme to the wells of the microplate. Add the serially diluted TMP195 or vehicle control to the corresponding wells.

• Incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to each well.

• Reaction Incubation: Incubate the plate for a defined period (e.g., 60 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding the developer solution. This also allows for the cleavage of the deacetylated substrate, which generates a fluorescent signal.

• Data Acquisition: Measure the fluorescence intensity in each well using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm for AMC-based substrates).[10]

• Data Analysis: Calculate the percentage of inhibition for each TMP195 concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the concentration-response data to a sigmoidal dose-response curve using appropriate software.[10]

Cell-Based Western Blot for Histone Acetylation

This protocol assesses the target engagement of TMP195 in a cellular context by measuring changes in the acetylation status of histone proteins.

Objective: To determine if TMP195 treatment affects Class I HDAC activity in cells by observing the acetylation level of a known Class I substrate.

Materials:

• Cell line of interest (e.g., K562, HCT116)

• Cell culture medium and reagents

• TMP195 and a pan-HDAC inhibitor (positive control, e.g., Trichostatin A)

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• Western blot transfer system

• Primary antibodies: Anti-acetyl-Histone H3 (Lys9), Anti-total-Histone H3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat the cells with various concentrations of TMP195, a positive control inhibitor, and a vehicle control (DMSO) for a specified time (e.g., 18-24 hours).

• Cell Lysis: Harvest the cells and lyse them using ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Normalize protein amounts for each sample, separate the proteins by SDS-PAGE, and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody against acetylated Histone H3 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Wash the membrane again.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Strip the membrane and re-probe with an antibody for total Histone H3 as a loading control. Quantify the band intensities. An increase in the ratio of acetylated H3 to total H3 indicates HDAC inhibition. Consistent with its selectivity, TMP195 should not significantly increase this readout of Class I HDAC activity.[6]

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Structure, Mechanism, and Inhibition of the Zinc-Dependent Histone Deacetylases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to In Vitro Control Experiments for the Class IIa HDAC Inhibitor TMP195

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Class IIa histone deacetylase (HDAC) inhibitor, TMP195, with alternative HDAC inhibitors. It is designed to assist researchers in selecting appropriate controls and designing robust in vitro studies. The guide includes summaries of quantitative data, detailed experimental protocols for key assays, and visualizations of relevant signaling pathways and workflows.

Introduction to TMP195 and the Importance of Controls

TMP195 is a highly selective, first-in-class inhibitor of Class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9).[1] Unlike pan-HDAC inhibitors, which target a broad spectrum of HDAC isoforms, TMP195's selectivity offers the potential for a more targeted therapeutic approach with fewer off-target effects. Its mechanism of action primarily involves the modulation of immune responses, particularly macrophage polarization, rather than direct cytotoxicity to cancer cells.

Given its specific mechanism, the selection of appropriate positive and negative controls is paramount for the accurate interpretation of in vitro data. This guide outlines key experiments and compares the performance of TMP195 with pan-HDAC inhibitors and other Class IIa-selective inhibitors.

Data Presentation: A Quantitative Comparison of Inhibitory Activity

The selectivity of TMP195 for Class IIa HDACs is a key differentiator from other HDAC inhibitors. The following tables summarize the inhibitory constants (Kᵢ) and half-maximal inhibitory concentrations (IC₅₀) of TMP195 and its alternatives against various HDAC isoforms.

Table 1: Inhibitory Activity (Kᵢ/IC₅₀ in nM) of Class IIa Selective HDAC Inhibitors

Compound	HDAC4	HDAC5	HDAC7	HDAC9	Reference
TMP195	59 (Kᵢ)	60 (Kᵢ)	26 (Kᵢ)	15 (Kᵢ)	[1]
MC1568	-	-	-	-	[2]
IC₅₀ of 220 nM against Class IIa HDACs	[2]
NT160	0.08 (IC₅₀)	1.2 (IC₅₀)	1.0 (IC₅₀)	0.9 (IC₅₀)	[3][4]

Table 2: Inhibitory Activity (IC₅₀ in nM) of Pan-HDAC Inhibitors

Compound	HDAC1	HDAC2	HDAC3	HDAC6	HDAC8	Reference
Vorinostat (SAHA)	~10	-	-	-	-
Effective concentrations in cell-based assays typically range from 0.5-15 µM
Panobinostat	IC₅₀ of 0.1 µM in SW-982 cells

Note: IC₅₀ and Kᵢ values can vary depending on the specific assay conditions.

Signaling Pathways and Mechanisms of Action

The differential target profiles of TMP195 and pan-HDAC inhibitors result in distinct downstream signaling effects and cellular outcomes.

TMP195: Modulation of Macrophage Polarization via NF-κB and MAPK Pathways

TMP195 has been shown to promote the polarization of macrophages towards a pro-inflammatory M1 phenotype. This is achieved, in part, through the activation of the NF-κB and MAPK (p38 and JNK) signaling pathways.[5]

TMP195 promotes M1 macrophage polarization via NF-κB and MAPK pathways.

Pan-HDAC Inhibitors: Induction of Apoptosis in Cancer Cells

Pan-HDAC inhibitors exert their anti-cancer effects through multiple mechanisms, with the induction of apoptosis being a prominent one. By causing widespread histone hyperacetylation, they lead to the expression of pro-apoptotic genes.

Pan-HDAC inhibitors induce apoptosis through widespread histone hyperacetylation.

Experimental Protocols

Detailed methodologies for key comparative experiments are provided below.

In Vitro HDAC Activity Assay

Objective: To determine the IC₅₀ of TMP195 and control inhibitors against specific HDAC isoforms.

Protocol:

• Reagents: Recombinant human HDAC enzymes, fluorogenic HDAC substrate, assay buffer, test compounds (TMP195, Vorinostat, etc.), and developer.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, add the HDAC enzyme, assay buffer, and the test compound.

  • Incubate at 37°C for 15 minutes.

  • Add the fluorogenic substrate and incubate at 37°C for 30 minutes.

  • Add the developer and incubate at room temperature for 15 minutes.

  • Measure fluorescence using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Macrophage Polarization Assay

Objective: To assess the effect of TMP195 and controls on macrophage polarization.

Protocol:

• Cell Culture: Isolate bone marrow-derived macrophages (BMDMs) and culture in DMEM with 10% FBS and M-CSF.

• Treatment:

  • For M1 polarization (positive control), treat cells with LPS (100 ng/mL) and IFN-γ (20 ng/mL).

  • For M2 polarization (negative control), treat cells with IL-4 (20 ng/mL).

  • Treat experimental groups with varying concentrations of TMP195 (e.g., 20-60 µM) or control inhibitors.

• Analysis:

  • Gene Expression: After 24 hours, extract RNA and perform qRT-PCR for M1 markers (e.g., Nos2, Tnf, Il6) and M2 markers (e.g., Arg1, Mrc1).

  • Cytokine Secretion: After 48 hours, collect supernatant and measure cytokine levels (e.g., TNF-α, IL-6, IL-10) by ELISA.

  • Flow Cytometry: Stain cells for M1 (e.g., CD86) and M2 (e.g., CD206) surface markers.

Cell Viability Assay (MTS/MTT)

Objective: To compare the cytotoxic effects of TMP195 and pan-HDAC inhibitors.

Protocol:

• Cell Seeding: Plate cancer cell lines (e.g., HCT116, MCF-7) in 96-well plates.

• Treatment: Treat cells with a range of concentrations of TMP195, Vorinostat, or other inhibitors for 48-72 hours.

• MTS/MTT Addition: Add MTS or MTT reagent to each well and incubate for 1-4 hours.

• Measurement: Measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values.

Western Blot Analysis for NF-κB and MAPK Signaling

Objective: To investigate the effect of TMP195 on the activation of NF-κB and MAPK pathways.

Protocol:

• Cell Treatment: Treat macrophages with TMP195 (e.g., 40 µM) for various time points (e.g., 0, 15, 30, 60 minutes) with or without an activator like LPS.

• Cell Lysis: Lyse the cells and quantify protein concentration.

• SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane and incubate with primary antibodies against phospho-p65, total p65, phospho-p38, total p38, phospho-JNK, and total JNK.

  • Incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize bands using an ECL substrate and quantify band intensities. Normalize phosphorylated protein levels to total protein levels.

Mandatory Visualization: Experimental Workflows

A typical workflow for the in vitro evaluation of TMP195.

Conclusion

This guide provides a framework for conducting well-controlled in vitro studies to characterize the activity of TMP195. By comparing its performance against pan-HDAC inhibitors and other Class IIa-selective inhibitors, researchers can gain a deeper understanding of its unique mechanism of action and therapeutic potential. The provided protocols and visualizations serve as a starting point for designing experiments that will yield robust and reproducible data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NT160 | Highly efficient HDAC inhibitor | TargetMol [targetmol.com]
• 5. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]

Assessing the Specificity of TMP195-Induced Gene Expression Changes: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the gene expression changes induced by the selective Class IIa histone deacetylase (HDAC) inhibitor, TMP195, with the pan-HDAC inhibitor, Vorinostat (SAHA). This analysis is supported by experimental data and detailed protocols to aid in the assessment of TMP195's specificity and its potential as a targeted therapeutic agent.

TMP195 is a highly selective inhibitor of Class IIa HDACs, specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3] This selectivity profile suggests that TMP195 may offer a more targeted approach to modulating gene expression compared to pan-HDAC inhibitors like Vorinostat, which target a broader range of HDAC isoforms.[4][5] The primary mechanism of TMP195's therapeutic potential, particularly in oncology and inflammatory diseases, lies in its ability to reprogram immune cells, most notably monocytes and macrophages, towards an anti-tumor and anti-inflammatory phenotype.[2][3][4][6]

Comparative Analysis of Gene Expression Changes

The specificity of TMP195 is evident when comparing the number of genes it modulates versus a pan-HDAC inhibitor. In phytohemagglutinin (PHA)-activated human peripheral blood mononuclear cells (PBMCs), Vorinostat treatment resulted in the modulation of 4,556 genes, whereas TMP195 only affected the expression of 76 genes.[7] This stark difference highlights the more focused impact of TMP195 on the transcriptome.

In a study on breast cancer, TMP195 treatment selectively induced differential gene expression in myeloid cells, with a significant enrichment of transcripts associated with immune cell activation.[5] This myeloid-biased effect underscores its potential for targeted immunomodulation. Conversely, Vorinostat has been shown to induce widespread changes in gene expression in various cancer cell lines, affecting pathways related to cell cycle, apoptosis, and DNA damage response.[8][9]

The following tables summarize the quantitative data on gene expression changes induced by TMP195 and Vorinostat in different cellular contexts.

Table 1: Comparison of TMP195 and Vorinostat (SAHA) on Gene Expression

Inhibitor	Cell Type	Number of Upregulated Genes	Number of Downregulated Genes	Key Modulated Genes/Pathways	Citation(s)
TMP195	PHA-activated human PBMCs	-	-	76 total modulated genes	[7]
Vorinostat (SAHA)	PHA-activated human PBMCs	-	-	4,556 total modulated genes	[7]
TMP195	CD11b+ myeloid cells (in vivo)	26 probes (up to 4.8-fold increase)	-	Immune cell activation	[5]
Vorinostat (SAHA)	AML cell line (OCI-AML3)	204	142	Chromosome organization, cell cycle, DNA damage response, positive regulation of transcription	[8]
Vorinostat (SAHA)	Colon cancer cell line (HCT116)	24 (>2-fold)	17 (>2-fold)	-
Vorinostat (SAHA)	Colon cancer cell line (HT29)	-	-	2448 total modulated genes

Table 2: Effect of TMP195 and Vorinostat on Macrophage Polarization

Inhibitor	Effect on Macrophage Phenotype	Key Gene/Protein Changes	Citation(s)
TMP195	Promotes M1 (anti-tumor) polarization	Upregulation of M1 markers (e.g., CD86), increased expression of pro-inflammatory cytokines (e.g., IL-12, TNF-α)	[4][6]
Vorinostat (SAHA)	Can inhibit M2 (pro-tumor) polarization	Downregulation of M2 markers (e.g., CD163, IL-10)	[1][10]

Signaling Pathways and Experimental Workflows

The targeted effects of TMP195 on gene expression are mediated by specific signaling pathways. In macrophages, TMP195 has been shown to activate the NF-κB and MAPK (p38/JNK) signaling pathways, which are crucial for pro-inflammatory M1 polarization.[7][11]

The following diagrams, generated using the DOT language, illustrate the signaling pathway of TMP195 in macrophages and a typical experimental workflow for assessing gene expression changes.

TMP195 Signaling Pathway in Macrophages.

Experimental Workflow for Assessing Gene Expression.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summarized protocols for RNA-Sequencing and Chromatin Immunoprecipitation-Sequencing (ChIP-Seq) as they are typically applied in studies investigating the effects of HDAC inhibitors.

RNA-Sequencing (RNA-Seq) Protocol

This protocol outlines the key steps for analyzing global gene expression changes in primary human monocytes treated with HDAC inhibitors.

• Monocyte Isolation:

  • Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.[12]

  • Purify primary monocytes from PBMCs using CD14+ magnetic beads or other standard methods.[12][13]

  • Culture isolated monocytes in RPMI-1640 medium supplemented with fetal bovine serum (FBS) and appropriate cytokines (e.g., M-CSF for macrophage differentiation).[12]

• HDAC Inhibitor Treatment:

  • Plate the monocytes at a desired density.

  • Treat the cells with TMP195, Vorinostat, or a vehicle control (e.g., DMSO) at the desired concentrations and for the specified duration.

• RNA Isolation:

  • Lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

  • Perform on-column DNase digestion to remove any contaminating genomic DNA.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).

• Library Preparation and Sequencing:

  • Prepare RNA-seq libraries from high-quality total RNA using a commercial kit (e.g., TruSeq RNA Library Prep Kit, Illumina).[12] This typically involves poly(A) selection of mRNA, fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification.

  • Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Perform quality control of the raw sequencing reads.

  • Align the reads to the human reference genome.

  • Quantify gene expression levels.

  • Perform differential gene expression (DGE) analysis to identify genes that are significantly up- or downregulated upon treatment.

  • Conduct pathway and gene ontology (GO) enrichment analysis to identify the biological processes and pathways affected by the treatments.

Chromatin Immunoprecipitation-Sequencing (ChIP-Seq) Protocol

This protocol details the steps for identifying genomic regions with altered histone acetylation (e.g., H3K27ac) following HDAC inhibitor treatment.

• Cell Culture and Treatment:

  • Culture and treat cells (e.g., macrophages) with TMP195, Vorinostat, or a vehicle control as described in the RNA-Seq protocol.

• Cross-linking and Chromatin Shearing:

  • Cross-link proteins to DNA by adding formaldehyde (B43269) directly to the culture medium and incubating for a short period.[14]

  • Quench the cross-linking reaction with glycine.

  • Lyse the cells and shear the chromatin to fragments of 200-500 base pairs using sonication or enzymatic digestion (e.g., MNase).[14][15]

• Immunoprecipitation:

  • Incubate the sheared chromatin with an antibody specific for the histone modification of interest (e.g., anti-H3K27ac).[16]

  • Capture the antibody-chromatin complexes using protein A/G magnetic beads.

  • Wash the beads to remove non-specifically bound chromatin.

• Reverse Cross-linking and DNA Purification:

  • Elute the chromatin from the beads and reverse the protein-DNA cross-links by heating.

  • Treat with RNase A and Proteinase K to remove RNA and protein, respectively.

  • Purify the DNA using phenol-chloroform extraction or a commercial DNA purification kit.

• Library Preparation and Sequencing:

  • Prepare ChIP-seq libraries from the purified DNA using a commercial kit. This involves end-repair, A-tailing, adapter ligation, and PCR amplification.[16]

  • Sequence the libraries on a high-throughput sequencing platform.

• Data Analysis:

  • Perform quality control and align the sequencing reads to the reference genome.

  • Perform peak calling to identify genomic regions enriched for the histone modification.

  • Perform differential binding analysis to identify regions with significant changes in histone acetylation between treatment and control groups.

  • Annotate the peaks to nearby genes and perform motif analysis to identify transcription factor binding sites within the enriched regions.

  • For studies involving HDAC inhibitors that cause global changes in histone acetylation, it is recommended to use a spike-in control for normalization.[17][18]

Conclusion

The available data strongly indicate that TMP195 exhibits a high degree of specificity in its modulation of gene expression, particularly when compared to the pan-HDAC inhibitor Vorinostat. Its targeted effects on immune cells, especially monocytes and macrophages, make it a promising candidate for therapies aimed at reprogramming the tumor microenvironment or mitigating inflammatory conditions. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the nuanced effects of TMP195 and other selective HDAC inhibitors on the transcriptome and epigenome. Future studies employing these methodologies will be crucial for fully elucidating the therapeutic potential and mechanism of action of this next generation of epigenetic modulators.

References

• 1. Interrogation of macrophage-related prognostic signatures reveals a potential immune-mediated therapy strategy by histone deacetylase inhibition in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Macrophages: The road less traveled, changing anti-cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Harnessing class II histone deacetylases in macrophages to combat breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective class IIa HDAC inhibitors: myth or reality - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Integrated analysis of the molecular action of Vorinostat identifies epi-sensitised targets for combination therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Vorinostat Induces Apoptosis and Differentiation in Myeloid Malignancies: Genetic and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Anti-GD2 mAb and Vorinostat synergize in the treatment of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. RNA sequencing and transcriptomal analysis of human monocyte to macrophage differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Capturing 3D Chromatin Maps of Human Primary Monocytes: Insights From High-Resolution Hi-C - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Semiautomated ChIP-Seq Procedure for Large-scale Epigenetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. artyomovlab.wustl.edu [artyomovlab.wustl.edu]
• 16. H3K27ac ChIP-seq in primary inflammatory (TPP) macrophages - EGA European Genome-Phenome Archive [ega-archive.org]
• 17. Protocol to apply spike-in ChIP-seq to capture massive histone acetylation in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Protocol to apply spike-in ChIP-seq to capture massive histone acetylation in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]

TMP195: A Comparative Analysis of its Immunomodulatory Effects on Diverse Immune Cell Populations

For Researchers, Scientists, and Drug Development Professionals

Abstract

TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, has emerged as a promising immunomodulatory agent with significant therapeutic potential, particularly in oncology. Its primary mechanism of action involves the epigenetic reprogramming of immune cells, leading to a more robust anti-tumor response. This guide provides a comprehensive comparison of the effects of TMP195 on various immune cell types, supported by experimental data and detailed protocols. The objective is to offer a clear and concise resource for researchers investigating the therapeutic applications of TMP195.

Introduction

Histone deacetylases are critical regulators of gene expression, and their dysregulation is implicated in various diseases, including cancer. Class IIa HDACs (HDAC4, 5, 7, and 9) play a pivotal role in the functional plasticity of immune cells. TMP195 selectively inhibits these enzymes, thereby altering the transcriptional landscape of immune cells and shifting the balance from an immunosuppressive to an immunostimulatory tumor microenvironment. This document will delve into the specific effects of TMP195 on macrophages, T lymphocytes, and neutrophils, highlighting the differential responses of these key immune players.

Comparative Effects of TMP195 on Immune Cell Types

The immunomodulatory activity of TMP195 is most pronounced in myeloid cells, particularly macrophages. However, its influence extends to other crucial components of the innate and adaptive immune systems.

Macrophages: Shifting the Paradigm from Pro-Tumor to Anti-Tumor

TMP195 has been extensively shown to repolarize tumor-associated macrophages (TAMs) from a pro-tumor M2 phenotype to a pro-inflammatory and anti-tumor M1 phenotype.[1][2] This reprogramming is a cornerstone of its anti-cancer efficacy.

Key Quantitative Effects on Macrophages:

Parameter	Effect of TMP195	Quantitative Data	Reference
M1 Macrophage Polarization	Increased	In MC38-transplanted tumors, the proportion of M1 macrophages (CD45+CD11b+F4/80+MHC-II+) relative to total macrophages increased from 42.45% to 61.72%. In colitis-associated cancer, the proportion of proinflammatory macrophages (F4/80+CD86+) increased from 24.67% to 46.69%.[1]	[1]
Cytokine Secretion (in vitro)	Increased pro-inflammatory cytokines	Significantly higher expression of IL-6, IL-12, and TNFα in TMP195-treated bone marrow-derived macrophages (BMDMs) compared to LPS-stimulated controls.[1]	[1]
Phagocytic Activity	Increased	Induces recruitment and differentiation of highly phagocytic macrophages within tumors.[3][4]	[3][4]
Co-stimulatory Molecule Expression	Increased	Increased proportion of F4/80+ and CD11b+ cells expressing CD40 in tumors from TMP195-treated mice.[3]	[3]
Chemokine Secretion (in vitro)	Modulated	Blocks CCL2 accumulation and significantly increases CCL1 secretion in monocyte-derived macrophage cultures.[4][5]	[4][5]

Signaling Pathway in Macrophages:

TMP195 promotes M1 macrophage polarization and function primarily through the activation of the MAPK and NF-κB signaling pathways.[1][6] Treatment with TMP195 leads to increased phosphorylation of p38 MAPK, JNK, and NF-κB p65.[1]

Figure 1: TMP195-mediated signaling in macrophages.

T Lymphocytes: Enhancing Anti-Tumor Immunity

TMP195 indirectly enhances T cell-mediated anti-tumor responses by modulating the tumor microenvironment, primarily through its effects on macrophages. However, there is also evidence of direct effects on T cells.

Key Quantitative Effects on T Lymphocytes:

Parameter	Effect of TMP195	Quantitative Data	Reference
Cytotoxic T Lymphocyte (CTL) Activation	Increased	Significantly increased abundance of activated (Granzyme B+) cytotoxic T lymphocytes in tumors of TMP195-treated mice.[3]	[3]
T Cell Infiltration	No significant change in overall numbers	No significant difference in the proportion of infiltrating cytotoxic T cells and helper T cells in a colorectal cancer model.[1] However, another study showed an increase in CD8 T cell infiltration in lung adenocarcinoma.	[1]
Cytokine Expression (in vitro)	Enhanced effector cytokine expression	Promoted expression of TNF-α and IFN-γ in activated CD8+ and CD4+ T cells.

Signaling Pathway in T Lymphocytes:

The direct effects of TMP195 on T cells are less well-defined than on macrophages. However, HDAC inhibitors, in general, can directly modulate T cell gene expression, promoting effector functions while also potentially leading to exhaustion.

Figure 2: Direct and indirect effects of TMP195 on T cells.

Neutrophils: Modulating Inflammatory Recruitment

The impact of TMP195 on neutrophils is an emerging area of research. Studies have shown that HDAC inhibitors can suppress neutrophil recruitment to sites of inflammation.

Key Quantitative Effects on Neutrophils:

Parameter	Effect of TMP195	Quantitative Data	Reference
Neutrophil Recruitment	Suppressed	Significantly suppressed the proportion and number of neutrophils recruited to the tail in a zebrafish tail fin amputation model.

Experimental Protocols

In Vitro Macrophage Polarization

This protocol describes the differentiation of bone marrow-derived macrophages (BMDMs) and their subsequent polarization to an M1 phenotype using TMP195.

Materials:

• Bone marrow cells from mice

• DMEM supplemented with 10% FBS, 1% penicillin/streptomycin

• Macrophage Colony-Stimulating Factor (M-CSF)

• Lipopolysaccharide (LPS)

• TMP195 (dissolved in DMSO)

• 6-well culture plates

Procedure:

• Isolate bone marrow cells from the femurs and tibias of mice.

• Culture the cells in DMEM supplemented with 10% FBS and 20 ng/mL M-CSF for 7 days to differentiate them into BMDMs.

• On day 7, replace the medium with fresh DMEM containing 10% FBS.

• Stimulate the BMDMs with 100 ng/mL LPS in the presence or absence of TMP195 (e.g., 40 µM) for 24 hours.[1]

• Harvest the cells for analysis of M1 markers (e.g., CD86, iNOS) by flow cytometry or qPCR.

• Collect the supernatant to measure cytokine production (e.g., IL-6, IL-12, TNFα) by ELISA.

References

• 1. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Role of histone deacetylase 9 in pro inflammatory responses in monocytes and macrophages [edoc.ub.uni-muenchen.de]

A Head-to-Head Showdown: TMP195 Versus Other Epigenetic Modifiers in Preclinical Research

In the rapidly evolving landscape of epigenetic drug development, the selective class IIa histone deacetylase (HDAC) inhibitor, TMP195, has emerged as a promising therapeutic candidate, particularly for its immunomodulatory functions. This guide provides a comparative analysis of TMP195 against other key epigenetic modifiers, including the pan-HDAC inhibitor Vorinostat and other class IIa-selective inhibitors. The following sections present a detailed examination of their performance based on available experimental data, methodologies, and affected signaling pathways.

Quantitative Comparison of Inhibitor Activity

To facilitate a clear comparison of the inhibitory profiles of TMP195 and other relevant HDAC inhibitors, the following table summarizes their reported inhibitory constants (Ki) or half-maximal inhibitory concentrations (IC50) against various HDAC isoforms.

Inhibitor	Class	Target HDACs	Ki/IC50 (nM)	Reference
TMP195	Class IIa	HDAC4	59	[1]
HDAC5	60	[1]
HDAC7	26	[1]
HDAC9	15	[1]
Vorinostat (SAHA)	Pan-HDAC	Class I and II	Broad, low nM range	[2][3]
MC1568	Class IIa	Class IIa HDACs	Varies by isoform	[4]
NT160	Class IIa	Class IIa HDACs	Low to sub-nM	[5]

Performance in Preclinical Models: A Comparative Overview

Direct head-to-head studies provide the most valuable insights into the differential effects of these epigenetic modifiers. While comprehensive comparative studies are still emerging, existing research offers key distinctions.

Immunomodulation: Macrophage Polarization

A key differentiator for TMP195 is its ability to modulate the phenotype of macrophages, key cells of the innate immune system. In preclinical cancer models, TMP195 has been shown to promote the polarization of tumor-associated macrophages (TAMs) from a pro-tumoral M2 phenotype to an anti-tumoral M1 phenotype.[2] This reprogramming of the tumor microenvironment is a primary mechanism of its anti-cancer activity.

In contrast, pan-HDAC inhibitors like Vorinostat have a broader impact on gene expression across various immune cells, not limited to monocytes and macrophages.[6] While some studies suggest that class I HDAC inhibitors can also switch M2 macrophages to an M1 phenotype, the selectivity of TMP195 for class IIa HDACs may offer a more targeted immunomodulatory effect with a potentially better safety profile.[7]

Anti-Tumor Efficacy

In a mouse model of colorectal cancer, TMP195 treatment significantly reduced tumor burden.[2] This effect was largely attributed to its impact on macrophage polarization, as the anti-tumor effect was diminished when macrophages were depleted.[2] Furthermore, in a breast cancer model, TMP195 was shown to reduce tumor growth and pulmonary metastases by modulating macrophage phenotypes.[6]

Comparatively, Vorinostat has demonstrated broad anti-cancer activity and is an FDA-approved drug for the treatment of cutaneous T-cell lymphoma.[2] Its mechanism is primarily through the induction of global histone hyperacetylation, leading to cell cycle arrest and apoptosis in cancer cells.

A study comparing TMP195 and another class IIa inhibitor, NT160, in the HT-29 colon cancer cell line suggested that NT160 exhibited superior inhibitory activity.[5]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided in DOT language for Graphviz.

Caption: Simplified signaling pathway of TMP195 in macrophage polarization.

Caption: Generalized workflow for in vivo efficacy studies of TMP195.

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, the following are summaries of key experimental protocols.

In Vivo TMP195 Administration

• Animal Model: C57BL/6 mice for colorectal cancer models.[2]

• Drug Formulation: TMP195 is dissolved in 100% DMSO.[6] For in vivo use, a stock solution in DMSO can be further diluted in a vehicle like a mix of PEG300, Tween-80, and saline.[1]

• Dosing and Administration: Mice are typically treated with daily intraperitoneal (IP) injections of TMP195 at a dose of 50 mg/kg.[2][6]

• Treatment Duration: Treatment duration can range from 14 to 28 days, depending on the tumor model and study objectives.[2][6]

In Vitro Macrophage Polarization Assay

• Cell Source: Bone marrow-derived macrophages (BMDMs) from mice or human peripheral blood mononuclear cell (PBMC)-derived monocytes.

• Differentiation: Mouse bone marrow cells are cultured with M-CSF to differentiate into BMDMs.[2] Human monocytes can be differentiated in the presence of IL-4 and GM-CSF.[8]

• Polarization:

  • M1 Polarization: Differentiated macrophages are stimulated with LPS (lipopolysaccharide).[2]

  • M2 Polarization: Stimulation with IL-4 is commonly used.

• Treatment: TMP195 or other HDAC inhibitors are added to the cell culture medium during the polarization step. A typical concentration for TMP195 in vitro is around 40 µM.[2]

• Analysis: Macrophage phenotype is assessed by measuring the expression of M1 markers (e.g., iNOS, TNF-α, IL-12) and M2 markers (e.g., Arg-1, CD206) using methods such as RT-qPCR, Western blot, and flow cytometry.

Conclusion

TMP195 distinguishes itself from pan-HDAC inhibitors like Vorinostat through its selective targeting of class IIa HDACs and its pronounced immunomodulatory effects, particularly on macrophage polarization. This targeted approach may offer a more favorable therapeutic window with reduced off-target effects. Head-to-head comparisons with other class IIa-selective inhibitors like NT160 and MC1568 are beginning to emerge, suggesting potential differences in potency and efficacy that warrant further investigation. The provided experimental data and protocols offer a foundation for researchers to further explore the therapeutic potential of TMP195 and other epigenetic modifiers in various disease contexts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cellagentech.com [cellagentech.com]
• 4. Selective Inhibition of Histone Deacetylase Class IIa With MC1568 Ameliorates Podocyte Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]

Unveiling the Macrophage-Driven Anti-Tumor Efficacy of TMP195: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the selective class IIa histone deacetylase (HDAC) inhibitor, TMP195, and its potent, macrophage-dependent anti-tumor effects. Through a detailed examination of its mechanism of action, supporting experimental data, and comparison with alternative macrophage-targeting immunotherapies, this document serves as a critical resource for researchers in the field of immuno-oncology.

TMP195: Reprogramming the Tumor Microenvironment by Activating Macrophages

TMP195 is a first-in-class selective inhibitor of class IIa HDACs (HDAC4, 5, 7, and 9).[1][2] Its anti-tumor activity is not a result of direct cytotoxicity to cancer cells but rather through the modulation of the tumor microenvironment, specifically by reprogramming tumor-associated macrophages (TAMs).[3][4] TMP195 promotes the polarization of immunosuppressive M2-like macrophages into a pro-inflammatory, anti-tumor M1 phenotype.[3][4] This phenotypic switch leads to enhanced phagocytosis of tumor cells, increased secretion of inflammatory cytokines, and improved antigen presentation to activate the adaptive immune response.[5] Studies have shown that the anti-tumor effects of TMP195 are abrogated upon the depletion of macrophages, confirming their central role in its mechanism of action.[3][4]

Performance Data: TMP195 in Preclinical Cancer Models

The efficacy of TMP195 as a monotherapy and in combination with other anti-cancer agents has been demonstrated in various preclinical models.

Monotherapy Effects of TMP195 on Tumor Growth

Cancer Model	Treatment	Key Findings	Reference
Colitis-Associated Colorectal Cancer (CAC)	50 mg/kg/day TMP195	Significantly decreased number and size of colon tumors.	[3]
MC38 Colorectal Cancer Xenograft	50 mg/kg/day TMP195	Significantly reduced tumor weight and volume.	[3]
MMTV-PyMT Breast Cancer	50 mg/kg/day TMP195	Significantly reduced rate of tumor growth and decreased pulmonary metastases.	[5]

TMP195 in Combination Therapy

TMP195 has shown synergistic effects when combined with immune checkpoint inhibitors and conventional chemotherapy.

Cancer Model	Combination Therapy	Key Findings	Reference
MC38 Colorectal Cancer Xenograft	TMP195 (50 mg/kg/day) + anti-PD-1 antibody	Enhanced anti-tumor efficacy compared to either monotherapy. Increased infiltration of M1 macrophages and CD8+ T cells.	[3][6]
MMTV-PyMT Breast Cancer	TMP195 (50 mg/kg/day) + Paclitaxel	Significant reduction in tumor burden compared to either monotherapy.	[5]
MMTV-PyMT Breast Cancer	TMP195 (50 mg/kg/day) + Carboplatin	Significant reduction in tumor burden compared to either monotherapy.	[5]

Comparative Landscape of Macrophage-Targeting Anti-Tumor Agents

While direct head-to-head studies are limited, this section provides a comparative overview of TMP195 and other key macrophage-targeting strategies. This comparison is based on their distinct mechanisms of action and reported outcomes from separate preclinical studies.

Therapeutic Strategy	Mechanism of Action	Reported Anti-Tumor Effects	Key Considerations
TMP195 (Class IIa HDAC Inhibition)	Reprograms M2-like TAMs to a pro-inflammatory M1 phenotype, enhancing phagocytosis and antigen presentation.	Reduces tumor growth and metastasis; enhances efficacy of immunotherapy and chemotherapy.[3][5]	Orally bioavailable small molecule.
CSF-1R Inhibitors (e.g., BLZ945)	Blocks the survival and differentiation of macrophages by inhibiting the Colony-Stimulating Factor 1 Receptor. Can also shift TAMs from an M2 to an M1-like phenotype.	Can lead to tumor regression and increased survival in preclinical models.[7][8][9] However, resistance can emerge.[8]	May not deplete all TAMs due to alternative survival signals in the tumor microenvironment.[7]
Anti-CD40 Agonists	Activates antigen-presenting cells, including macrophages, leading to a pro-inflammatory state and enhanced T-cell priming.	Can induce tumor regression, often dependent on CD8+ T cells.[10]	Systemic administration can lead to toxicity.
PI3Kγ Inhibitors	Reprograms TAMs from an immunosuppressive to an immunostimulatory state.	Can restore sensitivity to checkpoint blockade in resistant tumors.	A targeted approach to modulate macrophage function.

Visualizing the Mechanism and Workflow

TMP195 Signaling Pathway in Macrophages

Caption: TMP195 inhibits Class IIa HDACs, activating MAPK and NF-κB pathways to drive M1 macrophage polarization and anti-tumor immunity.

Experimental Workflow for In Vivo Studies

Caption: Workflow for evaluating the in vivo anti-tumor efficacy and macrophage-dependency of TMP195.

Key Experimental Protocols

In Vivo TMP195 Efficacy Study in a Xenograft Model

• Cell Culture and Tumor Inoculation:

  • Culture MC38 colon carcinoma cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Harvest cells and resuspend in sterile PBS at a concentration of 1 x 107 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (1 x 106 cells) into the flank of 6-8 week old C57BL/6 mice.[3]

• Treatment Protocol:

  • Allow tumors to establish for 5 days.

  • Randomize mice into treatment and control groups.

  • Prepare TMP195 by dissolving in DMSO.[3]

  • Administer TMP195 via intraperitoneal (IP) injection at a dose of 50 mg/kg/day.[3]

  • Administer an equal volume of DMSO to the control group.

  • For combination studies, co-administer other agents (e.g., anti-PD-1 antibody at 200 µg per mouse every three days via IP injection).[3]

• Monitoring and Endpoint:

  • Measure tumor volume with calipers every 2-3 days.

  • Monitor animal weight and health status.

  • After approximately 20 days, euthanize mice and harvest tumors for weight measurement and further analysis.[3]

Macrophage Depletion Using Clodronate Liposomes

• Preparation and Administration:

  • Use commercially available clodronate liposomes and control (PBS) liposomes.

  • To confirm the depleting effect, inject clodronate liposomes intravenously or intraperitoneally into tumor-bearing mice.[3]

• Verification of Depletion:

  • Harvest peripheral blood or tumor tissue 24-48 hours post-injection.

  • Perform flow cytometry to quantify the percentage of macrophages (e.g., CD45+CD11b+F4/80+ cells) to confirm depletion.[3]

• Efficacy Study with Macrophage Depletion:

  • In a tumor model treated with TMP195, co-administer clodronate liposomes to deplete macrophages.

  • Monitor tumor growth to determine if the anti-tumor effect of TMP195 is abrogated.[3]

Flow Cytometry Analysis of Tumor-Infiltrating Macrophages

• Tumor Digestion and Single-Cell Suspension:

  • Excise tumors and mince into small pieces.

  • Digest the tissue in a solution containing collagenase IV and DNase I at 37°C with agitation.

  • Filter the resulting cell suspension through a 70 µm cell strainer to obtain a single-cell suspension.

• Antibody Staining:

  • Resuspend cells in FACS buffer (PBS with 2% FBS).

  • Block Fc receptors with an anti-CD16/CD32 antibody.

  • Stain with a cocktail of fluorescently conjugated antibodies to identify macrophage populations. A typical panel includes:

    • Leukocytes: CD45

    • Myeloid cells: CD11b

    • Macrophages: F4/80

    • M1 macrophages: CD86, MHC-II[3][6]

    • M2 macrophages: CD206, Arginase-1

• Data Acquisition and Analysis:

  • Acquire data on a flow cytometer.

  • Gate on live, single cells, then on CD45+ leukocytes.

  • Within the CD45+ population, identify macrophages (CD11b+F4/80+).

  • Analyze the expression of M1 and M2 markers on the macrophage population to determine the polarization state.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 5. Class IIa HDAC inhibition reduces breast tumors and metastases via anti-tumor macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 7. CSF-1R inhibition alters macrophage polarization and blocks glioma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The tumor microenvironment underlies acquired resistance to CSF1R inhibition in gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of Colony-Stimulating Factor-1 Receptor Enhances the Efficacy of Radiotherapy and Reduces Immune Suppression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficacy of CD40 Agonists Is Mediated by Distinct cDC Subsets and Subverted by Suppressive Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of TMP195: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, adherence to proper disposal procedures is crucial for maintaining laboratory safety and environmental compliance. This guide provides essential, step-by-step information for the safe handling and disposal of TMP195 waste.

Immediate Safety and Handling Precautions

Before beginning any procedure involving TMP195, it is imperative to consult the Safety Data Sheet (SDS) provided by the supplier. Personal protective equipment (PPE) is the first line of defense against accidental exposure.

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specification
Eye Protection	Safety Glasses	ANSI Z87.1 certified, with side shields
Hand Protection	Gloves	Nitrile rubber, minimum 0.11mm thickness
Body Protection	Laboratory Coat	Standard, fully buttoned
Respiratory	Respirator	Use in well-ventilated areas. If needed, use a NIOSH-approved respirator

Step-by-Step Disposal Protocol

The proper disposal of TMP195, as with most laboratory chemicals, involves a multi-step process to ensure the safety of personnel and compliance with regulations.

Experimental Protocol for TMP195 Waste Disposal:

• Segregation: At the point of generation, segregate TMP195 waste from other waste streams. This includes unused solid compound, contaminated labware (e.g., pipette tips, vials), and solutions containing TMP195.

• Waste Collection:

  • Solid Waste: Collect solid TMP195 waste in a clearly labeled, sealed container. The container should be made of a material compatible with the chemical.

  • Liquid Waste: Collect liquid waste containing TMP195 in a dedicated, leak-proof, and clearly labeled container. Do not mix with other solvent waste unless compatibility has been confirmed.

• Labeling: Label all waste containers with "Hazardous Waste," the full chemical name ("TMP195"), and any relevant hazard pictograms as indicated in the SDS.

• Storage: Store the sealed waste containers in a designated satellite accumulation area (SAA) that is secure and away from incompatible materials.

• Professional Disposal: Arrange for the collection and disposal of the TMP195 waste by a licensed hazardous waste disposal company. Provide the disposal company with a copy of the SDS. Do not attempt to dispose of TMP195 down the drain or in regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of TMP195.

Essential Safety and Logistical Information for Handling TMP195

For researchers, scientists, and drug development professionals working with TMP195, a selective class IIa histone deacetylase (HDAC) inhibitor, adherence to strict safety and handling protocols is paramount. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure a safe laboratory environment and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)

Given the cytotoxic potential of HDAC inhibitors, appropriate personal protective equipment is mandatory to prevent dermal, ocular, and respiratory exposure. The required PPE varies based on the specific handling procedure.

Activity	Gloves	Gown	Respiratory Protection	Eye/Face Protection
Receiving/Storage	Single pair, chemotherapy-tested	Not required unless leakage is suspected	Not required unless leakage is suspected	Not required unless leakage is suspected
Preparation/Compounding	Double pair, chemotherapy-tested	Disposable, impermeable, long-sleeved with tight cuffs	NIOSH-certified respirator (e.g., N95) within a ventilated enclosure	Goggles or face shield
Administration (In Vitro/In Vivo)	Double pair, chemotherapy-tested	Disposable, impermeable, long-sleeved with tight cuffs	Surgical mask (face shield recommended)	Goggles or face shield
Waste Disposal	Double pair, chemotherapy-tested	Disposable, impermeable, long-sleeved with tight cuffs	NIOSH-certified respirator if aerosolization is possible	Goggles or face shield
Spill Cleanup	Double pair, chemotherapy-tested (heavy-duty)	Disposable, impermeable, long-sleeved with tight cuffs	NIOSH-certified respirator (e.g., N95 or higher)	Goggles and face shield

Operational Plans: Handling and Storage

Storage: TMP195 as a solid powder should be stored at 0-4°C for short-term use (days to weeks) and at -20°C for long-term storage (months to years) in a dry, dark environment.[1] Stock solutions in DMSO can also be stored at -20°C.[1][2]

Receiving: Upon receiving, inspect the packaging for any signs of damage or leakage. If compromised, treat it as a spill.

Preparation of Stock Solutions:

• TMP195 is soluble in DMSO.[1]

• For a 10 mM stock solution, dissolve the appropriate mass of TMP195 powder in DMSO. For example, to prepare 1 mL of a 10 mM solution (MW: 456.42 g/mol ), dissolve 4.56 mg of TMP195 in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

Experimental Protocols

In Vitro Experiment: Treatment of Cell Cultures

This protocol outlines the treatment of cultured cells with TMP195 to assess its biological effects.

Materials:

• TMP195 stock solution (e.g., 10 mM in DMSO)

• Appropriate cell culture medium (e.g., DMEM or RPMI 1640) supplemented with fetal bovine serum (FBS) and antibiotics.[3][4]

• Cultured cells of interest (e.g., MC38, HCT116, LoVo, or human monocytes).[3][5]

• Sterile cell culture plates and consumables.

Procedure:

• Cell Seeding: Plate the cells at the desired density in multi-well plates and allow them to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.[4]

• Preparation of Working Solutions: On the day of the experiment, dilute the TMP195 stock solution in fresh cell culture medium to achieve the desired final concentrations. Common concentrations used in research range from 300 nM to 60 µM.[5][6] A vehicle control (medium with the same concentration of DMSO used for the highest TMP195 concentration) should always be included.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of TMP195 or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 4, 8, or 24 hours) to assess the effects of TMP195 on the biological endpoint of interest (e.g., cell viability, gene expression, protein phosphorylation).[6]

• Downstream Analysis: Following incubation, harvest the cells for subsequent analysis, such as Western blotting, ELISA, or flow cytometry.[5][6]

In Vivo Experiment: Intraperitoneal Administration in Mice

This protocol describes the preparation and intraperitoneal (IP) injection of TMP195 in a mouse model.

Materials:

• TMP195 powder

• Vehicle (e.g., 100% DMSO or a mixture of 10% DMSO and 90% corn oil)[7]

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile insulin (B600854) syringes with a 27-30 gauge needle

• Animal scale

• 70% ethanol (B145695) for disinfection

Procedure:

• Preparation of Dosing Solution:

  • On each day of dosing, weigh the required amount of TMP195.

  • Dissolve the TMP195 in the chosen vehicle to the desired final concentration. A common dosage is 50 mg/kg.[6][7] For a 20g mouse receiving a 50 mg/kg dose, you would need 1 mg of TMP195. If the injection volume is 100 µL, the concentration of the dosing solution should be 10 mg/mL.

  • Vortex thoroughly to ensure complete dissolution. Prepare the dosing solution fresh daily.[7]

• Animal Preparation:

  • Weigh each animal to determine the precise injection volume.

  • Securely restrain the mouse.

• Injection:

  • Disinfect the injection site in the lower abdominal quadrant with 70% ethanol.[7]

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity. Gently aspirate to ensure no blood or urine is drawn.[7]

  • Slowly inject the calculated volume of the TMP195 solution.[7]

• Post-injection Monitoring:

  • Return the animal to its cage and monitor for any immediate adverse reactions.

  • Continue to monitor the animal for any signs of distress, weight loss, or changes in behavior throughout the course of the experiment.[7]

Disposal Plan

All materials that have come into contact with TMP195, including unused solutions, contaminated labware (e.g., pipette tips, tubes), and used PPE, must be disposed of as cytotoxic waste. Follow your institution's specific guidelines for the disposal of chemical and cytotoxic waste. Contaminated materials should be collected in a designated, clearly labeled, and sealed waste container.

Quantitative Data Summary

Parameter	Value	Species/System	Reference
Ki for HDAC4	59 nM	Cell-free assay	[5]
Ki for HDAC5	60 nM	Cell-free assay	[5]
Ki for HDAC7	26 nM	Cell-free assay	[5]
Ki for HDAC9	15 nM	Cell-free assay	[5]
In Vitro Concentration	300 nM	Human monocytes	[5]
In Vitro Concentration Range	5 µM - 60 µM	Colorectal cancer cell lines	[3][6]
In Vivo Dosage	50 mg/kg/day	Mice (colorectal cancer model)	[6]

Signaling Pathways and Experimental Workflows

TMP195, as a class IIa HDAC inhibitor, influences key signaling pathways involved in inflammation and immune cell polarization, particularly the NF-κB and MAPK pathways.

Caption: TMP195 inhibits Class IIa HDACs, leading to increased phosphorylation of NF-κB and MAPK pathway components, which promotes M1 macrophage polarization and the release of pro-inflammatory cytokines.

Caption: A generalized workflow for in vivo studies involving the preparation, administration, and subsequent analysis of the effects of TMP195 in an animal model.

References

• 1. medkoo.com [medkoo.com]
• 2. cellagentech.com [cellagentech.com]
• 3. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization [ijbs.com]
• 4. Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]